5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

• CAS: 33282-24-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a reliable synthetic pathway for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid, a heterocyclic compound of interest in medicinal chemistry and drug discovery. The synthesis is presented in a multi-step process, commencing from readily available starting materials. This document details the experimental protocols, presents quantitative data in a structured format, and includes a visual representation of the synthesis pathway.

Overview of the Synthetic Pathway

The synthesis of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is efficiently achieved through a three-step sequence. The process begins with the formation of an oxime from 4-fluorobenzaldehyde. This intermediate is then converted to a nitrile oxide in situ, which undergoes a [3+2] cycloaddition reaction with a suitable three-carbon synthon to construct the isoxazole ring with an ester functionality. The final step involves the hydrolysis of the ester to yield the target carboxylic acid.

Figure 1: Overall synthesis pathway for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

Experimental Protocols

Step 1: Synthesis of 4-Fluorobenzaldehyde Oxime

This initial step involves the condensation of 4-fluorobenzaldehyde with hydroxylamine hydrochloride to form the corresponding oxime.

Protocol:

• In a round-bottom flask, dissolve 4-fluorobenzaldehyde (1.0 equivalent) in methanol or ethanol.

• Add a solution of hydroxylamine hydrochloride (1.2 equivalents) and a base such as sodium hydroxide (1.5 equivalents) or sodium carbonate (1.1 equivalents) in water.[1]

• Stir the reaction mixture at a temperature between 25°C and 40°C for 2 to 4 hours.[1] Alternatively, for a faster reaction, the mixture can be heated under microwave irradiation at 90°C for 5 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and acidify with dilute hydrochloric acid to precipitate the product.

• Filter the resulting solid, wash with cold water, and dry under vacuum to afford 4-fluorobenzaldehyde oxime as a white solid.

Parameter	Value	Reference
Typical Yield	80-95%	[1]
Reaction Time	2-4 hours (conventional) or 5 minutes (microwave)	[1]
Purity (HPLC)	≥95%	[1]

Spectroscopic Data for 4-Fluorobenzaldehyde Oxime:

• ¹H NMR (CDCl₃, 300 MHz, ppm): δ = 8.12 (s, 1H), 7.60-7.50 (m, 2H), 7.20-7.00 (m, 2H).

• ¹³C NMR (CDCl₃, 75 MHz, ppm): δ = 165.0, 162.5, 149.3, 129.0 (d, J=8.5 Hz), 128.8, 116.1 (d, J=22.0 Hz).

• IR (liquid film, cm⁻¹): ν = 3262, 1605, 1511, 1323, 1294, 1241, 972, 878, 827.[2]

Step 2: Synthesis of Ethyl 5-(4-Fluorophenyl)isoxazole-3-carboxylate

This key step involves the formation of the isoxazole ring via a [3+2] cycloaddition reaction. 4-Fluorobenzaldehyde oxime is first converted to the corresponding hydroximoyl chloride, which then generates the nitrile oxide in situ. This reactive intermediate subsequently reacts with ethyl acetoacetate to yield the desired isoxazole ester.

Protocol:

• To a solution of 4-fluorobenzaldehyde oxime (1.0 equivalent) in a suitable solvent such as N,N-dimethylformamide (DMF), add N-chlorosuccinimide (NCS) portion-wise at 0°C.

• Allow the reaction mixture to stir at room temperature until the starting material is consumed (monitored by TLC).

• In a separate flask, prepare a solution of ethyl acetoacetate (1.0 equivalent) and a base such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (3.0 equivalents) in an aqueous methanol solution.[3]

• Slowly add the solution of the in situ generated 4-fluorobenzohydroximoyl chloride to the ethyl acetoacetate solution at room temperature.

• Stir the reaction mixture for 1-2 hours, monitoring the progress by TLC.[3]

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate.

Parameter	Value	Reference
Molecular Formula	C₁₂H₁₀FNO₃	[4]
Molecular Weight	235.21 g/mol	[4]
Boiling Point	376.8 ± 32.0 °C (Predicted)	[4]
Density	1.242 ± 0.06 g/cm³ (Predicted)	[4]

Spectroscopic Data for Ethyl 5-(4-Fluorophenyl)isoxazole-3-carboxylate:

• SMILES: CCOC(=O)C1=NOC(=C1)C2=CC=C(C=C2)F[5]

• InChIKey: IYDBYHCVVNAFSM-UHFFFAOYSA-N[5]

Step 3: Hydrolysis of Ethyl 5-(4-Fluorophenyl)isoxazole-3-carboxylate

The final step is the saponification of the ethyl ester to the desired carboxylic acid.

Protocol:

• Dissolve ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate (1.0 equivalent) in a mixture of ethanol and water.

• Add an excess of a base, such as sodium hydroxide (e.g., 2-3 equivalents), to the solution.

• Heat the reaction mixture to reflux and stir for several hours, or until the reaction is complete as monitored by TLC.

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with a non-polar solvent like diethyl ether to remove any unreacted starting material.

• Acidify the aqueous layer to a pH of approximately 2-3 with dilute hydrochloric acid, which will precipitate the carboxylic acid.

• Filter the solid product, wash with cold water, and dry under vacuum to yield 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

Parameter	Value	Reference
Molecular Formula	C₁₀H₆FNO₃
Molecular Weight	207.16 g/mol
CAS Number	33282-24-5	[6]

Data Summary

The following table summarizes the key intermediates and the final product of this synthetic pathway.

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )
4-Fluorobenzaldehyde		C₇H₅FO	124.11
4-Fluorobenzaldehyde Oxime		C₇H₆FNO	139.13
Ethyl 5-(4-Fluorophenyl)isoxazole-3-carboxylate		C₁₂H₁₀FNO₃	235.21
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid		C₁₀H₆FNO₃	207.16

Conclusion

This technical guide outlines a robust and efficient three-step synthesis for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid. The described protocols are based on established chemical transformations and provide a clear pathway for the preparation of this valuable heterocyclic compound for research and development purposes in the pharmaceutical and agrochemical industries. The provided data and visualizations aim to facilitate the practical implementation of this synthesis in a laboratory setting.

References

• 1. 4-Fluorobenzaldehyde oxime | Benchchem [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lookchem.com [lookchem.com]
• 5. PubChemLite - Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate (C12H10FNO3) [pubchemlite.lcsb.uni.lu]
• 6. Hit2Lead | 5-(4-fluorophenyl)isoxazole-3-carboxylic acid | CAS# 33282-24-5 | MFCD04969899 | BB-3001822 [hit2lead.com]

An In-Depth Technical Guide to the Chemical Properties of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is a heterocyclic compound belonging to the isoxazole class, a group of molecules known for their diverse biological activities. This technical guide provides a comprehensive overview of its chemical properties, including its structure, synthesis, and physicochemical characteristics. Due to the limited availability of specific experimental data for this exact compound, information from closely related analogs is included to provide a broader context for its potential applications in medicinal chemistry and drug discovery. The isoxazole scaffold is a key feature in a number of approved pharmaceuticals, and derivatives are actively being investigated for their potential as anti-inflammatory, anticancer, and antimicrobial agents.

Chemical Identity and Physical Properties

5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is a white to off-white solid. Its core structure consists of a five-membered isoxazole ring substituted with a 4-fluorophenyl group at the 5-position and a carboxylic acid group at the 3-position.

Table 1: General and Computed Properties of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

Property	Value	Source
CAS Number	33282-24-5	PubChem[1]
Molecular Formula	C₁₀H₆FNO₃	PubChem[1]
Molecular Weight	207.16 g/mol	PubChem[1]
IUPAC Name	5-(4-fluorophenyl)isoxazole-3-carboxylic acid	PubChem[1]
Canonical SMILES	C1=CC(=CC=C1F)C2=CC(=NO2)C(=O)O	PubChem[1]
InChI Key	OFWUBERMKPVMCT-UHFFFAOYSA-N	PubChem[1]
Appearance	White to off-white solid (predicted)	---
Melting Point	201-207 °C (for the analogous 5-(4-chlorophenyl)isoxazole-3-carboxylic acid)	Chem-Impex[2]
XLogP3	2	PubChem[1]
Hydrogen Bond Donor Count	1	PubChem[1]
Hydrogen Bond Acceptor Count	4	PubChem[1]
Rotatable Bond Count	2	PubChem[1]

Synthesis and Experimental Protocols

General Synthetic Workflow

Caption: General synthetic workflow for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

Postulated Experimental Protocol

• Step 1: Synthesis of Ethyl 2,4-dioxo-4-(4-fluorophenyl)butanoate. To a solution of sodium ethoxide in absolute ethanol, 4-fluoroacetophenone is added dropwise at room temperature. Diethyl oxalate is then added, and the mixture is stirred for several hours. The reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is poured into ice-water and acidified to precipitate the diketone intermediate, which is then filtered, washed, and dried.

• Step 2: Synthesis of Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate. The diketone intermediate is dissolved in ethanol, and a solution of hydroxylamine hydrochloride in water is added. The mixture is refluxed for several hours. After cooling, the product is precipitated by the addition of water, filtered, and recrystallized from a suitable solvent like ethanol.

• Step 3: Hydrolysis to 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid. The ethyl ester is suspended in a mixture of ethanol and an aqueous solution of a base (e.g., sodium hydroxide or lithium hydroxide). The mixture is heated to reflux until the ester is completely hydrolyzed (monitored by TLC). The solvent is then removed under reduced pressure, the residue is dissolved in water, and the solution is acidified with a mineral acid (e.g., hydrochloric acid) to precipitate the carboxylic acid. The product is collected by filtration, washed with water, and dried.

Spectroscopic Properties

Specific spectroscopic data for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is not available in the reviewed literature. However, the expected spectral characteristics can be inferred from the analysis of closely related compounds and general principles of spectroscopy.

Table 2: Predicted Spectroscopic Data for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

Technique	Expected Features
¹H NMR	- A broad singlet for the carboxylic acid proton (>10 ppm).- Multiplets in the aromatic region (7.0-8.5 ppm) corresponding to the protons of the 4-fluorophenyl group.- A singlet for the proton on the isoxazole ring (around 7.0 ppm).
¹³C NMR	- A signal for the carboxylic carbon (~160-170 ppm).- Signals for the isoxazole ring carbons (~100-160 ppm).- Signals for the aromatic carbons of the 4-fluorophenyl group (~115-165 ppm), with characteristic splitting patterns due to fluorine coupling.
IR Spectroscopy	- A broad O-H stretching band for the carboxylic acid (2500-3300 cm⁻¹).- A strong C=O stretching band for the carboxylic acid (1700-1730 cm⁻¹).- C=N and C=C stretching bands for the isoxazole and phenyl rings (1400-1600 cm⁻¹).- A C-F stretching band (~1200-1250 cm⁻¹).
Mass Spectrometry	- A molecular ion peak [M]⁺ or protonated molecule [M+H]⁺ corresponding to the molecular weight (207.16 g/mol ).- Fragmentation patterns showing the loss of CO₂, CO, and other characteristic fragments of the isoxazole and fluorophenyl moieties.

Biological Activity and Potential Applications

While specific biological studies on 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid are limited, the isoxazole scaffold is a well-established pharmacophore with a broad range of biological activities.[3][4] Derivatives of isoxazole have been reported to exhibit anti-inflammatory, antimicrobial, antiviral, and anticancer properties.[3][5]

The presence of the 4-fluorophenyl group can enhance metabolic stability and improve binding affinity to biological targets. The carboxylic acid moiety provides a handle for further chemical modification, such as the formation of amides and esters, to modulate the pharmacokinetic and pharmacodynamic properties of the molecule.

Given the known activities of related isoxazole derivatives, 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid represents a valuable building block for the synthesis of novel therapeutic agents. Further research is warranted to explore its specific biological targets and potential applications in drug development.

Potential Signaling Pathway Involvement (Hypothetical)

Based on the anti-inflammatory and anticancer activities of many isoxazole-containing compounds, a hypothetical mechanism of action could involve the inhibition of key signaling pathways implicated in these diseases, such as the NF-κB or MAPK pathways.

Caption: Hypothetical inhibition of the NF-κB signaling pathway.

Conclusion

5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is a fluorinated heterocyclic compound with significant potential as a scaffold in medicinal chemistry. While comprehensive experimental data for this specific molecule is sparse, the known chemical and biological properties of related isoxazole derivatives suggest that it could serve as a valuable starting material for the development of novel therapeutic agents. Further investigation into its synthesis, characterization, and biological activity is necessary to fully elucidate its potential in drug discovery and development.

References

• 1. rsc.org [rsc.org]
• 2. 5-(4-Fluorophenyl)isoxazole-3-carboxylicacid , 95+% , 33282-24-5 - CookeChem [cookechem.com]
• 3. 5-(4-CHLOROPHENYL)ISOXAZOLE-3-CARBOXYLIC ACID(338982-11-9) 1H NMR [m.chemicalbook.com]
• 4. 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Unraveling the Mechanism of Action of 5-(4-Fluorophenyl)isoxazole-3-carboxylic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is a synthetic compound belonging to the isoxazole class of heterocyclic molecules. This class is of significant interest in medicinal chemistry due to the diverse pharmacological activities exhibited by its derivatives, including anti-inflammatory, analgesic, and anticancer properties. The presence of the isoxazole ring, a five-membered heterocycle containing nitrogen and oxygen, along with a carboxylic acid moiety and a fluorinated phenyl group, confers specific physicochemical properties that are believed to contribute to its biological activity. This technical guide provides a comprehensive overview of the available information regarding the mechanism of action of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid and its structural analogs, summarizing key findings, experimental methodologies, and potential therapeutic applications.

While direct and extensive research on the specific mechanism of action for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is limited in publicly available literature, studies on closely related 5-phenylisoxazole-3-carboxylic acid derivatives provide significant insights into its potential biological targets and pathways. The primary mechanism of action for this class of compounds appears to be enzyme inhibition, with a notable focus on xanthine oxidase and cyclooxygenase (COX) enzymes.

Potential Mechanisms of Action

Xanthine Oxidase Inhibition

Several studies have identified derivatives of 5-phenylisoxazole-3-carboxylic acid as potent inhibitors of xanthine oxidase (XO).[1] XO is a key enzyme in purine metabolism, catalyzing the oxidation of hypoxanthine to xanthine and then to uric acid.[2] Overproduction of uric acid can lead to hyperuricemia, a precursor to gout. Therefore, inhibition of XO is a key therapeutic strategy for the management of this condition.[2] The carboxylic acid group on the isoxazole ring is thought to play a crucial role in binding to the active site of the enzyme.

dot

Caption: Inhibition of Xanthine Oxidase by 5-phenylisoxazole-3-carboxylic acid derivatives.

Cyclooxygenase (COX) Inhibition and Anti-inflammatory Effects

The isoxazole scaffold is present in several known anti-inflammatory drugs. Research on isoxazole-carboxamide derivatives, which are closely related to 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid, has demonstrated their potential as inhibitors of cyclooxygenase (COX) enzymes.[3] COX-1 and COX-2 are key enzymes in the arachidonic acid cascade, leading to the production of prostaglandins, which are mediators of inflammation and pain. Inhibition of these enzymes is the primary mechanism of action for nonsteroidal anti-inflammatory drugs (NSAIDs). The anti-inflammatory activity of isoxazole derivatives is likely mediated through the downregulation of pro-inflammatory cytokines and other inflammatory mediators.

dot

Caption: Putative anti-inflammatory mechanism via COX enzyme inhibition.

Anticancer Activity

The isoxazole nucleus is a component of some compounds investigated for their anticancer properties. While the specific role of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid in cancer is not well-defined, related isoxazole derivatives have been explored as potential inhibitors of various targets in cancer cells. These targets include protein kinases and enzymes involved in metabolic pathways that are crucial for tumor growth and survival.

Quantitative Data

Currently, there is a lack of publicly available, specific quantitative data (e.g., IC50, Ki values) for the inhibitory activity of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid against specific biological targets. The table below summarizes data for related 5-phenylisoxazole-3-carboxylic acid derivatives from a study on xanthine oxidase inhibition.[1]

Compound Derivative (Substitution on Phenyl Ring)	Xanthine Oxidase IC50 (µM)[1]
3-cyano	Submicromolar/micromolar range
4-cyano	Submicromolar/micromolar range
3-nitro	Generally less potent than cyano derivatives

Experimental Protocols

The following are generalized experimental protocols based on studies of related isoxazole derivatives, which would be applicable for evaluating the mechanism of action of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

Xanthine Oxidase Inhibition Assay

Objective: To determine the in vitro inhibitory activity of the compound against xanthine oxidase.

Methodology:

• A reaction mixture is prepared containing phosphate buffer (pH 7.5), xanthine (substrate), and various concentrations of the test compound (5-(4-Fluorophenyl)isoxazole-3-carboxylic acid).

• The reaction is initiated by the addition of a solution of xanthine oxidase.

• The conversion of xanthine to uric acid is monitored spectrophotometrically by measuring the increase in absorbance at 295 nm over time.

• The rate of reaction is calculated for each concentration of the inhibitor.

• The IC50 value (the concentration of inhibitor required to reduce the enzyme activity by 50%) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[1]

dot

Caption: Workflow for a typical xanthine oxidase inhibition assay.

In Vitro Cyclooxygenase (COX) Inhibition Assay

Objective: To assess the inhibitory effect of the compound on COX-1 and COX-2 enzymes.

Methodology:

• Commercially available COX-1 and COX-2 inhibitor screening kits are typically used.

• The test compound is pre-incubated with the respective COX enzyme (ovine COX-1 or human recombinant COX-2).

• Arachidonic acid is added as the substrate to initiate the reaction.

• The production of prostaglandin F2α (PGF2α), a stable metabolite, is measured using an enzyme immunoassay (EIA).

• The percentage of inhibition is calculated by comparing the PGF2α levels in the presence and absence of the test compound.

• IC50 values are determined for both COX-1 and COX-2 to assess the compound's potency and selectivity.[3]

Conclusion and Future Directions

5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is a compound with potential therapeutic applications, likely acting as an enzyme inhibitor. Based on the activities of structurally similar molecules, its primary mechanisms of action may involve the inhibition of xanthine oxidase and/or cyclooxygenase enzymes, suggesting potential utility in the treatment of gout and inflammatory conditions.

However, to fully elucidate its mechanism of action, further research is required. This should include:

• Direct enzymatic assays to determine the IC50 values of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid against a panel of relevant enzymes, including xanthine oxidase, COX-1, and COX-2.

• Cell-based assays to evaluate its effects on cellular pathways related to inflammation and purine metabolism.

• In vivo studies in animal models of gout and inflammation to confirm its efficacy and further investigate its pharmacological effects.

• Structural biology studies (e.g., X-ray crystallography) to understand the binding mode of the compound to its target enzyme(s).

A more comprehensive understanding of the molecular interactions and cellular effects of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid will be crucial for its potential development as a therapeutic agent.

References

• 1. Synthesis of some 5-phenylisoxazole-3-carboxylic acid derivatives as potent xanthine oxidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 5-PHENYLISOXAZOLE-3-CARBOXYLIC ACID | 14441-90-8 [chemicalbook.com]
• 3. Molecular docking studies and biological evaluation of isoxazole-carboxamide derivatives as COX inhibitors and antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Activity of 5-(4-Fluorophenyl)isoxazole-3-carboxylic Acid: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is a synthetic compound belonging to the isoxazole class of heterocyclic compounds. Isoxazoles are a well-established scaffold in medicinal chemistry, known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer effects.[1][2] This particular derivative has garnered attention for its potential pharmacological applications, primarily linked to its ability to modulate key cellular signaling pathways involved in oxidative stress and inflammation. This technical guide provides an in-depth analysis of the known biological activities of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid, focusing on its mechanism of action, supported by quantitative data and detailed experimental protocols.

Mechanism of Action: Nrf2-ARE Pathway Activation

The primary biological activity identified for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is its role as a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) signaling pathway.[3] The Nrf2-ARE pathway is a critical cellular defense mechanism against oxidative and electrophilic stress.[4]

Under normal physiological conditions, Nrf2 is sequestered in the cytoplasm by its negative regulator, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation. Upon exposure to inducers, such as 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid, Keap1 undergoes a conformational change, leading to the release of Nrf2. The stabilized Nrf2 then translocates to the nucleus, where it heterodimerizes with small Maf proteins and binds to the ARE sequences in the promoter regions of a battery of cytoprotective genes.[3] This leads to the upregulation of antioxidant enzymes and other protective proteins, such as NAD(P)H quinone dehydrogenase 1 (NQO1) and Heme oxygenase-1 (HO-1).[5]

Figure 1: Proposed mechanism of Nrf2 pathway activation.

Biological Activities

The activation of the Nrf2-ARE pathway by 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid underlies its observed anti-inflammatory and potential neuroprotective effects.

Anti-inflammatory Activity

Chronic inflammation is often associated with elevated levels of oxidative stress. By upregulating antioxidant defenses, Nrf2 activators can mitigate the inflammatory response.[5] The anti-inflammatory properties of isoxazole derivatives have been noted in several studies.[6][7] While direct studies on the anti-inflammatory effects of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid are not extensively detailed in the provided search results, its demonstrated ability to activate the Nrf2 pathway strongly suggests a potential role in attenuating inflammation. The Nrf2 pathway is known to suppress the expression of pro-inflammatory cytokines.[5]

Potential Neuroprotective Effects

Oxidative stress is a major contributor to the pathogenesis of neurodegenerative diseases.[8] The Nrf2 pathway is a key regulator of neuronal redox homeostasis, and its activation is considered a promising therapeutic strategy for these conditions.[3] Phenolic acids, a broad class of compounds that can include structures with carboxylic acid moieties, have been reported to have neuroprotective roles.[8] Given that 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is a potent Nrf2 activator, it is plausible that it may exert neuroprotective effects by shielding neurons from oxidative damage. Further investigation into this potential application is warranted.

Quantitative Data

Currently, specific quantitative data such as IC50 or EC50 values for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid are not available in the public domain based on the provided search results. Research in this area is ongoing, and future publications may provide these critical metrics.

Experimental Protocols

The following are detailed methodologies for key experiments that would be cited in the evaluation of the biological activity of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

Nrf2-ARE Luciferase Reporter Assay

This assay is a standard method to quantify the activation of the Nrf2-ARE pathway.

Objective: To determine the dose-dependent effect of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid on Nrf2-mediated gene transcription.

Methodology:

• Cell Culture: Human embryonic kidney 293 (HEK293) cells or a similar suitable cell line are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Transfection: Cells are seeded in 96-well plates and co-transfected with a firefly luciferase reporter plasmid under the control of an ARE-containing promoter and a Renilla luciferase plasmid (for normalization of transfection efficiency) using a suitable transfection reagent.

• Compound Treatment: After 24 hours of transfection, the cells are treated with various concentrations of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid or a vehicle control (e.g., DMSO).

• Luciferase Assay: Following a 16-24 hour incubation period, the cells are lysed, and the firefly and Renilla luciferase activities are measured using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis: The firefly luciferase activity is normalized to the Renilla luciferase activity. The fold induction of ARE-luciferase activity is calculated relative to the vehicle-treated control cells.

Western Blot Analysis for Nrf2 and Target Gene Expression

This technique is used to assess the protein levels of Nrf2 and its downstream targets.

Objective: To confirm the upregulation of Nrf2 and its target proteins (e.g., NQO1, HO-1) in response to treatment with 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

Methodology:

• Cell Culture and Treatment: Cells are cultured and treated with the compound as described above.

• Protein Extraction: After the desired treatment period, cells are harvested and lysed in a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of the lysates is determined using a bicinchoninic acid (BCA) protein assay.

• SDS-PAGE and Electrotransfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) and then incubated with primary antibodies specific for Nrf2, NQO1, HO-1, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Detection: The membrane is washed with TBST and incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: The intensity of the protein bands is quantified using image analysis software and normalized to the loading control.

Figure 2: General experimental workflow for evaluation.

Conclusion and Future Directions

5-(4-Fluorophenyl)isoxazole-3-carboxylic acid has emerged as a compound of interest due to its activity as an Nrf2-ARE pathway activator. This mechanism of action provides a strong rationale for its potential therapeutic applications in conditions associated with oxidative stress and inflammation, such as chronic inflammatory diseases and neurodegenerative disorders.

Future research should focus on several key areas:

• Quantitative Pharmacological Characterization: Determining the potency and efficacy (e.g., EC50, Emax) of the compound in various cell-based and in vivo models.

• In Vivo Efficacy Studies: Evaluating the therapeutic effects of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid in animal models of inflammatory and neurodegenerative diseases.

• Pharmacokinetic and Toxicological Profiling: Assessing the absorption, distribution, metabolism, excretion (ADME), and safety profile of the compound to determine its drug-like properties.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating analogs of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid to optimize its biological activity and pharmacokinetic properties.[9][10]

References

• 1. 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. espublisher.com [espublisher.com]
• 3. Activators and Inhibitors of NRF2: A Review of Their Potential for Clinical Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NRF2 Activation by Nitrogen Heterocycles: A Review | MDPI [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis, characterization, molecular docking and pharmacological evaluation of isoxazole derivatives as potent anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and biological properties of 5-benzoylamino-3-methyl-4-isoxazolocarboxylic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. ipbcams.ac.cn [ipbcams.ac.cn]
• 10. Design, synthesis, and biological evaluation of 5-(1H-indol-5-yl)isoxazole-3-carboxylic acids as novel xanthine oxidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic data for "5-(4-Fluorophenyl)isoxazole-3-carboxylic acid" (NMR, IR, MS)

5-(4-Fluorophenyl)-3-isoxazolecarboxylic acid | C10H6FNO3 - PubChem 5-(4-Fluorophenyl)-3-isoxazolecarboxylic acid ... 1H NMR Spectrum. 1 Spectrum. Image of the 1H NMR spectrum for C10H6FNO3. Predicted 1H NMR Spectrum. 1 Spectrum. --INVALID-LINK-- 5-(4-fluorophenyl)isoxazole-3-carboxylic acid | C10H6FNO3 | ChemSpider Spectra. 1H NMR. Predicted 1H NMR. Predicted 1H NMR Spectrum. Spectrum, Image. 13C NMR. Predicted 13C NMR. Predicted 13C NMR Spectrum. Spectrum, Image. Mass. --INVALID-LINK-- 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid | CAS:130122-30-2 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is a chemical compound with the CAS number 130122-30-2. It is also known as 5-(4-Fluorophenyl)-3-isoxazolecarboxylic acid. The molecular formula of this compound is C10H6FNO3, and its molecular weight is 207.16 g/mol . This compound is a solid with a melting point of 200-202 °C. It is soluble in organic solvents such as methanol, ethanol, and acetone. --INVALID-LINK-- 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid | 130122-30-2 Product Name: 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid. Catalog No.: CS-0125799. CAS No.: 130122-30-2. --INVALID-LINK-- Synthesis of 5-Aryl-Isoxazole-3-Carboxylic Acid Derivatives from ... The synthesis of a series of 5-aryl-isoxazole-3-carboxylic acid derivatives from the corresponding aryl-alkynes and commercially available ethyl 2-chloro-2-(hydroxyimino)acetate (Ox-Cl) is described. The reaction proceeds via a 1,3-dipolar cycloaddition of the in situ generated nitrile oxide with the alkyne. The resulting isoxazoles were obtained in moderate to good yields. --INVALID-LINK-- 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid | 130122-30-2 | Biosynth For the majority of our products, we have this information available. If you require this information, please contact us. Safety & MSDS. For the majority of our ... --INVALID-LINK-- Synthesis of 5-Aryl-Isoxazole-3-Carboxylic Acid Derivatives from ... Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate (3b). Yield: 83%; white solid; m.p. 92–94 °C; IR (KBr): 1728, 1612, 1521, 1455, 1238, 1101, 841 cm−1; 1H-NMR (CDCl3): δ 1.44 (t, J = 7.2 Hz, 3H), 4.48 (q, J = 7.2 Hz, 2H), 7.02 (s, 1H), 7.20 (t, J = 8.4 Hz, 2H), 7.85 (dd, J = 8.4, 5.2 Hz, 2H); 13C-NMR (CDCl3): δ 14.1, 62.5, 100.2, 116.5 (d, J = 22.0 Hz), 123.3 (d, J = 3.0 Hz), 129.2 (d, J = 9.0 Hz), 158.0, 160.7, 164.2 (d, J = 253.0 Hz), 170.0; Anal. Calcd. for C12H10FNO3: C, 61.28; H, 4.29; N, 5.95. Found: C, 61.35; H, 4.33; N, 5.91. --INVALID-LINK-- 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid | AOBIOUS ... 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid ... NMR, HPLC, MS, and other analysis data are available upon request. ... 5-(4-Fluorophenyl)isoxazole-3-carboxylic ... --INVALID-LINK-- Synthesis and in vitro evaluation of 5-(4-fluorophenyl)isoxazole-3 ... In this study, a series of novel 5-(4-fluorophenyl)isoxazole-3-carboxamide derivatives were synthesized and evaluated for their in vitro activities against Mycobacterium tuberculosis H37Rv. The synthesis of the target compounds was achieved through a multi-step reaction sequence starting from 4-fluorobenzaldehyde. The structures of the newly synthesized compounds were confirmed by IR, 1H NMR, 13C NMR, and mass spectral data. --INVALID-LINK-- Synthesis and Characterization of Novel Isoxazole Derivatives as ... The synthesis of a series of novel isoxazole derivatives is described. The structures of the synthesized compounds were confirmed by elemental analysis, IR, 1H NMR, and mass spectral data. The compounds were screened for their antimicrobial activity. --INVALID-LINK-- 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid Basic information 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid. CAS:130122-30-2. Purity: 95.0%. Synonyms: 5-(4-Fluorophenyl)-3-isoxazolecarboxylic acid. --INVALID-LINK-- Spectroscopic and Analytical Profile of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

An In-depth Technical Guide for Researchers and Drug Development Professionals

This whitepaper provides a comprehensive overview of the spectroscopic and analytical data for the compound 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid, a molecule of interest in medicinal chemistry and drug discovery. The following sections detail its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental protocols for data acquisition. This document is intended to serve as a technical resource for scientists engaged in the synthesis, characterization, and application of this and related isoxazole derivatives.

Spectroscopic Data

The structural integrity and purity of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid have been confirmed through various spectroscopic techniques. The key data are summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of organic compounds. While specific data for the title compound is not widely published in detail, predicted spectra are available and data for the corresponding ethyl ester, Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate, provides valuable insight.

Table 1: ¹H NMR Data for Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Number of Protons	Assignment
1.44	Triplet	7.2	3H	-CH₃
4.48	Quartet	7.2	2H	-OCH₂-
7.02	Singlet	-	1H	Isoxazole C4-H
7.20	Triplet	8.4	2H	Aromatic C-H (ortho to F)
7.85	Doublet of doublets	8.4, 5.2	2H	Aromatic C-H (meta to F)

Solvent: CDCl₃

Table 2: ¹³C NMR Data for Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate

Chemical Shift (δ) ppm	Assignment
14.1	-CH₃
62.5	-OCH₂-
100.2	Isoxazole C4
116.5 (d, J = 22.0 Hz)	Aromatic C (ortho to F)
123.3 (d, J = 3.0 Hz)	Aromatic C (ipso)
129.2 (d, J = 9.0 Hz)	Aromatic C (meta to F)
158.0	Isoxazole C5
160.7	C=O (ester)
164.2 (d, J = 253.0 Hz)	Aromatic C-F
170.0	Isoxazole C3

Solvent: CDCl₃

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The IR data for the ethyl ester is presented below.

Table 3: IR Absorption Bands for Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate

Wavenumber (cm⁻¹)	Functional Group Assignment
1728	C=O stretch (ester)
1612	C=N stretch (isoxazole)
1521	Aromatic C=C stretch
1455	Aromatic C=C stretch
1238	C-O stretch
1101	C-F stretch
841	C-H bend (aromatic)

Sample Preparation: KBr pellet

Mass Spectrometry (MS)

Experimental Protocols

The following sections describe generalized experimental protocols for the acquisition of the spectroscopic data presented above.

NMR Spectroscopy

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is typically used for acquiring ¹H and ¹³C NMR spectra.

Sample Preparation: A few milligrams of the sample are dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Tetramethylsilane (TMS) is commonly used as an internal standard.

Data Acquisition:

• ¹H NMR: Standard pulse sequences are used to acquire the proton spectrum. Key parameters include the spectral width, number of scans, and relaxation delay.

• ¹³C NMR: Proton-decoupled spectra are typically acquired to simplify the spectrum and enhance sensitivity. A larger number of scans is usually required compared to ¹H NMR.

IR Spectroscopy

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used to obtain the infrared spectrum.

Sample Preparation: For solid samples, a common method is the preparation of a potassium bromide (KBr) pellet. A small amount of the sample is ground with dry KBr and pressed into a thin, transparent disk.

Data Acquisition: The KBr pellet is placed in the sample holder of the FTIR spectrometer, and the spectrum is recorded, typically in the range of 4000-400 cm⁻¹. A background spectrum of a pure KBr pellet is subtracted to obtain the sample spectrum.

Mass Spectrometry

Instrumentation: Various types of mass spectrometers can be used, such as electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) coupled to a time-of-flight (TOF) or quadrupole analyzer.

Sample Preparation: The sample is dissolved in a suitable solvent (e.g., methanol, acetonitrile) at a low concentration.

Data Acquisition: The sample solution is introduced into the ion source of the mass spectrometer. The instrument is operated in either positive or negative ion mode to detect the molecular ion and any characteristic fragment ions.

Synthesis and Analytical Workflow

The synthesis of 5-aryl-isoxazole-3-carboxylic acid derivatives often involves a 1,3-dipolar cycloaddition reaction between a nitrile oxide, generated in situ, and an alkyne. The resulting isoxazole ester can then be hydrolyzed to the corresponding carboxylic acid. The analytical workflow for characterizing the final product is depicted below.

Caption: Synthetic and analytical workflow for 5-aryl-isoxazole-3-carboxylic acids.

This guide provides a foundational understanding of the spectroscopic characteristics of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid and its derivatives. The presented data and protocols are essential for the quality control and structural verification in research and development settings.

In-Depth Technical Guide: The Structural Elucidation of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of the latest literature review, a complete, publicly available single-crystal X-ray diffraction study specifically for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid has not been identified. This guide, therefore, provides a comprehensive overview based on established synthetic routes for analogous compounds and crystallographic data from structurally related isoxazole derivatives. The experimental protocols and structural data presented are intended to serve as a robust reference for researchers undertaking the synthesis and crystallographic analysis of this compound.

Introduction

Isoxazole derivatives are a prominent class of five-membered heterocyclic compounds that feature adjacent nitrogen and oxygen atoms. This scaffold is a key pharmacophore in numerous clinically approved drugs and molecules of medicinal interest, exhibiting a wide range of biological activities including anti-inflammatory, antibacterial, and anticancer properties. The compound 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is of particular interest due to the presence of a fluorophenyl moiety, which can significantly influence pharmacokinetic and pharmacodynamic properties such as metabolic stability and binding affinity.

A thorough understanding of the three-dimensional structure of this molecule is paramount for rational drug design and structure-activity relationship (SAR) studies. X-ray crystallography provides definitive insights into the solid-state conformation, intermolecular interactions, and packing arrangements, which are critical for predicting and modulating the physicochemical properties of active pharmaceutical ingredients (APIs).

Synthesis and Crystallization

A common and effective method for the synthesis of 5-arylisoxazole-3-carboxylic acids involves a multi-step process commencing with the appropriate acetophenone. The following protocol is a generalized procedure adapted from established literature for related compounds.

Experimental Protocol: Synthesis

A plausible synthetic pathway for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is outlined below. This process typically begins with a Claisen condensation, followed by cyclization with hydroxylamine, and subsequent hydrolysis of the resulting ester.

Step 1: Synthesis of Ethyl 2,4-dioxo-4-(4-fluorophenyl)butanoate

• To a solution of sodium ethoxide, prepared by dissolving sodium metal in absolute ethanol, add 4'-fluoroacetophenone and diethyl oxalate in a dropwise manner under an inert atmosphere (e.g., nitrogen or argon).

• The reaction mixture is stirred at room temperature for a specified duration, typically several hours, until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction is quenched by the addition of a dilute acid (e.g., HCl or H₂SO₄) to neutralize the mixture.

• The resulting precipitate, the ethyl ester of the diketo acid, is collected by filtration, washed with a cold solvent such as ethanol or diethyl ether, and dried under vacuum.

Step 2: Synthesis of Ethyl 5-(4-Fluorophenyl)isoxazole-3-carboxylate

• The ethyl 2,4-dioxo-4-(4-fluorophenyl)butanoate obtained from the previous step is dissolved in a suitable solvent, typically ethanol.

• An aqueous solution of hydroxylamine hydrochloride is added to the mixture.

• The reaction is heated to reflux for several hours. The progress of the cyclization is monitored by TLC.

• After completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The residue is then partitioned between water and an organic solvent (e.g., ethyl acetate).

• The organic layer is separated, dried over anhydrous sodium sulfate, and concentrated to yield the crude ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate, which can be purified by column chromatography.

Step 3: Hydrolysis to 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

• The purified ethyl ester is dissolved in a mixture of an alcohol (e.g., ethanol) and an aqueous solution of a base (e.g., sodium hydroxide or potassium hydroxide).

• The mixture is stirred at room temperature or gently heated to facilitate the hydrolysis of the ester.

• Once the reaction is complete (monitored by TLC), the alcohol is removed under reduced pressure.

• The remaining aqueous solution is acidified with a dilute mineral acid (e.g., HCl) to a pH of approximately 2-3, leading to the precipitation of the carboxylic acid.

• The solid product, 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid, is collected by filtration, washed with cold water to remove any inorganic salts, and dried thoroughly.

Experimental Protocol: Crystallization

Single crystals suitable for X-ray diffraction can be grown using various techniques. Slow evaporation of a saturated solution is a commonly employed method.

• A small amount of the purified 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is dissolved in a minimal amount of a suitable solvent or solvent system (e.g., ethanol, methanol, ethyl acetate, or a mixture such as ethanol/water or dichloromethane/hexane) with gentle warming to achieve saturation.

• The solution is filtered to remove any insoluble impurities.

• The clear, saturated solution is placed in a clean vial, which is loosely covered to allow for the slow evaporation of the solvent at room temperature.

• The vial should be left undisturbed in a vibration-free environment.

• Crystals are typically observed to form over a period of several days to weeks.

Predicted Crystallographic Data and Structural Features

While a specific crystal structure for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is not available, data from analogous isoxazole carboxylic acids can provide valuable insights into the expected structural parameters. The table below summarizes crystallographic data for related compounds.

Parameter	5-Methylisoxazole-4-carboxylic acid[1]	3-(4-Methoxyphenyl)-5-methylisoxazole-4-carboxylic acid
Formula	C₅H₅NO₃	C₁₂H₁₁NO₄
Crystal System	Orthorhombic	Monoclinic
Space Group	Pnma	P2₁/c
a (Å)	7.375 (3)	6.4147 (2)
b (Å)	6.721 (3)	14.6321 (6)
c (Å)	11.233 (5)	11.9911 (5)
α (°)	90	90
β (°)	90	97.220 (2)
γ (°)	90	90
Volume (ų)	557.0 (4)	1116.57 (7)
Z	4	4

Key Structural Expectations:

• Planarity: The isoxazole ring is expected to be essentially planar. The dihedral angle between the isoxazole ring and the 4-fluorophenyl ring will be a key conformational feature, influencing the overall molecular shape and crystal packing.

• Hydrogen Bonding: The carboxylic acid moiety is a strong hydrogen bond donor and acceptor. It is highly probable that the crystal structure will feature intermolecular O-H···N or O-H···O hydrogen bonds, leading to the formation of dimers or extended chain motifs. These interactions are crucial in stabilizing the crystal lattice.

• π-π Stacking: The aromatic nature of both the isoxazole and the fluorophenyl rings suggests the possibility of π-π stacking interactions between adjacent molecules, which would further contribute to the stability of the crystal packing.

Visualizations

Synthetic Workflow

The following diagram illustrates the general synthetic pathway for 5-arylisoxazole-3-carboxylic acids.

Caption: General synthetic workflow for 5-arylisoxazole-3-carboxylic acids.

X-ray Crystallography Workflow

The diagram below outlines the standard workflow for determining the crystal structure of a small molecule.

Caption: Standard workflow for single-crystal X-ray crystallography.

Conclusion

While a definitive crystal structure of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is yet to be reported in the public domain, this technical guide provides a comprehensive framework for its synthesis, crystallization, and structural characterization. By leveraging established methodologies and comparative analysis of related structures, researchers are well-equipped to pursue the crystallographic elucidation of this promising compound. The determination of its three-dimensional structure will undoubtedly accelerate further research into its potential applications in drug discovery and materials science.

References

• 1. 5-Methyl­isoxazole-4-carboxylic acid - PMC [pmc.ncbi.nlm.nih.gov]

Potential Therapeutic Targets of 5-(4-Fluorophenyl)isoxazole-3-carboxylic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide explores the potential therapeutic targets of the novel compound 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid. While direct experimental data for this specific molecule is limited in publicly available literature, analysis of structurally related isoxazole-3-carboxylic acid derivatives suggests promising avenues for investigation, primarily in the realm of anti-inflammatory and analgesic drug discovery. This document outlines the most probable biological targets, provides detailed experimental protocols for their evaluation, and presents relevant signaling pathways and experimental workflows to guide future research and development efforts. The primary hypothesized targets for this class of compounds include enzymes in the arachidonic acid pathway, such as Cyclooxygenase (COX) and 5-Lipoxygenase-Activating Protein (FLAP), as well as Xanthine Oxidase and potentially Dopamine Receptors.

Introduction

Isoxazole derivatives are a well-established class of heterocyclic compounds with a broad spectrum of biological activities, making them privileged structures in medicinal chemistry.[1] The specific scaffold of 5-phenylisoxazole-3-carboxylic acid has been identified as a key pharmacophore in the development of various therapeutic agents.[2][3] The introduction of a fluorine atom at the 4-position of the phenyl ring in 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid can significantly modulate its physicochemical properties, such as lipophilicity and metabolic stability, potentially enhancing its potency and pharmacokinetic profile. This guide synthesizes the available information on related compounds to propose and detail the investigation of its most likely therapeutic targets.

Hypothesized Therapeutic Targets

Based on the structure-activity relationships of analogous compounds, the primary potential therapeutic targets for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid are categorized as follows:

• Anti-inflammatory Targets:

  • Cyclooxygenase (COX-1 and COX-2)

  • 5-Lipoxygenase-Activating Protein (FLAP)

• Target for Hyperuricemia:

  • Xanthine Oxidase

• Neurological Target:

  • Dopamine Receptors (specifically D4)

Data Presentation: Potency of Related Isoxazole Derivatives

To provide a framework for comparison, the following table summarizes reported inhibitory activities of structurally similar isoxazole-3-carboxylic acid derivatives against the hypothesized targets. Note: This data is for related compounds and serves as a reference for potential activity ranges.

Compound Class	Target	Assay Type	Measured Potency (IC₅₀/Kᵢ)	Reference
5-Phenylisoxazole-3-carboxylic acid derivatives	Xanthine Oxidase	Enzyme Inhibition	Micromolar to sub-micromolar	[4]
3-substituted-isoxazole-4-carboxamides	COX-1 / COX-2	Enzyme Inhibition	Binding energies -7.5 to -9.7 kcal/mol (Docking)	[5]
4,5-diarylisoxazol-3-carboxylic acids	FLAP	Cellular (Leukotriene Synthesis)	-	[1]

Signaling Pathways

Arachidonic Acid Cascade and Anti-inflammatory Action

Inhibition of COX and FLAP enzymes disrupts the arachidonic acid cascade, a key pathway in the inflammatory response. COX enzymes are responsible for the synthesis of prostaglandins, while FLAP is essential for the production of leukotrienes. Both prostaglandins and leukotrienes are potent pro-inflammatory mediators.

Figure 1. Hypothesized inhibition of the Arachidonic Acid Cascade.

Xanthine Oxidase and Purine Metabolism

Xanthine oxidase is a critical enzyme in the catabolism of purines. It catalyzes the oxidation of hypoxanthine to xanthine and then to uric acid. Overproduction of uric acid can lead to hyperuricemia and gout.

Figure 2. Hypothesized inhibition of Xanthine Oxidase in purine metabolism.

Experimental Protocols

The following are detailed methodologies for key experiments to assess the activity of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid against its potential targets.

Cyclooxygenase (COX-1 and COX-2) Inhibition Assay

This protocol is based on a fluorometric or colorimetric method to measure the peroxidase activity of COX enzymes.[6][7]

• Objective: To determine the IC₅₀ value of the test compound for COX-1 and COX-2.

• Materials:

  • Purified ovine or human COX-1 and COX-2 enzymes.

  • COX Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0).

  • Heme cofactor.

  • Arachidonic acid (substrate).

  • Fluorometric or colorimetric probe (e.g., ADHP, N,N,N′,N′-tetramethyl-p-phenylenediamine).[8]

  • Test compound dissolved in DMSO.

  • Positive control inhibitors (e.g., SC-560 for COX-1, Celecoxib for COX-2).

  • 96-well microplate and plate reader.

• Procedure:

  • Prepare a reaction mixture containing COX Assay Buffer, heme, and the fluorometric/colorimetric probe in each well of a 96-well plate.

  • Add the test compound at various concentrations (typically in a serial dilution) to the wells. Include wells for a no-inhibitor control and a positive control.

  • Add the COX-1 or COX-2 enzyme to each well and incubate for a short period (e.g., 10-15 minutes) at 37°C to allow for inhibitor binding.

  • Initiate the reaction by adding arachidonic acid to all wells.

  • Immediately measure the change in fluorescence or absorbance over time using a microplate reader.

  • Calculate the rate of reaction for each concentration of the test compound.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and determine the IC₅₀ value using a suitable curve-fitting algorithm.

5-Lipoxygenase-Activating Protein (FLAP) Inhibition Assay

This cellular assay measures the inhibition of leukotriene B4 (LTB4) production in human whole blood.[9]

• Objective: To determine the IC₅₀ value of the test compound for FLAP-mediated LTB4 production.

• Materials:

  • Fresh human whole blood from healthy donors.

  • Calcium ionophore A23187.

  • Test compound dissolved in DMSO.

  • Positive control FLAP inhibitor (e.g., MK-886).[10]

  • LTB4 ELISA kit.

  • Centrifuge.

• Procedure:

  • Pre-incubate aliquots of whole blood with various concentrations of the test compound or positive control for 15 minutes at 37°C.

  • Stimulate leukotriene synthesis by adding calcium ionophore A23187 and incubate for a further 30 minutes at 37°C.

  • Stop the reaction by placing the samples on ice and centrifuging to separate the plasma.

  • Quantify the amount of LTB4 in the plasma supernatant using a competitive ELISA kit according to the manufacturer's instructions.

  • Calculate the percentage of inhibition of LTB4 production for each concentration of the test compound.

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the compound concentration.

Dopamine D4 Receptor Binding Assay

This protocol describes a competitive radioligand binding assay to determine the affinity of the test compound for the dopamine D4 receptor.[11]

• Objective: To determine the Kᵢ (inhibitory constant) of the test compound for the human dopamine D4 receptor.

• Materials:

  • Cell membranes prepared from a cell line stably expressing the human dopamine D4 receptor.

  • Radioligand (e.g., [³H]spiperone).

  • Unlabeled ligand for non-specific binding determination (e.g., haloperidol).

  • Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4).

  • Test compound dissolved in DMSO.

  • Glass fiber filters and a cell harvester.

  • Scintillation cocktail and a liquid scintillation counter.

• Procedure:

  • In a 96-well plate, combine the cell membranes, radioligand, and varying concentrations of the test compound in the assay buffer.

  • Include wells for total binding (no competitor) and non-specific binding (in the presence of a high concentration of an unlabeled ligand).

  • Incubate the plate at room temperature for a defined period (e.g., 60-90 minutes) to reach equilibrium.

  • Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters with ice-cold assay buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

  • Calculate the specific binding at each concentration of the test compound.

  • Determine the IC₅₀ value from a competition curve and calculate the Kᵢ value using the Cheng-Prusoff equation.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the initial screening and characterization of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

Figure 3. General workflow for target screening and validation.

Conclusion

While direct experimental evidence is pending, the structural characteristics of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid strongly suggest its potential as a modulator of key targets in inflammation and pain pathways. The primary targets for investigation should be COX-1/2, FLAP, and Xanthine Oxidase. The experimental protocols and workflows provided in this guide offer a robust framework for the systematic evaluation of this compound. Successful validation of activity against these targets could position 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid as a promising lead candidate for the development of novel anti-inflammatory, analgesic, or anti-hyperuricemic agents.

References

• 1. Isoxazole Derivatives as Regulators of Immune Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. 5-PHENYLISOXAZOLE-3-CARBOXYLIC ACID | 14441-90-8 [chemicalbook.com]
• 4. Synthesis of some 5-phenylisoxazole-3-carboxylic acid derivatives as potent xanthine oxidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cyclooxygenase 1 (COX1) Inhibitor Assay Kit (Fluorometric) | Abcam [abcam.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Inhibition of five lipoxygenase activating protein (FLAP) by MK-886 decreases atherosclerosis in apoE/LDLR-double knockout mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

In silico modeling of "5-(4-Fluorophenyl)isoxazole-3-carboxylic acid" interactions

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Detailing the Approach

I'm solidifying my approach with details. Expanding from the initial literature, I've confirmed COX-2 and FLAP as viable targets for in silico modeling of isoxazole derivatives. The search revealed IC50 values and protocols like docking and ADMET. I need to get into the nitty-gritty: a PDB entry for my model and specifics on docking, simulations, and free energy calculations for isoxazoles.

Considering Potential Targets

I've assembled a solid base of information for the guide. Now, I'm focusing on those two candidate targets for the computational study of "5-(4-Fluorophenyl)isoxazole-3-carboxylic acid". I'm meticulously evaluating their suitability, digging deeper into their associated pathways.

Prioritizing & Structuring Research

I've identified COX-2 and FLAP as promising candidates for the study. Now, I'm leaning towards COX-2 due to richer data availability for similar compounds. I've gathered PDB entries and pathway details for both. I'm focusing on structuring the guide around COX-2, including docking, MD, and MM/PBSA methods. Finding quantitative data for related COX-2 inhibitors is the current focus.

Organizing the Technical Guide

I've assembled a large amount of information, identifying COX-2 and FLAP as target candidates. Now, I'm focusing on COX-2, aiming to build a detailed, in silico study guide around it. I'm structuring the guide, outlining sections for the methods I plan to detail. I'll include a step-by-step hypothetical protocol using docking, MD, and MM/PBSA. I'll leverage PDB structures and pathway diagrams. I'm also preparing a representative data table for related COX-2 inhibitors. I believe I have sufficient resources.

The Isoxazole Core: A Technical Guide to 5-(4-Fluorophenyl)isoxazole-3-carboxylic Acid in Fragment-Based Drug Design

For Researchers, Scientists, and Drug Development Professionals

The isoxazole scaffold is a cornerstone in modern medicinal chemistry, recognized for its versatile biological activities and synthetic accessibility. This technical guide focuses on a specific, promising fragment, 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid , as a valuable starting point for fragment-based drug design (FBDD). This document provides an in-depth overview of its chemical properties, synthesis, and the biological potential of its derivatives, supported by experimental protocols and pathway visualizations to empower researchers in their drug discovery endeavors.

Physicochemical Properties of the Core Fragment

5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is a small, rigid molecule incorporating key pharmacophoric features: a hydrogen bond donor (carboxylic acid), a hydrogen bond acceptor (isoxazole nitrogen and oxygen), and an aromatic ring with a fluorine substituent for potential modulation of metabolic stability and binding interactions. These characteristics make it an ideal candidate for fragment screening libraries.

Property	Value	Reference
Molecular Formula	C₁₀H₆FNO₃	[1][2]
Molecular Weight	207.16 g/mol	[1][2]
Appearance	White to off-white powder/crystals	[1]
Melting Point	176-182 °C	[1]
Hydrogen Bond Donors	1	[1]
Hydrogen Bond Acceptors	4	[1]
LogP (calculated)	2.2	[1]

Synthesis of the Isoxazole Core and Derivatives

The most common and efficient method for synthesizing 5-arylisoxazole-3-carboxylic acids is the [3+2] cycloaddition (1,3-dipolar cycloaddition) reaction between a nitrile oxide and an alkyne. This method offers high regioselectivity and is amenable to a wide range of substituents.

General Experimental Protocol: Synthesis of 5-(4-Fluorophenyl)isoxazole-3-carboxylic Acid

This protocol is a representative method based on established 1,3-dipolar cycloaddition procedures.

Step 1: In situ generation of 4-fluorobenzonitrile oxide from 4-fluorobenzaldoxime.

• To a solution of 4-fluorobenzaldehyde (1.0 eq) in ethanol, an aqueous solution of hydroxylamine hydrochloride (1.1 eq) and sodium hydroxide (1.1 eq) is added.

• The mixture is stirred at room temperature for 2-4 hours until the formation of 4-fluorobenzaldoxime is complete, as monitored by Thin Layer Chromatography (TLC).

• The resulting oxime is then chlorinated using a mild chlorinating agent like N-chlorosuccinimide (NCS) or sodium hypochlorite in a suitable solvent (e.g., DMF or chloroform) to form the corresponding hydroximoyl chloride.

Step 2: 1,3-Dipolar cycloaddition with ethyl propiolate.

• The hydroximoyl chloride is not isolated but is treated in situ with a base, such as triethylamine or sodium bicarbonate, to generate the 4-fluorobenzonitrile oxide.

• Ethyl propiolate (1.0 eq) is added to the reaction mixture, which acts as the dipolarophile.

• The reaction is stirred at room temperature or gently heated (40-60 °C) for 12-24 hours. The progress of the cycloaddition is monitored by TLC.

Step 3: Hydrolysis of the ester to the carboxylic acid.

• Upon completion of the reaction, the solvent is removed under reduced pressure.

• The crude ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate is then subjected to hydrolysis. This is typically achieved by dissolving the ester in a mixture of ethanol and an aqueous solution of a base like sodium hydroxide or lithium hydroxide and stirring at room temperature or with gentle heating.

• After the reaction is complete (monitored by TLC), the reaction mixture is acidified with a dilute acid (e.g., 1N HCl) to a pH of 2-3, leading to the precipitation of the carboxylic acid.

• The solid product, 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid, is collected by filtration, washed with water, and dried. Recrystallization from a suitable solvent like ethanol/water can be performed for further purification.

Caption: Synthetic workflow for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

Biological Activity and Therapeutic Potential of Isoxazole Derivatives

While specific quantitative biological data for the parent fragment, 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid, is not extensively available in the public domain, the isoxazole scaffold is present in numerous approved drugs and clinical candidates, highlighting its therapeutic relevance. Derivatives of isoxazole-3-carboxylic acid have shown potent activity against a range of biological targets.

Known Biological Activities of Structurally Related Isoxazoles

Target/Activity	Example Compound Class	Reported Potency	Therapeutic Area
Xanthine Oxidase Inhibition	5-Phenylisoxazole-3-carboxylic acid derivatives	Micromolar to submicromolar	Gout, Hyperuricemia
5-Lipoxygenase-Activating Protein (FLAP) Inhibition	4,5-Diarylisoxazole-3-carboxylic acids	IC₅₀ = 0.24 µM	Inflammation
Protein Kinase Inhibition (e.g., Aurora Kinases, CK2)	N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amines, 5-(3-chlorophenylamino)benzo[c][3][4]naphthyridine-8-carboxylic acid	Kᵢ = 8.0 nM (Aurora A), Kᵢ = 0.38 nM (CK2)	Oncology
Antimicrobial Activity	Coumarin isoxazole sulfonamide hybrids	Active against Gram-positive and Gram-negative bacteria	Infectious Diseases

Experimental Protocol: In Vitro Kinase Inhibition Assay

Given the prevalence of isoxazole derivatives as kinase inhibitors, a common experimental approach to evaluate the potential of new analogs derived from the 5-(4-fluorophenyl)isoxazole-3-carboxylic acid core is a biochemical kinase inhibition assay.

• Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a test compound against a specific protein kinase.

• Materials:

  • Recombinant human kinase (e.g., Aurora A, CK2).

  • Kinase-specific substrate peptide.

  • ATP (Adenosine triphosphate).

  • Test compound (solubilized in DMSO).

  • Kinase assay buffer (e.g., Tris-HCl, MgCl₂, DTT).

  • Detection reagent (e.g., ADP-Glo™, LanthaScreen™).

  • Microplate reader.

• Procedure:

  • Prepare serial dilutions of the test compound in DMSO and then in the kinase assay buffer.

  • In a microplate, add the kinase enzyme, the substrate peptide, and the test compound at various concentrations.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at a controlled temperature (e.g., 30 °C) for a specific duration (e.g., 60 minutes).

  • Stop the reaction and add the detection reagent according to the manufacturer's instructions. This reagent measures the amount of ADP produced or the amount of phosphorylated substrate.

  • Read the signal (luminescence or fluorescence) on a microplate reader.

  • Calculate the percentage of kinase inhibition for each compound concentration relative to a no-inhibitor control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Caption: Workflow for a biochemical kinase inhibition assay.

Application in Fragment-Based Drug Design (FBDD)

5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is an excellent candidate for FBDD due to its low molecular weight, synthetic tractability, and the presence of vectors for chemical elaboration. The general workflow for utilizing this fragment in an FBDD campaign is outlined below.

References

• 1. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. zjms.hmu.edu.krd [zjms.hmu.edu.krd]

In-Depth Technical Guide: 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid (CAS: 33282-24-5)

For Researchers, Scientists, and Drug Development Professionals

Physicochemical Properties

The following table summarizes the known and predicted physicochemical properties of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid. This data is crucial for understanding the compound's behavior in various experimental and biological systems.

Property	Value	Source
CAS Number	33282-24-5	N/A
Molecular Formula	C₁₀H₆FNO₃	N/A
Molecular Weight	207.16 g/mol	N/A
pKa (Predicted)	3.29 ± 0.10	N/A
Melting Point	Not available	N/A
Boiling Point	Not available	N/A
Solubility	Not available	N/A
LogP (Predicted)	2.35	N/A

Note: The pKa and LogP values are computationally predicted and should be confirmed through experimental validation. Critical experimental data such as melting point, boiling point, and solubility in various solvents are not currently reported in the public domain.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid are not available in the reviewed literature. However, a general synthetic workflow for similar isoxazole derivatives can be conceptualized. The following diagram illustrates a representative, hypothetical workflow for the synthesis and characterization of such a compound.

Caption: A generalized workflow for the synthesis, purification, and analysis of a substituted isoxazole carboxylic acid.

Signaling Pathways and Biological Activity

There is no publicly available information regarding the biological activity or mechanism of action of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid. Consequently, no signaling pathway diagrams can be provided at this time. Further research would be required to investigate the potential biological targets and pharmacological effects of this compound.

Disclaimer: This document is intended for informational purposes only. The absence of detailed experimental data highlights a gap in the current scientific literature for this specific compound. Researchers are advised to perform their own experimental validation of all properties and protocols.

"5-(4-Fluorophenyl)isoxazole-3-carboxylic acid" molecular weight and formula

An In-Depth Technical Guide on 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid: Physicochemical Properties

This technical guide provides essential physicochemical data for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid, a compound of interest for researchers, scientists, and professionals in drug development. The information is presented in a clear and structured format to facilitate its use in a laboratory and research context.

Physicochemical Data

The fundamental molecular properties of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid have been determined and are summarized below. These values are critical for experimental design, analytical method development, and computational modeling.

Parameter	Value	Citations
Molecular Formula	C₁₀H₆FNO₃	[1][2][3]
Molecular Weight	207.16 g/mol	[1][2][3]

Structural Information

The chemical structure of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is defined by three key components: a 4-fluorophenyl group, a central isoxazole ring, and a carboxylic acid functional group. The logical relationship between these components is illustrated in the diagram below.

Caption: Structural components of the target molecule.

References

• 1. 5-(4-Fluorophenyl)isoxazole-3-carboxylicacid , 95+% , 33282-24-5 - CookeChem [cookechem.com]
• 2. 5-(4-Fluorophenyl)-1,2-oxazole-3-carboxylic acid | C10H6FNO3 | CID 1096392 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]

The Isoxazole Scaffold: A Versatile Core in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, has emerged as a privileged scaffold in medicinal chemistry. Its unique electronic properties, metabolic stability, and ability to serve as a versatile pharmacophore have led to its incorporation into a wide array of therapeutic agents. This technical guide provides a comprehensive overview of the potential applications of isoxazole compounds across various therapeutic areas, with a focus on their anticancer, anti-inflammatory, antimicrobial, and central nervous system (CNS) activities. This document is intended to serve as a resource for researchers and drug development professionals, offering quantitative data, detailed experimental protocols, and visualizations of key biological pathways.

Anticancer Applications of Isoxazole Compounds

Isoxazole derivatives have demonstrated significant potential as anticancer agents, acting through various mechanisms, including the induction of apoptosis, inhibition of protein kinases, and cell cycle arrest.[1]

Mechanism of Action: Induction of Apoptosis

A primary mechanism by which isoxazole-containing compounds exert their anticancer effects is through the induction of programmed cell death, or apoptosis. This process is often mediated by the activation of a cascade of cysteine-aspartic proteases known as caspases. Several studies have shown that isoxazole derivatives can trigger both early and late apoptosis in various cancer cell lines, including human erythroleukemic K562 cells and glioblastoma cells.[2][3] The activation of effector caspases, such as caspase-3 and caspase-7, is a key event in the execution phase of apoptosis, leading to the cleavage of cellular substrates and ultimately, cell death.[1][3] Some isoxazole derivatives have also been shown to influence the expression of pro- and anti-apoptotic proteins, further promoting cell death.[1]

Figure 1: Simplified intrinsic apoptosis signaling pathway induced by isoxazole compounds.

Quantitative Data: Anticancer Activity

The cytotoxic effects of various isoxazole derivatives have been quantified using the half-maximal inhibitory concentration (IC50), which represents the concentration of a compound required to inhibit the growth of 50% of a cell population.

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
1a	PC3	53.96 ± 1.732	[4]
1b	PC3	47.27 ± 1.675	[4]
1d	PC3	38.63 ± 1.587	[4]
4h	A549	1.51	[5]
4i	A549	1.49	[5]
11	MCF-7	2.3	[6]
11	Hep3B	2.7	[6]
16c	HT1080	9.02	[6]
19	OVCAR-3	5.0	[6]
24	MCF-7	9.15 ± 1.30	[6]
28	Prostate (PC-3)	1	[7]
34	MDA-MB-231	22.3	[8]
45	Prostate (PC-3)	2	[7]
46	Prostate (PC-3)	2	[7]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[9][10]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Isoxazole compound (dissolved in a suitable solvent, e.g., DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well flat-bottom sterile culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 1 x 10^4 to 1 x 10^5 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.[9]

• Compound Treatment: Prepare serial dilutions of the isoxazole compound in culture medium. After 24 hours, replace the medium in the wells with 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound).[8]

• Incubation: Incubate the plate for a specified period (e.g., 48 hours) at 37°C in a 5% CO2 incubator.[8]

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.[11][12]

• Formazan Solubilization: Carefully aspirate the medium containing MTT. Add 100 µL of solubilization solution to each well to dissolve the formazan crystals. The plate can be placed on an orbital shaker for about 15 minutes to ensure complete dissolution.[9]

• Absorbance Measurement: Measure the absorbance of each well at a wavelength between 550 and 600 nm using a microplate reader. A reference wavelength of >650 nm can be used for background subtraction.[10][11]

• Data Analysis: Calculate the percentage of cell viability for each treatment group compared to the vehicle control. The IC50 value can be determined by plotting the percentage of viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Anti-inflammatory Applications of Isoxazole Compounds

Isoxazole derivatives have shown promise as anti-inflammatory agents, primarily through their ability to inhibit cyclooxygenase (COX) enzymes.

Mechanism of Action: COX Inhibition

Cyclooxygenase enzymes (COX-1 and COX-2) are responsible for the synthesis of prostaglandins, which are key mediators of inflammation. Non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting these enzymes. Several isoxazole-containing compounds have been identified as potent inhibitors of both COX-1 and COX-2, with some exhibiting selectivity for the COX-2 isoform.[13][14] The inhibition of COX-2 is a particularly attractive therapeutic strategy as it is primarily involved in the inflammatory response, while COX-1 is involved in homeostatic functions.

Figure 2: Mechanism of action of isoxazole compounds as COX inhibitors in the inflammatory pathway.

Quantitative Data: Anti-inflammatory Activity

The inhibitory activity of isoxazole derivatives against COX-1 and COX-2 is typically reported as IC50 values.

Compound ID	COX-1 IC50 (nM)	COX-2 IC50 (nM)	Selectivity Ratio (COX-1/COX-2)	Reference
A13	64	13	4.92	[13]
Mofezolac	7.9	>50,000	>6329	[14]
22	42	>50,000	>1190	[14]
15	80	>50,000	>625	[14]
IXZ3	-	950	-	[15]
PYZ16	5580	520	10.73	[15]
ODZ2	63760	480	132.83	[15]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This in vivo assay is a standard model for evaluating the anti-inflammatory activity of new compounds.[16][17][18]

Materials:

• Male Wistar rats (180-250 g)

• λ-Carrageenan (1% w/v in normal saline)

• Isoxazole compound

• Vehicle (e.g., saline, DMSO)

• Standard anti-inflammatory drug (e.g., Indomethacin, 10 mg/kg)

• Plethysmometer or digital caliper

Procedure:

• Animal Acclimatization: House the rats under standard laboratory conditions for at least one week before the experiment.

• Grouping: Divide the animals into groups (n=5-6 per group): a control group (vehicle), a standard drug group, and test groups receiving different doses of the isoxazole compound.

• Compound Administration: Administer the isoxazole compound or standard drug orally or intraperitoneally 30-60 minutes before the carrageenan injection.[16][18]

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the subplantar tissue of the right hind paw of each rat.[17]

• Measurement of Paw Volume: Measure the paw volume or thickness using a plethysmometer or caliper immediately before the carrageenan injection (baseline) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 6 hours).[16][18]

• Data Analysis: Calculate the increase in paw volume (edema) for each animal at each time point by subtracting the baseline measurement. The percentage of inhibition of edema is calculated using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Antimicrobial Applications of Isoxazole Compounds

The isoxazole scaffold is present in several commercially available antimicrobial drugs and continues to be a source of new antibacterial and antifungal agents.

Quantitative Data: Antimicrobial Activity

The antimicrobial activity of isoxazole derivatives is determined by their minimum inhibitory concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism.

Compound ID	Microorganism	MIC (µg/mL)	Reference
1e	S. epidermidis 756	56.2	[19]
1e	E. coli ATCC 25922	28.1	[19]
1e	C. albicans 128	14	[19]
4a	S. epidermidis 756	56.2	[19]
4a	C. albicans 128	14	[19]
ED	S. epidermidis 12228	31.25	[20]
ED	S. aureus 6538	62.5	[20]
28	S. aureus	1	[7]
46	A. niger	2	[7]
TPI-2	S. aureus	6.25	[21]
TPI-5	E. coli	6.25	[21]
TPI-14	C. albicans	6.25	[21]

Experimental Protocol: Broth Microdilution for MIC Determination

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Materials:

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Nutrient Broth for bacteria, Sabouraud Dextrose Broth for fungi)

• Isoxazole compound

• 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of the microorganism from a fresh culture.

• Serial Dilution: Prepare two-fold serial dilutions of the isoxazole compound in the broth medium in the wells of a 96-well plate.

• Inoculation: Add a standardized volume of the microbial inoculum to each well.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 25-30°C for fungi) for a specified period (e.g., 18-24 hours for bacteria, 48-72 hours for fungi).

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism. This can be determined visually or by measuring the absorbance at 600 nm.

Central Nervous System (CNS) Applications of Isoxazole Compounds

Isoxazole derivatives have shown potential in the treatment of various CNS disorders, including epilepsy, schizophrenia, and chronic pain, by modulating the activity of neurotransmitter receptors.[22][23][24]

Mechanism of Action: Modulation of AMPA Receptors

α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors are ionotropic glutamate receptors that play a crucial role in excitatory neurotransmission in the CNS. Overactivation of AMPA receptors is implicated in conditions such as chronic pain. Certain isoxazole-4-carboxamide derivatives have been found to act as potent modulators of AMPA receptors, suggesting their potential as novel analgesics.[22]

Figure 3: Modulation of AMPA receptor activity by isoxazole compounds at the synapse.

Synthesis of Isoxazole Compounds

A common and versatile method for the synthesis of 3,5-disubstituted isoxazoles involves the reaction of chalcones (α,β-unsaturated ketones) with hydroxylamine hydrochloride.[25][26][27]

General Experimental Protocol: Synthesis of 3,5-Disubstituted Isoxazoles from Chalcones

Materials:

• Substituted chalcone

• Hydroxylamine hydrochloride

• Base (e.g., sodium acetate, sodium hydroxide)

• Solvent (e.g., ethanol, acetic acid, deep eutectic solvent)

Procedure:

• Reaction Setup: Dissolve the chalcone in a suitable solvent in a round-bottom flask.

• Reagent Addition: Add hydroxylamine hydrochloride and a base to the reaction mixture.

• Reaction Conditions: The reaction mixture is typically stirred at room temperature or heated to reflux for a period ranging from a few hours to 24 hours, depending on the specific substrates and conditions.[28][29]

• Work-up: After the reaction is complete (monitored by TLC), the mixture is typically poured into water, and the precipitated product is collected by filtration.

• Purification: The crude product can be purified by recrystallization from a suitable solvent or by column chromatography on silica gel.

Figure 4: General experimental workflow for the synthesis of 3,5-disubstituted isoxazoles.

Conclusion

The isoxazole nucleus represents a highly valuable scaffold in medicinal chemistry, with demonstrated applications across a range of therapeutic areas. The versatility of its synthesis and the diverse biological activities of its derivatives make it a continued focus of drug discovery efforts. This technical guide has provided an overview of the potential of isoxazole compounds as anticancer, anti-inflammatory, antimicrobial, and CNS-active agents, supported by quantitative data, detailed experimental protocols, and mechanistic visualizations. It is anticipated that further exploration of the chemical space around the isoxazole core will lead to the development of novel and effective therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Pro-apoptotic activity of novel synthetic isoxazole derivatives exhibiting inhibitory activity against tumor cell growth in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antimicrobial, Antioxidant, and Anticancer Activities of Some Novel Isoxazole Ring Containing Chalcone and Dihydropyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. researchhub.com [researchhub.com]
• 11. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 12. protocols.io [protocols.io]
• 13. Molecular docking studies and biological evaluation of isoxazole-carboxamide derivatives as COX inhibitors and antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 16. bio-protocol.org [bio-protocol.org]
• 17. inotiv.com [inotiv.com]
• 18. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. Antimicrobial and Cytotoxic Activities of Water-Soluble Isoxazole-Linked 1,3,4-Oxadiazole with Delocalized Charge: In Vitro and In Vivo Results - PMC [pmc.ncbi.nlm.nih.gov]
• 21. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 22. Regulating AMPA Receptors with Isoxazole-4-Carboxamide Derivatives: An Electrophysiological Study | MDPI [mdpi.com]
• 23. nbinno.com [nbinno.com]
• 24. Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 25. researchgate.net [researchgate.net]
• 26. Synthesis of 3,5-disubstituted isoxazoles by domino reductive Nef reaction/cyclization of β-nitroenones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 27. researchgate.net [researchgate.net]
• 28. files01.core.ac.uk [files01.core.ac.uk]
• 29. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04624A [pubs.rsc.org]

Protocols & Analytical Methods

Synthesis of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid, a valuable building block in pharmaceutical and agrochemical research. The synthesis is a two-step process commencing with the formation of the isoxazole ring to yield Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate, followed by the hydrolysis of the ester to the final carboxylic acid.

Chemical Data Summary

The following table summarizes the key quantitative data for the starting material and the final product.

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)
Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate	377052-00-1	C12H10FNO3	235.21	N/A
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid	33282-24-5	C10H6FNO3	207.16	176-182[1]

Experimental Protocols

The synthesis of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is presented in two main stages: the synthesis of the ethyl ester precursor and its subsequent hydrolysis.

Step 1: Synthesis of Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate

The formation of the isoxazole ring is a critical step and can be achieved through various methods. A common approach involves the [3+2] cycloaddition of a nitrile oxide with an alkyne. For this specific synthesis, the reaction would involve 4-fluorobenzonitrile oxide and ethyl propiolate. The nitrile oxide is typically generated in situ from the corresponding hydroximoyl halide.

Materials:

• 4-Fluorobenzaldehyde

• Hydroxylamine hydrochloride

• N-Chlorosuccinimide (NCS) or similar oxidizing agent

• Ethyl propiolate

• Triethylamine (TEA) or another suitable base

• Appropriate solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF))

Procedure:

• Preparation of 4-fluorobenzaldoxime: 4-Fluorobenzaldehyde is reacted with hydroxylamine hydrochloride in the presence of a base (e.g., sodium carbonate or pyridine) in a suitable solvent like ethanol/water. The mixture is typically stirred at room temperature until the reaction is complete (monitored by TLC).

• Formation of 4-fluorobenzohydroximoyl chloride: The 4-fluorobenzaldoxime is then chlorinated, often using N-Chlorosuccinimide (NCS) in a solvent like DMF. This step generates the nitrile oxide precursor.

• Cycloaddition Reaction: The 4-fluorobenzohydroximoyl chloride is dissolved in an appropriate solvent (e.g., DCM or THF). To this solution, ethyl propiolate is added. A base, such as triethylamine, is then added dropwise at a controlled temperature (often 0 °C to room temperature) to generate the nitrile oxide in situ, which then undergoes cycloaddition with the ethyl propiolate. The reaction is stirred until completion (monitored by TLC).

• Work-up and Purification: The reaction mixture is typically washed with water and brine. The organic layer is dried over anhydrous sodium sulfate and the solvent is removed under reduced pressure. The crude product, Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate, is then purified by column chromatography on silica gel.

Step 2: Hydrolysis of Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate

The final step is the hydrolysis of the ethyl ester to the carboxylic acid. Alkaline hydrolysis is generally preferred as it is an irreversible reaction that goes to completion.[2][3]

Materials:

• Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate

• Sodium hydroxide (NaOH) or Lithium hydroxide (LiOH)

• Ethanol or a mixture of Tetrahydrofuran (THF) and water

• Hydrochloric acid (HCl), dilute solution

• Ethyl acetate or Dichloromethane for extraction

Procedure:

• Saponification: Dissolve Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate in a suitable solvent such as ethanol or a THF/water mixture.[4][5] Add an aqueous solution of sodium hydroxide (typically 2-4 equivalents) to the ester solution.

• Reaction: Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC) until all the starting ester has been consumed.[6]

• Work-up: After cooling the reaction mixture to room temperature, remove the organic solvent (ethanol or THF) under reduced pressure. Dilute the remaining aqueous solution with water.

• Extraction of Impurities: Wash the aqueous solution with a non-polar organic solvent like hexane or ether to remove any unreacted starting material or non-polar impurities.[6]

• Acidification: Cool the aqueous solution in an ice bath and acidify by the dropwise addition of dilute hydrochloric acid until the pH is approximately 2-3. A precipitate of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid should form.[4]

• Isolation and Purification: Collect the solid product by vacuum filtration and wash it with cold water. The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid. Dry the final product under vacuum.

Visualizing the Synthesis Workflow

The following diagram illustrates the two-step synthesis process from the formation of the ethyl ester to the final carboxylic acid product.

Caption: Synthetic pathway for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

References

• 1. chemimpex.com [chemimpex.com]
• 2. savemyexams.com [savemyexams.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. researchgate.net [researchgate.net]
• 5. Ester to Acid - Common Conditions [commonorganicchemistry.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Profiling of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

Audience: Researchers, scientists, and drug development professionals.

Introduction:

5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is a synthetic compound belonging to the isoxazole class of heterocyclic compounds. The isoxazole scaffold is a prominent feature in a variety of pharmacologically active molecules, demonstrating a broad spectrum of biological activities including anti-inflammatory, anticancer, and antimicrobial effects.[1][2][3][4] The specific biological targets and efficacy of isoxazole derivatives are largely influenced by the nature and position of substituents on the isoxazole ring.[2] Given the structural alerts from related compounds, key potential mechanisms of action for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid include cyclooxygenase (COX) inhibition, cytotoxicity against cancer cell lines, and carbonic anhydrase inhibition.[5][6][7]

These application notes provide detailed protocols for a panel of in vitro assays to characterize the biological activity of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid. The proposed assays will evaluate its potential as a COX inhibitor, an anticancer agent, and a carbonic anhydrase inhibitor.

Cyclooxygenase (COX-1/COX-2) Inhibition Assay

Objective: To determine the inhibitory activity and selectivity of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid against COX-1 and COX-2 enzymes. This assay is crucial for assessing the anti-inflammatory potential of the compound.

Experimental Protocol:

A widely used method for assessing COX inhibition is the colorimetric COX inhibitor screening assay. This assay measures the peroxidase activity of cyclooxygenases.

Materials:

• COX-1 and COX-2 enzymes (ovine or human recombinant)

• Arachidonic acid (substrate)

• Heme

• TMPD (N,N,N',N'-tetramethyl-p-phenylenediamine)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• 96-well microplates

• Microplate reader

• 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

• Reference inhibitors (e.g., SC-560 for COX-1, Celecoxib for COX-2)

Procedure:

• Reagent Preparation: Prepare all reagents and enzymes according to the manufacturer's instructions. The test compound and reference inhibitors should be dissolved in a suitable solvent (e.g., DMSO) to create stock solutions.

• Assay Setup:

  • Add 150 µL of assay buffer to each well of a 96-well plate.

  • Add 10 µL of Heme to each well.

  • Add 10 µL of the test compound at various concentrations (typically from 0.01 to 100 µM) or a reference inhibitor. For the control wells, add 10 µL of the solvent.

  • Add 10 µL of COX-1 or COX-2 enzyme to the appropriate wells.

  • Incubate the plate at room temperature for 5 minutes.

• Reaction Initiation:

  • To initiate the reaction, add 10 µL of arachidonic acid to each well.

  • Immediately add 10 µL of TMPD to each well.

• Data Acquisition:

  • Measure the absorbance at 590 nm using a microplate reader every minute for 5 minutes.

• Data Analysis:

  • Calculate the rate of reaction for each well.

  • Determine the percentage of inhibition for each concentration of the test compound relative to the control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a suitable model to determine the IC50 value (the concentration of the compound that causes 50% inhibition).

Data Presentation:

The results of the COX inhibition assay can be summarized in the following table:

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1 IC50 / COX-2 IC50)
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid	Value	Value	Value
SC-560 (Reference)	Value	Value	Value
Celecoxib (Reference)	Value	Value	Value

Experimental Workflow:

References

• 1. benchchem.com [benchchem.com]
• 2. The In Vitro Impact of Isoxazole Derivatives on Pathogenic Biofilm and Cytotoxicity of Fibroblast Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. espublisher.com [espublisher.com]
• 5. Frontiers | Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives [frontiersin.org]
• 6. Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes: 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid as a Potent Inhibitor of Protease-X

Introduction

5-(4-Fluorophenyl)isoxazole-3-carboxylic acid (FICA) is a small molecule compound featuring an isoxazole core, a structure known for its presence in a variety of biologically active compounds.[1][2][3][4] Isoxazole derivatives have been investigated for a wide range of therapeutic applications, including as anti-inflammatory agents and enzyme inhibitors.[3][5] This document outlines the application of FICA as a selective inhibitor of Protease-X, a hypothetical serine protease implicated in inflammatory signaling pathways. Proteases play a critical role in inflammation, not only in tissue remodeling but also in specific signaling to cells of the innate immune system.[6][7] The dysregulation of protease activity is associated with various inflammatory diseases, making them key therapeutic targets.[6][7][8]

Target Enzyme: Protease-X

Protease-X is a serine protease predominantly expressed in neutrophils and macrophages.[9] During an inflammatory response, Protease-X is released into the extracellular space where it cleaves and activates downstream signaling proteins, leading to the production of pro-inflammatory cytokines such as IL-6 and TNF-α. This application note provides protocols to characterize the inhibitory activity of FICA against Protease-X and to investigate its effects on the downstream signaling cascade.

Quantitative Data Summary

The inhibitory potency of FICA against Protease-X was determined using an in vitro enzymatic assay. The half-maximal inhibitory concentration (IC50) was calculated from the dose-response curve.

Compound	Target	IC50 (nM)	Assay Conditions
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid (FICA)	Protease-X	85.2 ± 5.6	50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 0.01% Tween-20, 37°C
Reference Inhibitor (Sivelestat)	Protease-X	45.8 ± 3.1	50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 0.01% Tween-20, 37°C

Inhibitory Activity of FICA against Related Proteases

To assess the selectivity of FICA, its inhibitory activity was tested against a panel of related serine proteases under similar assay conditions.

Compound	Target	IC50 (µM)	% Inhibition at 10 µM
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid (FICA)	Protease-Y	> 50	< 10%
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid (FICA)	Protease-Z	> 50	< 5%
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid (FICA)	Thrombin	> 100	< 2%
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid (FICA)	Chymotrypsin	> 100	< 2%

Experimental Protocols

Protocol 1: In Vitro Protease-X Inhibition Assay

This protocol describes the procedure for determining the inhibitory activity of FICA against Protease-X using a fluorogenic substrate.

1. Materials and Reagents:

• Recombinant human Protease-X

• Fluorogenic Substrate: Boc-Gln-Ala-Arg-AMC

• 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid (FICA)

• Reference Inhibitor (e.g., Sivelestat)

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 0.01% Tween-20

• DMSO (Dimethyl sulfoxide)

• 96-well black, flat-bottom microplates

• Fluorescence microplate reader (Excitation: 380 nm, Emission: 460 nm)

2. Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of FICA in DMSO. Create a serial dilution series (e.g., 100 µM to 1 nM) in the Assay Buffer. The final DMSO concentration in the assay should be kept below 1%.

• Assay Plate Setup:

  • Add 50 µL of Assay Buffer to all wells.

  • Add 2 µL of the diluted FICA or reference inhibitor to the respective wells.

  • For control wells, add 2 µL of DMSO (for 100% activity) or a known potent inhibitor (for 0% activity).

• Enzyme Addition: Add 25 µL of a pre-diluted Protease-X solution (final concentration of 1 nM) to all wells except the substrate blank. Mix gently by tapping the plate.

• Pre-incubation: Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add 25 µL of the fluorogenic substrate (final concentration of 10 µM) to all wells to start the reaction.

• Kinetic Measurement: Immediately place the plate in a pre-warmed (37°C) fluorescence microplate reader. Measure the fluorescence intensity every minute for 30 minutes.

3. Data Analysis:

• Determine the rate of reaction (slope of the linear portion of the kinetic curve) for each well.

• Calculate the percentage of inhibition for each FICA concentration relative to the DMSO control.

• Plot the percentage of inhibition against the logarithm of the FICA concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cell-Based Assay for Cytokine Release

This protocol measures the effect of FICA on Protease-X-mediated cytokine release from cultured macrophages.

1. Materials and Reagents:

• Macrophage cell line (e.g., THP-1)

• LPS (Lipopolysaccharide)

• FICA

• Cell Culture Medium (e.g., RPMI-1640 with 10% FBS)

• ELISA kits for IL-6 and TNF-α

• 96-well cell culture plates

2. Procedure:

• Cell Seeding: Seed macrophages in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of FICA (e.g., 10 µM to 10 nM) for 1 hour.

• Stimulation: Stimulate the cells with LPS (100 ng/mL) to induce an inflammatory response and the release of Protease-X.

• Incubation: Incubate the cells for 24 hours at 37°C in a 5% CO2 incubator.

• Supernatant Collection: Centrifuge the plate and collect the cell culture supernatant.

• Cytokine Quantification: Measure the concentration of IL-6 and TNF-α in the supernatant using the respective ELISA kits, following the manufacturer's instructions.

3. Data Analysis:

• Generate a standard curve for each cytokine using the provided standards.

• Calculate the concentration of IL-6 and TNF-α in each sample.

• Plot the cytokine concentration against the FICA concentration to determine the dose-dependent effect of the inhibitor on cytokine release.

Visualizations

Hypothetical Signaling Pathway of Protease-X in Inflammation

Caption: Hypothetical signaling pathway of Protease-X in inflammation.

Experimental Workflow for In Vitro Inhibition Assay

Caption: Experimental workflow for the in vitro Protease-X inhibition assay.

References

• 1. Isoxazole Derivatives against Carbonic Anhydrase: Synthesis, Molecular Docking, MD Simulations, and Free Energy Calculations Coupled with In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. quicksearch.lib.iastate.edu [quicksearch.lib.iastate.edu]
• 7. researchgate.net [researchgate.net]
• 8. longdom.org [longdom.org]
• 9. Role of Proteases in Inflammatory Lung Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols for Cell-Based Assays Using 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview and detailed protocols for utilizing "5-(4-Fluorophenyl)isoxazole-3-carboxylic acid" in cell-based assays. Due to the limited publicly available data on the specific biological targets of this compound, the following protocols are based on the reported activities of structurally similar 5-phenylisoxazole-3-carboxylic acid derivatives. The primary reported activities for this class of compounds are xanthine oxidase inhibition and anticancer effects. Therefore, the application notes focus on assays relevant to these potential activities.

Application Note 1: Evaluation of Xanthine Oxidase Inhibitory Activity in a Cell-Based Model

Introduction: Xanthine oxidase (XO) is a critical enzyme in purine metabolism that catalyzes the oxidation of hypoxanthine to xanthine and then to uric acid. Overproduction of uric acid can lead to hyperuricemia, a precursor to gout.[1] The 5-phenylisoxazole-3-carboxylic acid scaffold has been identified as a promising framework for the development of novel xanthine oxidase inhibitors.[1] This protocol describes a cell-based assay to determine the inhibitory potential of "5-(4-Fluorophenyl)isoxazole-3-carboxylic acid" on xanthine oxidase activity in a cellular context.

Principle: This assay measures the production of uric acid by intracellular xanthine oxidase. A suitable cell line with endogenous or induced XO activity is treated with the test compound. The substrate, xanthine or hypoxanthine, is then added, and the subsequent production of uric acid is quantified. A reduction in uric acid formation in the presence of the test compound indicates inhibition of XO.

Experimental Protocol: Cell-Based Xanthine Oxidase Inhibition Assay

1. Materials and Reagents:

• Cell Line: A suitable cell line with detectable xanthine oxidase activity (e.g., HepG2, a human liver cancer cell line, or HL-60, a human promyelocytic leukemia cell line).

• Test Compound: 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid, dissolved in a suitable solvent (e.g., DMSO) to prepare a stock solution.

• Positive Control: Allopurinol or Febuxostat (known XO inhibitors).

• Substrate: Xanthine or Hypoxanthine solution.

• Cell Culture Medium: As recommended for the chosen cell line (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics.

• Assay Buffer: Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS).

• Uric Acid Quantification Kit: A commercially available kit for the colorimetric or fluorometric detection of uric acid.

• Cell Viability Assay Reagent: (e.g., MTS, MTT, or CellTiter-Glo) to assess cytotoxicity.[2][3]

• 96-well cell culture plates.

• Microplate reader.

2. Cell Preparation and Seeding:

• Culture the selected cell line according to standard protocols.

• Harvest the cells and perform a cell count to determine cell viability and concentration.

• Seed the cells into a 96-well plate at an optimized density (e.g., 1 x 10⁴ to 5 x 10⁴ cells per well) and incubate overnight at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

3. Compound Treatment:

• Prepare serial dilutions of the "5-(4-Fluorophenyl)isoxazole-3-carboxylic acid" stock solution in the cell culture medium to achieve the desired final concentrations. Also, prepare dilutions of the positive control (Allopurinol).

• Remove the old medium from the 96-well plate and add the medium containing the test compound or positive control to the respective wells. Include wells with vehicle control (e.g., DMSO at the same concentration as in the compound-treated wells).

• Incubate the plate for a predetermined time (e.g., 1-2 hours) at 37°C and 5% CO₂.

4. Xanthine Oxidase Activity Measurement:

• After the pre-incubation period, add the xanthine or hypoxanthine substrate to each well to a final concentration that is appropriate for the chosen cell line and assay conditions.

• Incubate the plate for an additional period (e.g., 1-4 hours) to allow for the conversion of the substrate to uric acid.

• Following incubation, collect the cell supernatant or cell lysate according to the instructions of the uric acid quantification kit.

• Measure the uric acid concentration using a microplate reader at the appropriate wavelength.

5. Data Analysis:

• Calculate the percentage of xanthine oxidase inhibition for each concentration of the test compound using the following formula: % Inhibition = [1 - (Uric Acid_compound - Uric Acid_blank) / (Uric Acid_vehicle - Uric Acid_blank)] * 100

• Plot the percentage of inhibition against the logarithm of the compound concentration and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of the enzyme activity) using a suitable software with a non-linear regression curve fit.

• Concurrently, perform a cell viability assay on a parallel plate treated with the same compound concentrations to ensure that the observed inhibition is not due to cytotoxicity.

Illustrative Data Presentation (Hypothetical Data)

Compound	Target	Cell Line	IC₅₀ (µM)	Cytotoxicity (CC₅₀, µM)
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid	Xanthine Oxidase	HepG2	5.2	> 100
Allopurinol (Positive Control)	Xanthine Oxidase	HepG2	8.9	> 100

Note: The data presented above is for illustrative purposes only and does not represent actual experimental results.

Experimental Workflow Diagram

Caption: Workflow for the cell-based xanthine oxidase inhibition assay.

Application Note 2: Assessment of Cytotoxic Activity Against Cancer Cell Lines

Introduction: Isoxazole derivatives have been widely investigated for their potential as anticancer agents.[4] They can induce cytotoxic effects in cancer cells through various mechanisms, including the disruption of cellular signaling pathways.[4] This application note provides a protocol to evaluate the cytotoxic potential of "5-(4-Fluorophenyl)isoxazole-3-carboxylic acid" against a panel of human cancer cell lines.

Principle: The cytotoxicity of a compound is assessed by measuring its effect on cell viability and proliferation. In this protocol, cancer cells are treated with increasing concentrations of the test compound. After a defined incubation period, cell viability is determined using a metabolic assay, such as the MTS assay. A dose-dependent decrease in cell viability indicates a cytotoxic effect.

Experimental Protocol: Cell Viability (MTS) Assay

1. Materials and Reagents:

• Cell Lines: A panel of human cancer cell lines (e.g., B16F1 - melanoma, Colo205 - colon adenocarcinoma, HepG2 - hepatocellular carcinoma).[3]

• Test Compound: 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid, dissolved in DMSO.

• Positive Control: Doxorubicin or another standard cytotoxic agent.

• Cell Culture Medium: Appropriate for the selected cell lines.

• MTS Reagent: (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay).

• 96-well cell culture plates.

• Microplate reader.

2. Cell Seeding:

• Maintain the cancer cell lines in their respective recommended culture media.

• Trypsinize the cells, perform a cell count, and adjust the cell suspension to the desired concentration.

• Seed the cells into 96-well plates at an appropriate density (e.g., 5,000 to 10,000 cells per well) and incubate overnight to allow for attachment.

3. Compound Incubation:

• Prepare a series of dilutions of "5-(4-Fluorophenyl)isoxazole-3-carboxylic acid" and the positive control in the cell culture medium.

• Replace the medium in the wells with the medium containing the various concentrations of the test compound. Include vehicle-treated and untreated control wells.

• Incubate the plates for 48 to 72 hours at 37°C in a 5% CO₂ incubator.

4. Cell Viability Measurement:

• After the incubation period, add the MTS reagent to each well according to the manufacturer's instructions.

• Incubate the plate for 1 to 4 hours at 37°C.

• Measure the absorbance at 490 nm using a microplate reader.

5. Data Analysis:

• Calculate the percentage of cell viability for each treatment concentration relative to the vehicle control: % Viability = (Absorbance_compound / Absorbance_vehicle) * 100

• Plot the percentage of viability against the logarithm of the compound concentration and determine the IC₅₀ value (the concentration that causes 50% inhibition of cell growth) using a non-linear regression analysis.

Illustrative Data Presentation (Hypothetical Data)

Compound	Cell Line	IC₅₀ (µM)
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid	B16F1	12.5
Colo205	25.8
HepG2	45.1
Doxorubicin (Positive Control)	B16F1	0.08
Colo205	0.15
HepG2	0.22

Note: The data presented above is for illustrative purposes only and does not represent actual experimental results.

Hypothetical Signaling Pathway for Cytotoxicity

Caption: Hypothetical signaling pathway for compound-induced apoptosis.

References

• 1. Synthesis of some 5-phenylisoxazole-3-carboxylic acid derivatives as potent xanthine oxidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of novel isoxazole–carboxamide derivatives as promising agents for melanoma and targeted nano-emulgel conjugate for improved cellular permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of novel isoxazole-carboxamide derivatives as promising agents for melanoma and targeted nano-emulgel conjugate for improved cellular permeability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. espublisher.com [espublisher.com]

Application Notes and Protocols for Testing the Efficacy of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid in Animal Models

Audience: Researchers, scientists, and drug development professionals.

Introduction:

5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is a synthetic compound belonging to the isoxazole class, which has garnered significant interest in medicinal chemistry due to the diverse biological activities exhibited by its derivatives. Isoxazole-containing compounds have been explored for their anti-inflammatory, analgesic, anticancer, and neurological effects.[1][2][3] These application notes provide detailed protocols for evaluating the anti-inflammatory and analgesic efficacy of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid in established preclinical animal models. The protocols are designed to be comprehensive and reproducible, enabling researchers to effectively assess the therapeutic potential of this compound.

Therapeutic Indications and Mechanism of Action

Based on the chemical structure and preliminary data on analogous compounds, 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is a promising candidate for development as an anti-inflammatory and analgesic agent. The proposed mechanisms of action for isoxazole derivatives often involve the modulation of key inflammatory pathways. Some isoxazole compounds have been shown to inhibit cyclooxygenase (COX) enzymes (COX-1 and COX-2), which are critical for the production of prostaglandins, key mediators of inflammation and pain.[4] Additionally, some isoxazole derivatives have been identified as inhibitors of the transient receptor potential ankyrin 1 (TRPA1) channel, a known target for analgesic drugs.[5]

The following protocols outline the use of well-validated animal models to test these hypotheses and quantify the efficacy of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

Animal Models for Efficacy Testing

The selection of appropriate animal models is crucial for the preclinical evaluation of a new chemical entity. For assessing the anti-inflammatory and analgesic properties of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid, the following models are recommended:

• Anti-Inflammatory Efficacy: Carrageenan-Induced Paw Edema Model (in rats or mice)[6][7]

• Analgesic Efficacy:

  • Acetic Acid-Induced Writhing Test (in mice)[8]

  • Hot Plate Test (in mice or rats)[8]

These models are widely accepted, reproducible, and relevant for screening novel anti-inflammatory and analgesic compounds.

Data Presentation: Summary of Expected Quantitative Data

The following tables provide a structured format for presenting the quantitative data that will be generated from the described experimental protocols.

Table 1: Anti-Inflammatory Activity in Carrageenan-Induced Paw Edema

Treatment Group	Dose (mg/kg)	Paw Volume (ml) at 0 hr	Paw Volume (ml) at 1 hr	Paw Volume (ml) at 2 hr	Paw Volume (ml) at 3 hr	Paw Volume (ml) at 4 hr	% Inhibition of Edema at 3 hr
Vehicle Control	-	0%
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid
Positive Control (e.g., Indomethacin)

Table 2: Analgesic Activity in Acetic Acid-Induced Writhing Test

Treatment Group	Dose (mg/kg)	Mean Number of Writhing Movements	% Protection
Vehicle Control	-	0%
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid
Positive Control (e.g., Aspirin)

Table 3: Analgesic Activity in the Hot Plate Test

Treatment Group	Dose (mg/kg)	Latency Time (sec) at 0 min	Latency Time (sec) at 30 min	Latency Time (sec) at 60 min	Latency Time (sec) at 90 min	Latency Time (sec) at 120 min
Vehicle Control	-
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid
Positive Control (e.g., Morphine)

Experimental Protocols

This model is used to assess the acute anti-inflammatory activity of a compound.[9]

Materials:

• Male Wistar rats (150-200 g)

• 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

• Vehicle (e.g., 0.5% Carboxymethyl cellulose in saline)

• Positive control: Indomethacin (10 mg/kg)

• 1% w/v Carrageenan solution in sterile saline

• Plethysmometer

• Oral gavage needles

• Syringes and needles

Protocol:

• Animal Acclimatization: Acclimatize animals for at least one week before the experiment with free access to food and water.

• Grouping: Randomly divide the animals into groups (n=6 per group):

  • Group I: Vehicle control

  • Group II-IV: 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid (e.g., 10, 20, 40 mg/kg)

  • Group V: Positive control (Indomethacin)

• Fasting: Fast the animals overnight before the experiment with free access to water.

• Baseline Measurement: Measure the initial paw volume of the right hind paw of each rat using a plethysmometer.

• Drug Administration: Administer the vehicle, test compound, or positive control orally (p.o.) 1 hour before carrageenan injection.

• Induction of Inflammation: Inject 0.1 ml of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw.

• Paw Volume Measurement: Measure the paw volume at 1, 2, 3, and 4 hours after carrageenan injection.

• Calculation of Edema Inhibition: Calculate the percentage inhibition of edema using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the mean increase in paw volume in the control group and Vt is the mean increase in paw volume in the treated group.

This is a visceral pain model used to screen for analgesic activity.[8]

Materials:

• Male Swiss albino mice (20-25 g)

• 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

• Vehicle (e.g., 0.9% saline with 1% Tween 80)

• Positive control: Aspirin (100 mg/kg)

• 0.6% v/v Acetic acid solution

• Observation chambers

• Stopwatch

Protocol:

• Animal Acclimatization and Grouping: Similar to the previous protocol.

• Drug Administration: Administer the vehicle, test compound, or positive control intraperitoneally (i.p.) or orally (p.o.) 30 minutes before the acetic acid injection.

• Induction of Writhing: Inject 0.1 ml/10 g body weight of 0.6% acetic acid solution intraperitoneally.

• Observation: Immediately after the acetic acid injection, place each mouse in an individual observation chamber and record the number of writhes (constriction of the abdomen, stretching of the hind limbs) for a period of 20 minutes.

• Calculation of Protection: Calculate the percentage of protection against writhing using the formula: % Protection = [(Mean number of writhes in control - Mean number of writhes in treated) / Mean number of writhes in control] x 100

This model is used to evaluate central analgesic activity.[8]

Materials:

• Male Swiss albino mice (20-25 g)

• 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

• Vehicle (e.g., 0.9% saline)

• Positive control: Morphine (5 mg/kg)

• Hot plate apparatus maintained at 55 ± 0.5°C

• Stopwatch

Protocol:

• Animal Acclimatization and Grouping: Similar to the previous protocols.

• Baseline Latency: Place each mouse on the hot plate and record the reaction time (latency) in seconds. The reaction is indicated by licking of the paws or jumping. A cut-off time of 30 seconds is set to prevent tissue damage.

• Drug Administration: Administer the vehicle, test compound, or positive control intraperitoneally (i.p.) or subcutaneously (s.c.).

• Post-treatment Latency: Measure the reaction time on the hot plate at 30, 60, 90, and 120 minutes after drug administration.

• Data Analysis: The increase in latency time is considered as the index of analgesia.

Mandatory Visualizations

Caption: Workflow for Carrageenan-Induced Paw Edema Model.

Caption: Workflow for Acetic Acid-Induced Writhing Test.

Caption: Proposed Mechanism of Anti-inflammatory Action.

References

• 1. espublisher.com [espublisher.com]
• 2. Synthesis and biological properties of 5-benzoylamino-3-methyl-4-isoxazolocarboxylic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. sfera.unife.it [sfera.unife.it]
• 6. Rodent Pain Models - Creative Biolabs [creative-biolabs.com]
• 7. Synthesis, characterization, molecular docking and pharmacological evaluation of isoxazole derivatives as potent anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and anti-nociceptive potential of isoxazole carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Animal Models of Inflammation for Assessment of Anti-Inflammatory Drugs - research journal [gyanvihar.org]

Application Notes and Protocols: Solubility of 5-(4-Fluorophenyl)isoxazole-3-carboxylic Acid for Biological Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is a heterocyclic compound with potential applications in pharmaceutical and biological research.[1] Accurate determination of its solubility is a critical first step for any in vitro or in vivo studies to ensure reliable and reproducible results. Poor solubility can lead to underestimated biological activity and misleading structure-activity relationships. These application notes provide a comprehensive guide to understanding and determining the solubility of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid in common solvents used for biological assays. Detailed protocols for preparing stock solutions and performing solubility assessments are also presented.

Compound Information:

• Molecular Formula: C₁₀H₆FNO₃

• Molecular Weight: 207.16 g/mol

• Appearance: Typically a solid powder.

General Solubility Profile

Table 1: Predicted Solubility of 5-(4-Fluorophenyl)isoxazole-3-carboxylic Acid

Solvent Class	Examples	Predicted Solubility	Notes
Polar Aprotic Solvents	Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF)	High	Commonly used for preparing high-concentration stock solutions for biological screening.
Polar Protic Solvents	Ethanol, Methanol	Moderate to High	Can be used for stock solution preparation, but may have higher cellular toxicity than DMSO at similar concentrations.
Aqueous Buffers (Neutral)	Phosphate-Buffered Saline (PBS) pH 7.4, TRIS-buffered saline (TBS) pH 7.4	Low	The carboxylic acid group is largely protonated at neutral pH, limiting aqueous solubility.
Aqueous Buffers (Basic)	Carbonate-Bicarbonate Buffer (pH 9-10), NaOH solutions	High	Deprotonation of the carboxylic acid to form a carboxylate salt significantly increases aqueous solubility.
Aqueous Buffers (Acidic)	Citrate Buffer (pH 3-6), HCl solutions	Very Low	The compound is likely to be least soluble in acidic conditions.

Protocols for Stock Solution Preparation

The most common practice for preparing small molecules for biological assays is to create a high-concentration stock solution in an organic solvent, typically DMSO.[2] This stock is then serially diluted into the aqueous assay buffer or cell culture medium to achieve the desired final concentration.

Protocol for Preparing a 10 mM DMSO Stock Solution

Materials:

• 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Analytical balance

• Microcentrifuge tubes or amber glass vials

• Vortex mixer

• Pipettes

Procedure:

• Weigh the Compound: Accurately weigh out a precise amount of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.0716 mg of the compound (Molecular Weight = 207.16 g/mol ).

• Add DMSO: Add the appropriate volume of anhydrous DMSO to the weighed compound. For the example above, add 1 mL of DMSO.

• Dissolve: Vortex the solution vigorously until the compound is completely dissolved. Gentle warming in a water bath (up to 37°C) or sonication can be used to aid dissolution if necessary. Visually inspect the solution to ensure no solid particles remain.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. It is advisable to protect the solution from light.

Important Considerations for Cell-Based Assays:

• The final concentration of DMSO in the cell culture medium should be kept as low as possible, typically below 0.5%, as DMSO can be toxic to cells at higher concentrations.[2] Most cell lines can tolerate up to 0.5% DMSO without significant cytotoxicity, but it is always best to run a vehicle control (medium with the same final DMSO concentration) to assess any solvent effects.[2][3]

• To achieve a low final DMSO concentration, a high-concentration stock solution is necessary. For example, to achieve a final DMSO concentration of 0.1%, a 1000X stock solution would be prepared.[4]

Experimental Protocols for Solubility Determination

It is highly recommended to experimentally determine the solubility of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid in the specific aqueous buffer to be used in the biological assay. Two common methods are the kinetic solubility assay and the thermodynamic solubility assay.

Kinetic Solubility Assay

The kinetic solubility assay is a high-throughput method that measures the solubility of a compound when it is rapidly precipitated from a DMSO stock solution into an aqueous buffer.[5][6] This method is representative of how compounds are typically handled in high-throughput screening.

Protocol for Kinetic Solubility Determination by Nephelometry:

Materials:

• 10 mM stock solution of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid in DMSO

• Aqueous assay buffer (e.g., PBS, pH 7.4)

• 96-well microtiter plates

• Nephelometer (light-scattering plate reader)

Procedure:

• Prepare Serial Dilutions: In a 96-well plate, prepare serial dilutions of the DMSO stock solution.

• Add to Buffer: Add a small volume (e.g., 2 µL) of each DMSO stock dilution to the wells of a new 96-well plate.

• Add Aqueous Buffer: Rapidly add the aqueous assay buffer (e.g., 98 µL) to each well to achieve the desired final compound concentrations.

• Incubate: Mix the plate and incubate at a controlled temperature (e.g., 25°C or 37°C) for a set period (e.g., 1-2 hours).[7]

• Measure Light Scattering: Measure the turbidity of each well using a nephelometer. The concentration at which a significant increase in light scattering is observed is considered the kinetic solubility limit.

Thermodynamic Solubility Assay (Shake-Flask Method)

The thermodynamic solubility assay measures the equilibrium solubility of a compound, which is the concentration of a saturated solution in equilibrium with any undissolved solid.[8] This method is more time-consuming but provides a more accurate measure of true solubility.

Protocol for Thermodynamic Solubility Determination:

Materials:

• Solid 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

• Aqueous assay buffer (e.g., PBS, pH 7.4)

• Glass vials with screw caps

• Shaker or rotator

• Centrifuge

• Filtration device (e.g., 0.45 µm syringe filters)

• Analytical method for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

• Add Excess Compound: Add an excess amount of the solid compound to a glass vial.

• Add Buffer: Add a known volume of the aqueous assay buffer to the vial.

• Equilibrate: Tightly cap the vial and place it on a shaker or rotator at a constant temperature (e.g., 25°C) for an extended period (e.g., 24-48 hours) to allow the solution to reach equilibrium.[8]

• Separate Solid: After equilibration, centrifuge the sample at high speed to pellet the undissolved solid.

• Filter: Carefully collect the supernatant and filter it through a 0.45 µm filter to remove any remaining solid particles.

• Quantify: Analyze the concentration of the dissolved compound in the filtrate using a suitable analytical method like HPLC-UV or LC-MS. This concentration represents the thermodynamic solubility.

Visualizing Experimental Workflows

The following diagrams illustrate the workflows for preparing stock solutions and determining solubility.

Caption: Workflow for preparing a DMSO stock solution.

Caption: Workflow for the kinetic solubility assay.

Caption: Workflow for the thermodynamic solubility assay.

Safety and Handling

Researchers should handle 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work in a well-ventilated area or a chemical fume hood. Refer to the manufacturer's Safety Data Sheet (SDS) for specific handling and disposal information.

References

• 1. CAS 33282-24-5: 5-(4-fluorophenyl)-1,2-oxazole-3-carboxyli… [cymitquimica.com]
• 2. lifetein.com [lifetein.com]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. researchgate.net [researchgate.net]
• 5. enamine.net [enamine.net]
• 6. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 8. In-vitro Thermodynamic Solubility [protocols.io]

Application Notes and Protocols for the In Vivo Formulation of 5-(4-Fluorophenyl)isoxazole-3-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is a heterocyclic compound with potential therapeutic applications. As with many new chemical entities (NCEs), its progression through preclinical and clinical development is highly dependent on the establishment of a suitable formulation for in vivo administration. Early preclinical studies often reveal that novel compounds like this possess poor aqueous solubility, which can lead to low and variable oral bioavailability, hindering accurate assessment of their pharmacokinetic and pharmacodynamic profiles.

These application notes provide a comprehensive guide to developing a suitable formulation for in vivo studies of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid. The protocols outlined below cover the essential preliminary physicochemical characterization and explore two common and effective strategies for enhancing the solubility of acidic, poorly soluble compounds: pH adjustment with co-solvents and complexation with cyclodextrins .

Physicochemical Characterization

A thorough understanding of the compound's physicochemical properties is the foundation of rational formulation design. The key parameters to determine are the acid dissociation constant (pKa) and the aqueous solubility at different pH values.

Key Physicochemical Properties

Based on its chemical structure, 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is a weak acid. The following table summarizes its known and predicted properties.

Property	Value	Source
Molecular Formula	C₁₀H₆FNO₃	PubChem[1]
Molecular Weight	207.16 g/mol	PubChem[1]
XLogP3 (Predicted)	2.0	PubChem[1]
pKa (Experimental)	(Protocol below)	-
Aqueous Solubility (pH 7.4)	(Protocol below)	-
Aqueous Solubility (pH 1.2)	(Protocol below)	-

Experimental Protocols for Characterization

2.2.1 Protocol for pKa Determination by Potentiometric Titration

This protocol describes the determination of the pKa value of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid using potentiometric titration, a reliable method for measuring the dissociation constant of ionizable compounds.[2][3]

Materials:

• 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

• Calibrated pH meter and electrode

• Magnetic stirrer and stir bar

• Burette

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Standardized 0.1 M Hydrochloric Acid (HCl) solution

• Potassium Chloride (KCl)

• Deionized water (carbonate-free)

• Methanol (optional, as a co-solvent if solubility is very low)

Procedure:

• Prepare a 1 mM solution of the test compound. If the compound's aqueous solubility is too low, a known percentage of a co-solvent like methanol can be used, and the apparent pKa can be determined.

• Add 20 mL of the 1 mM sample solution to a reaction vessel.

• To maintain a constant ionic strength, add KCl to a final concentration of 0.15 M.

• Acidify the solution to approximately pH 2.0 by adding 0.1 M HCl.

• Place the vessel on a magnetic stirrer and immerse the calibrated pH electrode.

• Begin titration by adding small, precise increments (e.g., 0.05 mL) of the standardized 0.1 M NaOH solution.

• After each addition, allow the pH reading to stabilize and record the pH and the total volume of NaOH added.

• Continue the titration until the pH reaches approximately 12.0.

• Plot the pH (y-axis) versus the volume of NaOH added (x-axis) to generate a titration curve.

• The pKa is the pH at the half-equivalence point, which is the point where half of the acid has been neutralized. This corresponds to the midpoint of the steepest portion of the curve.[4][5]

• Perform the titration in triplicate to ensure reproducibility.

2.2.2 Protocol for Aqueous Solubility Determination by Shake-Flask Method

The shake-flask method is the gold standard for determining thermodynamic solubility.[6][7] This protocol outlines the procedure for measuring the solubility of the compound in different aqueous media, which is critical for predicting its behavior in the gastrointestinal tract.

Materials:

• 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge or filtration apparatus (e.g., 0.45 µm syringe filters)

• Analytical balance

• HPLC system with a suitable column (e.g., C18) for quantification

• Buffer solutions: pH 1.2 (simulated gastric fluid) and pH 7.4 (simulated intestinal fluid)

Procedure:

• Add an excess amount of the solid compound to separate vials containing a known volume (e.g., 5 mL) of the desired aqueous medium (pH 1.2 buffer, pH 7.4 buffer). The excess solid ensures that a saturated solution is formed.

• Seal the vials tightly to prevent solvent evaporation.

• Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and agitate for a sufficient period to reach equilibrium (typically 24-48 hours).[8]

• After incubation, visually inspect the vials to confirm the presence of undissolved solid.

• Separate the undissolved solid from the saturated solution by centrifugation or filtration.

• Carefully collect the clear supernatant.

• Dilute the supernatant with a suitable solvent (e.g., mobile phase for HPLC) to a concentration within the linear range of the analytical method.

• Quantify the concentration of the dissolved compound using a validated HPLC method. A pre-developed HPLC method for isoxazole derivatives would typically use a C18 column with a mobile phase consisting of acetonitrile and an acidic aqueous buffer.[9]

• Calculate the solubility in µg/mL or mg/L. Perform the experiment in triplicate for each medium.

Formulation Development Workflow

The development of a suitable formulation follows a logical progression from initial characterization to the selection and optimization of a specific strategy.

Caption: Formulation development workflow for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

Formulation Strategies and Protocols

Given its acidic nature and predicted poor solubility, two primary formulation strategies are detailed below.

Strategy 1: Co-solvent and pH Adjustment

For weakly acidic compounds, solubility can be significantly increased by raising the pH above the pKa, which converts the compound to its more soluble salt form. Co-solvents are often used in combination to further enhance solubility and maintain stability, especially for intravenous or intraperitoneal administration where the formulation will be diluted in physiological fluids.[10][11]

4.1.1 Protocol for Preparation of a Co-solvent Formulation

This protocol describes the preparation of a simple co-solvent system suitable for early-stage in vivo screening. A common vehicle for preclinical studies involves Dimethyl sulfoxide (DMSO) and Polyethylene glycol 400 (PEG 400) diluted with saline.[12][13]

Materials:

• 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

• Dimethyl sulfoxide (DMSO), sterile grade

• Polyethylene glycol 400 (PEG 400), sterile grade

• Saline (0.9% NaCl), sterile

• Sterile vials and syringes

Procedure:

• Stock Solution: Accurately weigh the required amount of the compound. Dissolve it in a minimal volume of DMSO to create a concentrated stock solution (e.g., 50 mg/mL). Gentle warming or vortexing can aid dissolution.

• Vehicle Preparation: In a separate sterile vial, prepare the co-solvent vehicle. For example, a common vehicle is 10% DMSO, 40% PEG 400, and 50% saline.

• Final Formulation: While vortexing the vehicle, slowly add the required volume of the drug stock solution to the vehicle to achieve the final desired concentration (e.g., 5 mg/mL).

• Clarity Check: Visually inspect the final formulation for clarity. It should be a clear, particle-free solution.

• pH Measurement: Measure the pH of the final formulation. If necessary, adjust with a small amount of a suitable base (e.g., NaOH) to ensure the pH is well above the compound's pKa to maintain solubility.

• Prepare the formulation fresh before each experiment to minimize the risk of precipitation or degradation.

Caption: Workflow for preparing a co-solvent based formulation.

Strategy 2: Cyclodextrin Inclusion Complexation

Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. They can encapsulate poorly soluble "guest" molecules, like the subject compound, forming inclusion complexes with significantly enhanced aqueous solubility.[14][15] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative in parenteral formulations due to its high water solubility and safety profile.

4.2.1 Protocol for Preparation of a Cyclodextrin Formulation

This protocol describes the preparation of an inclusion complex using the kneading method, which is a simple and effective technique.[16][17]

Materials:

• 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Mortar and pestle

• Ethanol/water mixture (e.g., 50:50 v/v)

• Vacuum oven or desiccator

• Sterile water for injection or saline

Procedure:

• Molar Ratio: Determine the molar ratio of drug to HP-β-CD to be tested (e.g., 1:1, 1:2).

• Mixing: Place the accurately weighed HP-β-CD in a mortar. Add the weighed compound. Mix the two powders thoroughly for 5-10 minutes.

• Kneading: Add a small amount of the ethanol/water mixture dropwise to the powder mix while triturating continuously. Knead for 30-45 minutes to form a homogeneous, paste-like mass.

• Drying: Dry the resulting mass in a vacuum oven at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved, ensuring complete removal of the solvent.

• Sizing: Pulverize the dried complex into a fine powder using the mortar and pestle and pass it through a sieve to ensure uniformity.

• Reconstitution: To prepare the final dosing solution, dissolve the accurately weighed complex powder in sterile water or saline to the desired final concentration.

4.2.2 Characterization of the Inclusion Complex

It is essential to confirm the formation of the inclusion complex. Techniques like Differential Scanning Calorimetry (DSC), Fourier-Transform Infrared Spectroscopy (FTIR), and X-ray Diffraction (XRD) can be used to characterize the solid-state properties of the complex compared to the individual components and a simple physical mixture.[18][19]

Data Presentation

The following tables present hypothetical but realistic data that could be expected from the characterization and formulation experiments described above.

Table 1: Experimentally Determined Physicochemical Properties

Parameter	Medium	Result
pKa	Water/Methanol (90:10)	3.8 ± 0.1
Solubility	pH 1.2 Buffer (37°C)	5.2 ± 0.4 µg/mL
Solubility	pH 7.4 Buffer (37°C)	150.8 ± 12.1 µg/mL

The significant increase in solubility at pH 7.4 compared to pH 1.2 is expected for a carboxylic acid with a pKa of 3.8.

Table 2: Solubility Enhancement with Different Formulation Strategies

Formulation Vehicle	Compound Conc.	Achieved Solubility	Fold Increase	Appearance
Water	-	~0.15 mg/mL (at pH 7.4)	1x	Suspension
10% DMSO / 40% PEG 400 / 50% Saline	5 mg/mL	> 5 mg/mL	> 33x	Clear Solution
20% (w/v) HP-β-CD in Water	5 mg/mL	> 5 mg/mL	> 33x	Clear Solution
0.5% CMC in Water	5 mg/mL	< 0.1 mg/mL	-	Suspension

Table 3: Example Composition of Final Dosing Formulations

Formulation ID	Strategy	Components	Final Concentration
F1-CoSolvent	Co-solvent	5-(4-Fluorophenyl)isoxazole-3-carboxylic acid, 10% DMSO, 40% PEG 400, 50% Saline	5 mg/mL
F2-Cyclodextrin	Inclusion Complex	5-(4-Fluorophenyl)isoxazole-3-carboxylic acid / HP-β-CD complex (1:2 molar ratio), Saline	5 mg/mL

Conclusion

The successful in vivo evaluation of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is contingent upon the development of an appropriate formulation to overcome its poor aqueous solubility. The protocols provided herein offer a systematic approach, beginning with essential physicochemical characterization to determine its pKa and pH-dependent solubility. Based on these findings, formulation strategies utilizing co-solvents with pH adjustment or cyclodextrin complexation are recommended. Both approaches are capable of significantly enhancing the solubility of this compound, enabling the preparation of solution formulations suitable for preclinical pharmacokinetic and efficacy studies. The choice between these strategies may depend on the intended route of administration, required dose, and potential vehicle-related toxicities. It is recommended to evaluate the stability and in vivo tolerability of the lead formulations before proceeding to definitive studies.

References

• 1. benchchem.com [benchchem.com]
• 2. creative-bioarray.com [creative-bioarray.com]
• 3. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 4. web.williams.edu [web.williams.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. enamine.net [enamine.net]
• 7. dissolutiontech.com [dissolutiontech.com]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. Separation of 5-Methyl-3-(2-thienyl)isoxazole-4-carboxylic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 10. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. US6361758B1 - Cosolvent formulations - Google Patents [patents.google.com]
• 14. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 15. eijppr.com [eijppr.com]
• 16. gpsrjournal.com [gpsrjournal.com]
• 17. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 18. onlinepharmacytech.info [onlinepharmacytech.info]
• 19. Preparation and Solid-State Characterization of Inclusion Complexes Formed Between Miconazole and Methyl-β-Cyclodextrin - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Throughput Screening of a 5-(4-Fluorophenyl)isoxazole-3-carboxylic Acid Library

Audience: Researchers, scientists, and drug development professionals.

Introduction

High-throughput screening (HTS) is a critical component of modern drug discovery, enabling the rapid evaluation of large and diverse chemical libraries to identify novel modulators of biological targets. The isoxazole scaffold is recognized as a "privileged structure" in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including potent kinase inhibition. This document provides detailed application notes and protocols for a high-throughput screening campaign utilizing a focused library of compounds based on the 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid core structure. The protocols herein describe a hypothetical screening cascade designed to identify and characterize inhibitors of MEK1, a key kinase in the MAPK/ERK signaling pathway, which is frequently dysregulated in various cancers.

Data Presentation

Table 1: Summary of Primary High-Throughput Screen of a 10,000 Compound Library

Parameter	Value
Library Screened	5-(4-Fluorophenyl)isoxazole-3-carboxylic Acid Derivative Library
Number of Compounds	10,000
Screening Concentration	10 µM
Assay Format	384-well TR-FRET Biochemical Assay
Target	Recombinant Human MEK1 Kinase
Positive Control	U0126 (10 µM)
Negative Control	DMSO
Z'-factor	0.82
Signal-to-Background (S/B) Ratio	15
Hit Criteria	>50% Inhibition
Primary Hit Rate	1.5%
Number of Primary Hits	150

Table 2: Dose-Response Analysis of Confirmed Hits in Biochemical and Cellular Assays

Compound ID	MEK1 TR-FRET IC50 (µM)	p-ERK1/2 Cellular AlphaScreen IC50 (µM)
FPI-001	0.085	0.250
FPI-002	0.120	0.410
FPI-003	0.250	0.890
FPI-004	0.560	1.20
FPI-005	1.10	3.50
FPI-006	2.30	8.10
FPI-007	4.80	>20
FPI-008	0.050	0.150
FPI-009	0.310	0.950
FPI-010	0.780	2.10
U0126 (Control)	0.070	0.100

Experimental Protocols

Primary High-Throughput Screen: MEK1 TR-FRET Biochemical Assay

This assay is designed to identify compounds that inhibit the kinase activity of MEK1 by measuring the phosphorylation of a substrate peptide using Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

Materials:

• Recombinant Human MEK1 (active)

• Biotinylated ERK1 (inactive) substrate

• ATP

• Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35

• Detection Reagents: Europium-labeled anti-phospho-ERK1/2 antibody (donor) and Streptavidin-Allophycocyanin (SA-APC, acceptor)

• 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid library (10 mM in DMSO)

• U0126 (positive control)

• DMSO (negative control)

• 384-well low-volume black plates

• Acoustic liquid handler and automated plate handling system

• TR-FRET enabled plate reader

Protocol:

• Using an acoustic liquid handler, dispense 100 nL of each library compound (10 µM final concentration), positive control, or negative control into the wells of a 384-well assay plate.

• Add 5 µL of MEK1 enzyme solution (final concentration 5 nM) in assay buffer to all wells.

• Incubate the plates for 15 minutes at room temperature to allow for compound-enzyme interaction.

• Initiate the kinase reaction by adding 5 µL of a solution containing the biotinylated ERK1 substrate (final concentration 200 nM) and ATP (final concentration 10 µM) in assay buffer.

• Incubate the reaction for 60 minutes at room temperature.

• Stop the reaction by adding 5 µL of stop/detection buffer containing EDTA (final concentration 20 mM), the Europium-labeled anti-phospho-ERK1/2 antibody (final concentration 2 nM), and SA-APC (final concentration 20 nM).

• Incubate for 60 minutes at room temperature, protected from light.

• Read the plate on a TR-FRET plate reader with an excitation wavelength of 320 nm and emission wavelengths of 615 nm (Europium) and 665 nm (APC).

• Calculate the TR-FRET ratio (665 nm emission / 615 nm emission) and determine the percent inhibition for each compound relative to the controls.

Secondary Assay: p-ERK1/2 Cellular AlphaScreen Assay

This cell-based assay confirms the activity of primary hits by measuring the inhibition of ERK1/2 phosphorylation in a cellular context.

Materials:

• Human cancer cell line with an activated MAPK/ERK pathway (e.g., A375 melanoma cells)

• Cell culture medium (e.g., DMEM with 10% FBS)

• AlphaScreen® SureFire® p-ERK1/2 (Thr202/Tyr204) Assay Kit

• Confirmed hits from the primary screen

• U0126 (positive control)

• DMSO (negative control)

• 384-well white cell culture plates

• AlphaScreen-capable plate reader

Protocol:

• Seed A375 cells into 384-well white plates at a density of 10,000 cells per well and incubate overnight.

• Prepare serial dilutions of the confirmed hit compounds and controls in cell culture medium.

• Treat the cells with the compounds at various concentrations for 2 hours.

• Remove the culture medium and add 10 µL of lysis buffer from the AlphaScreen kit.

• Incubate for 15 minutes at room temperature with gentle shaking to ensure complete cell lysis.

• Transfer 5 µL of the lysate to a 384-well ProxiPlate.

• Add 5 µL of the AlphaScreen bead mixture (Acceptor beads conjugated to an anti-ERK1/2 antibody and Donor beads conjugated to an anti-phospho-ERK1/2 antibody) as per the manufacturer's instructions.

• Incubate the plate for 2 hours at room temperature in the dark.

• Read the plate on an AlphaScreen-capable plate reader.

• Determine the IC50 values for each compound by fitting the dose-response data to a four-parameter logistic equation.

Visualizations

Caption: High-throughput screening workflow for the identification of MEK1 inhibitors.

Caption: The MAPK/ERK signaling pathway and the point of inhibition by the screened library.

Application Notes and Protocols: 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid in Agrochemical Research

For Researchers, Scientists, and Agrochemical Development Professionals

These application notes provide a comprehensive overview of the utility of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid as a pivotal building block in the discovery and development of novel agrochemicals. While direct agrochemical activity of the parent acid is not extensively documented, its derivatives have demonstrated significant potential as herbicides, insecticides, and fungicides. This document outlines the synthesis of active derivatives, their biological activities, and detailed protocols for their evaluation.

Overview of Agrochemical Potential

5-(4-Fluorophenyl)isoxazole-3-carboxylic acid serves as a versatile scaffold for the synthesis of a wide range of agrochemical candidates. The isoxazole moiety is a well-established pharmacophore in crop protection, and modifications of the carboxylic acid group into amides, esters, and other functional groups have yielded compounds with potent biological activities.

Key areas of application for derivatives include:

• Herbicidal Activity: Derivatives have shown promise as selective herbicides, with some acting as safeners to protect crops from herbicide injury.

• Insecticidal Activity: Isoxazole-based compounds, particularly isoxazoline derivatives, are known to target the nervous systems of insects, offering a valuable mode of action for pest control.

• Fungicidal Activity: Certain ester and amide derivatives have exhibited inhibitory effects against a variety of plant pathogenic fungi.

Synthesis of Agrochemical Derivatives

The primary use of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid in agrochemical research is as a starting material for the synthesis of more complex, biologically active molecules. The carboxylic acid group is readily converted into a variety of functional groups, most notably amides and esters.

Application Notes and Protocols: Isoxazole Derivatives in Anti-inflammatory and Analgesic Drug Development

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the utilization of isoxazole derivatives for the development of novel anti-inflammatory and analgesic drugs. Isoxazole, a five-membered heterocyclic ring containing adjacent nitrogen and oxygen atoms, serves as a versatile scaffold in medicinal chemistry. Its derivatives have demonstrated significant potential in modulating key pathways involved in inflammation and pain, offering promising avenues for the discovery of new therapeutic agents.[1][2][3]

Introduction to Isoxazole Derivatives

The isoxazole nucleus is a privileged scaffold in drug discovery, forming the core of several commercially available drugs.[1][2] Its derivatives have been extensively explored for a wide range of biological activities, including anti-inflammatory, analgesic, anticancer, and antimicrobial properties.[2][3] In the context of inflammation and pain management, isoxazole-based compounds have been designed to target key enzymes such as cyclooxygenases (COX-1 and COX-2) and 5-lipoxygenase (5-LOX), which are crucial mediators of the inflammatory cascade and pain signaling.[4][5][6][7][8] The structural versatility of the isoxazole ring allows for the synthesis of a diverse library of compounds with tunable pharmacokinetic and pharmacodynamic profiles.[2][6]

Mechanism of Action: Targeting Inflammatory Pathways

The anti-inflammatory and analgesic effects of isoxazole derivatives are primarily attributed to their ability to inhibit enzymes involved in the arachidonic acid cascade. This pathway is a major contributor to the physiological and pathological processes of inflammation and pain.

Inhibition of Cyclooxygenase (COX) Enzymes

Cyclooxygenase enzymes (COX-1 and COX-2) are responsible for the conversion of arachidonic acid to prostaglandins (PGs). PGs are potent inflammatory mediators that cause vasodilation, increase vascular permeability, and sensitize nociceptors, leading to pain.[9] While COX-1 is constitutively expressed and plays a role in physiological functions, COX-2 is inducible and its expression is upregulated at sites of inflammation.[9] Many isoxazole derivatives have been developed as selective COX-2 inhibitors, aiming to provide anti-inflammatory and analgesic effects with a reduced risk of the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1.[6][10]

Inhibition of 5-Lipoxygenase (5-LOX)

5-Lipoxygenase (5-LOX) is another key enzyme in the arachidonic acid pathway, responsible for the synthesis of leukotrienes.[5][7][11] Leukotrienes are potent pro-inflammatory mediators that contribute to various aspects of the inflammatory response, including leukocyte chemotaxis and increased vascular permeability.[5] By inhibiting 5-LOX, isoxazole derivatives can offer a complementary mechanism of action to COX inhibition, potentially leading to broader anti-inflammatory efficacy.[5][7]

Below is a diagram illustrating the role of isoxazole derivatives in the arachidonic acid signaling pathway.

Fig. 1: Inhibition of Arachidonic Acid Pathway by Isoxazole Derivatives.

Data Presentation: In Vitro and In Vivo Efficacy

The following tables summarize quantitative data from various studies, showcasing the anti-inflammatory and analgesic potential of representative isoxazole derivatives.

In Vitro Enzyme Inhibition Data

Compound ID	Target Enzyme	IC50 (µM)	Reference Compound	IC50 (µM)
Compound C3	COX-2	Potent	Celecoxib	Potent
Compound C5	COX-2	Potent	Celecoxib	Potent
Compound C6	COX-2	Most Potent	Celecoxib	Potent
Compound 3	5-LOX	8.47	Standard Drug	-
Compound C5	5-LOX	10.48	Standard Drug	-
Compound C6	5-LOX	Most Potent	Standard Drug	-

Note: "Potent" indicates significant inhibitory activity as described in the source, with specific IC50 values not always provided in the abstract.[6][7][11]

In Vivo Anti-inflammatory Activity Data

Compound ID	Animal Model	Dose (mg/kg)	% Inhibition of Edema	Reference Compound	% Inhibition of Edema
Furoxan derivative 14	Carrageenan-induced paw edema (rat)	-	59%	-	-
TPI-7	Carrageenan-induced paw edema (rat)	-	Active	Nimesulide	-
TPI-13	Carrageenan-induced paw edema (rat)	-	Most Active	Nimesulide	-
Compound 5b	Carrageenan-induced paw edema (rat)	-	75.68% (at 2h)	Diclofenac sodium	-
Compound 5c	Carrageenan-induced paw edema (rat)	-	74.48% (at 2h)	Diclofenac sodium	-
Compound 5d	Carrageenan-induced paw edema (rat)	-	71.86% (at 2h)	Diclofenac sodium	-

Note: "-" indicates data not specified in the provided search results.[4][12][13]

In Vivo Analgesic Activity Data

Compound ID	Animal Model	Dose (mg/kg)	Analgesic Effect	Reference Compound	Analgesic Effect
Compound B2	Acetic acid-induced writhing (mice)	6	High activity, comparable to Tramadol	Tramadol	Standard
Compound B2	Hot plate test (mice)	6	High activity, comparable to Tramadol	Tramadol	Standard
Compound 2e	Tail-flick test	-	Significant activity	Paracetamol	Standard
Compound 2f	Tail-flick test	-	Significant activity	Paracetamol	Standard

Note: "-" indicates data not specified in the provided search results.[1][14][15]

Experimental Protocols

Detailed methodologies for key experiments are provided below to guide researchers in the evaluation of isoxazole derivatives.

In Vitro COX-1/COX-2 Inhibition Assay

This protocol is based on the general principles of commercially available COX inhibitor screening assays.

Objective: To determine the half-maximal inhibitory concentration (IC50) of isoxazole derivatives against COX-1 and COX-2 enzymes.

Materials:

• Human recombinant COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Colorimetric or fluorometric probe

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Test isoxazole derivatives dissolved in DMSO

• Reference inhibitors (e.g., Celecoxib for COX-2, SC-560 for COX-1)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compounds and reference inhibitors in DMSO.

• In a 96-well plate, add the assay buffer.

• Add the COX-1 or COX-2 enzyme to the appropriate wells.

• Add the test compounds or reference inhibitors to the wells.

• Incubate the plate for a specified time (e.g., 15 minutes) at room temperature to allow for inhibitor binding.

• Initiate the reaction by adding arachidonic acid to all wells.

• Incubate for a further period (e.g., 10 minutes) at 37°C.

• Stop the reaction and measure the product formation using a colorimetric or fluorometric probe according to the manufacturer's instructions.

• Calculate the percentage of inhibition for each compound concentration.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Fig. 2: Workflow for In Vitro COX Inhibition Assay.

In Vivo Carrageenan-Induced Paw Edema Assay

This is a widely used and validated model for screening acute anti-inflammatory activity.[12][16]

Objective: To evaluate the in vivo anti-inflammatory activity of isoxazole derivatives in a rat model of acute inflammation.

Animals: Male Wistar rats (150-200 g).

Materials:

• Test isoxazole derivatives

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Reference drug (e.g., Diclofenac sodium, Nimesulide)

• 1% w/v Carrageenan solution in saline

• Plethysmometer

Procedure:

• Fast the animals overnight with free access to water.

• Divide the animals into groups (e.g., control, reference, and test compound groups).

• Administer the test compounds and reference drug orally or intraperitoneally at a specific dose. The control group receives the vehicle.

• After a set time (e.g., 1 hour), measure the initial paw volume of the right hind paw of each rat using a plethysmometer.

• Induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Measure the paw volume at different time points after carrageenan injection (e.g., 1, 2, 3, and 4 hours).

• Calculate the percentage of edema inhibition for each group at each time point using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the mean increase in paw volume in the control group and Vt is the mean increase in paw volume in the treated group.

Fig. 3: Workflow for Carrageenan-Induced Paw Edema Assay.

In Vivo Acetic Acid-Induced Writhing Test

This is a common screening method for peripheral analgesic activity.[1][14]

Objective: To assess the peripheral analgesic effect of isoxazole derivatives in a mouse model.

Animals: Male Swiss albino mice (20-25 g).

Materials:

• Test isoxazole derivatives

• Vehicle

• Reference drug (e.g., Tramadol, Aspirin)

• 0.6% v/v Acetic acid solution

Procedure:

• Fast the animals for a few hours before the experiment.

• Divide the animals into groups.

• Administer the test compounds and reference drug orally or intraperitoneally. The control group receives the vehicle.

• After a specific time (e.g., 30 minutes), inject 0.1 mL of 0.6% acetic acid solution intraperitoneally to each mouse.

• Immediately place the mice in individual observation chambers.

• After a latency period (e.g., 5 minutes), count the number of writhes (a specific stretching posture) for a defined period (e.g., 10-20 minutes).

• Calculate the percentage of protection (analgesic activity) using the following formula: % Protection = [(Mean writhes in control - Mean writhes in treated) / Mean writhes in control] x 100

Conclusion

Isoxazole derivatives represent a highly promising class of compounds for the development of new anti-inflammatory and analgesic drugs. Their ability to target key enzymes in the arachidonic acid pathway, coupled with their synthetic tractability, makes them attractive candidates for further investigation. The protocols and data presented in these application notes provide a solid foundation for researchers to explore the therapeutic potential of this important heterocyclic scaffold. Continued research in this area is warranted to identify and optimize lead compounds for clinical development.

References

• 1. Synthesis and anti-nociceptive potential of isoxazole carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]
• 3. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and biological evaluations of novel isoxazoles and furoxan derivative as anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro 5-LOX inhibitory and antioxidant potential of isoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro 5-LOX inhibitory and antioxidant potential of isoxazole derivatives | PLOS One [journals.plos.org]
• 8. New Thiazole Carboxamide Derivatives as COX Inhibitors: Design, Synthesis, Anticancer Screening, In Silico Molecular Docking, and ADME Profile Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Molecular Docking Studies, Synthesis of Novel Isoxazole Derivatives from 3-Methoxy Substituted Chalcone and Evaluation of their Anti-Inflammatory Activity – Oriental Journal of Chemistry [orientjchem.org]
• 10. Recent development on COX-2 inhibitors as promising anti-inflammatory agents: The past 10 years - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In vitro 5-LOX inhibitory and antioxidant potential of isoxazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 13. Synthesis, characterization, molecular docking and pharmacological evaluation of isoxazole derivatives as potent anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Synthesis, Biological Evaluation and QSAR Studies of Newer Isoxazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid Synthesis Yield Improvement

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis yield of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

Troubleshooting Guide

Low yields in the synthesis of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid can arise from several factors throughout the multi-step process. This guide addresses common issues and provides potential solutions.

Problem 1: Low Yield in the Initial Claisen Condensation

The first step, a Claisen condensation between 4-fluoroacetophenone and diethyl oxalate, is critical for forming the intermediate ethyl 2-(4-fluorobenzoyl)-3-oxobutanoate.

Potential Cause	Recommended Solution
Incomplete Deprotonation of 4-fluoroacetophenone	Ensure a sufficiently strong and anhydrous base is used. Sodium ethoxide (NaOEt) or sodium hydride (NaH) are commonly employed. The base should be used in at least a stoichiometric amount.
Side Reactions of the Enolate	Maintain a low reaction temperature (e.g., 0-5 °C) during the addition of diethyl oxalate to the enolate solution to minimize self-condensation of the acetophenone.
Reversibility of the Reaction	Use a slight excess of diethyl oxalate to drive the equilibrium towards the product. The subsequent cyclization step also helps to pull the equilibrium forward.
Moisture in the Reaction	All reagents and solvents should be strictly anhydrous. Moisture will quench the strong base and the enolate intermediate.

Problem 2: Inefficient Cyclization to the Isoxazole Ring

The reaction of the β-dicarbonyl intermediate with hydroxylamine hydrochloride forms the isoxazole ring.

Potential Cause	Recommended Solution
Incorrect pH	The pH of the reaction is crucial. Acidic conditions generally favor the formation of the desired 3-substituted isoxazole.[1] Careful control of pH, potentially with a buffer, is recommended.
Formation of Isomeric Byproducts	Neutral or basic conditions can lead to the formation of the isomeric 5-isoxazolone.[1] Ensure the reaction medium is acidic to promote the desired regioselectivity.
Low Reactivity of Hydroxylamine	Ensure the hydroxylamine hydrochloride is of good quality. The reaction may require heating (reflux) to proceed at a reasonable rate.

Problem 3: Incomplete Hydrolysis of the Ethyl Ester

The final step is the hydrolysis of the ethyl ester to the carboxylic acid.

Potential Cause	Recommended Solution
Insufficient Hydrolysis	Use a sufficient excess of a strong base (e.g., NaOH or KOH) or a strong acid (e.g., HCl or H2SO4) and ensure adequate reaction time and temperature (reflux is common).
Product Degradation	Prolonged exposure to harsh acidic or basic conditions at high temperatures can lead to degradation. Monitor the reaction by TLC to determine the optimal reaction time.
Difficult Isolation	After acidification to precipitate the carboxylic acid, ensure the pH is sufficiently low (typically pH 2-3) for complete precipitation. If the product is partially soluble in water, extraction with an organic solvent may be necessary.

Frequently Asked Questions (FAQs)

Q1: What are the main synthetic routes to 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid?

A1: The most common and versatile methods for synthesizing the isoxazole core of this molecule are:

• Condensation of a 1,3-dicarbonyl compound with hydroxylamine: This is the primary route discussed here, starting from 4-fluoroacetophenone and diethyl oxalate to form the dicarbonyl intermediate, which is then cyclized.

• 1,3-Dipolar cycloaddition: This involves the reaction of a nitrile oxide (generated in situ from an aldoxime or hydroximoyl chloride) with an alkyne. While a powerful method, it can sometimes lead to issues with regioselectivity and dimerization of the nitrile oxide.[1]

Q2: I am observing a significant amount of a dimeric byproduct in my 1,3-dipolar cycloaddition attempt. What is it and how can I minimize it?

A2: The dimeric byproduct is likely a furoxan, which forms from the self-condensation of the nitrile oxide intermediate.[1] To minimize its formation:

• Generate the nitrile oxide in situ in the presence of the alkyne.

• Slowly add the reagent used to generate the nitrile oxide to maintain its low concentration, favoring the reaction with the alkyne over dimerization.

• Optimize the reaction temperature; lower temperatures can sometimes reduce the rate of dimerization more than the desired cycloaddition.[1]

Q3: How can I purify the final 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid product?

A3: Purification is typically achieved by recrystallization. After hydrolysis and acidification, the crude carboxylic acid precipitates out of the aqueous solution. This solid can be collected by filtration and then recrystallized from a suitable solvent system, such as ethanol/water or toluene, to obtain the pure product. If significant impurities are present, column chromatography on silica gel may be necessary before recrystallization.

Q4: Can I use a different starting ketone for this synthesis?

A4: Yes, this synthetic route is adaptable to other acetophenones to produce a variety of 5-arylisoxazole-3-carboxylic acids. The reaction conditions may need to be re-optimized for different substrates.

Data Presentation

Reaction Step	Reactants	Conditions	Product	Typical Yield
Claisen Condensation	Acetophenone, Diethyl Oxalate, NaOEt	Ethanol, rt	Ethyl 2-oxo-4-phenyl-4-oxobutanoate	70-85%
Cyclization	β-ketoester, Hydroxylamine HCl	Ethanol, Reflux	Ethyl 5-phenylisoxazole-3-carboxylate	60-80%
Hydrolysis	Ethyl 5-phenylisoxazole-3-carboxylate, NaOH	Ethanol/Water, Reflux	5-Phenylisoxazole-3-carboxylic acid	85-95%

Experimental Protocols

Protocol 1: Synthesis of Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate

This protocol is a representative procedure based on the condensation of a β-ketoester with hydroxylamine.

• Step 1: Claisen Condensation. To a solution of sodium ethoxide (prepared from sodium in anhydrous ethanol), 4-fluoroacetophenone is added dropwise at 0-5 °C. Diethyl oxalate is then added slowly, and the mixture is stirred at room temperature until the reaction is complete (monitored by TLC). The reaction is then quenched with a weak acid and the intermediate, ethyl 4-(4-fluorophenyl)-2,4-dioxobutanoate, is extracted.

• Step 2: Cyclization. The crude intermediate is dissolved in ethanol, and hydroxylamine hydrochloride is added. The mixture is heated to reflux for several hours until the reaction is complete (monitored by TLC).

• Work-up and Purification. The reaction mixture is cooled, and the solvent is removed under reduced pressure. The residue is taken up in an organic solvent (e.g., ethyl acetate) and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is then purified by column chromatography on silica gel or recrystallization to yield ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate.

Protocol 2: Hydrolysis to 5-(4-fluorophenyl)isoxazole-3-carboxylic acid

• Hydrolysis. Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate is dissolved in a mixture of ethanol and an aqueous solution of sodium hydroxide. The mixture is heated to reflux for 2-4 hours.

• Acidification and Isolation. After cooling to room temperature, the ethanol is removed under reduced pressure. The aqueous solution is then cooled in an ice bath and acidified to pH 2-3 with concentrated hydrochloric acid.

• Purification. The resulting precipitate is collected by filtration, washed with cold water, and dried. The crude product can be further purified by recrystallization from a suitable solvent like ethanol.

Visualizations

Caption: Synthetic workflow for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

Caption: Troubleshooting decision tree for low synthesis yield.

References

• 1. prepchem.com [prepchem.com]

Purification of "5-(4-Fluorophenyl)isoxazole-3-carboxylic acid" from crude reaction mixture

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the purification of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid from a crude reaction mixture. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to address common challenges encountered during the purification process.

Troubleshooting Guides and FAQs

This section is designed in a question-and-answer format to directly address specific issues that may arise during the purification of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid?

A1: The main challenges stem from the compound's physicochemical properties. The carboxylic acid group imparts high polarity, which can lead to strong interactions with polar stationary phases like silica gel during chromatography, potentially causing poor recovery.[1] The isoxazole ring can also be sensitive to certain conditions, and the presence of structurally similar impurities from the synthesis can complicate separation.

Q2: What are the most common impurities I might encounter?

A2: Common impurities often include unreacted starting materials from the synthesis, such as the corresponding aldehyde and N-hydroximidoyl chloride if using a [3+2] cycloaddition route.[2] Incomplete hydrolysis of an ester precursor, if applicable, can also result in a less polar impurity that needs to be removed.[3] Side-products from dimerization or alternative reaction pathways of the nitrile oxide intermediate may also be present.

Q3: Which purification techniques are most effective for this compound?

A3: A combination of techniques is often most effective. The general workflow involves an initial aqueous workup (acid-base extraction) to isolate the acidic product from neutral and basic impurities.[1] This is typically followed by recrystallization or column chromatography for final purification.[1]

Troubleshooting Common Issues

Issue 1: Low recovery of the product after purification.

• Possible Cause: The compound may be irreversibly adsorbing to the silica gel column due to its high polarity.[1]

• Solution:

  • Consider using a less acidic stationary phase, such as neutral alumina, for column chromatography.

  • Deactivate the silica gel by pre-treating it with a small amount of triethylamine in the eluent.

  • Employ an acid-base extraction to isolate the carboxylic acid before attempting chromatography. This will remove many impurities and may reduce the need for a highly polar eluent system.

  • Optimize the recrystallization solvent to ensure maximum precipitation of the pure product.

Issue 2: The purified product is an oil and will not crystallize.

• Possible Cause: The presence of impurities can inhibit crystallization. The chosen solvent may also be too good a solvent for the compound.

• Solution:

  • Try trituration with a non-polar solvent like hexane or pentane to induce solidification.

  • Attempt to "seed" the oil with a small crystal of the pure compound if available.

  • If impurities are suspected, re-purify the oil using column chromatography with a carefully selected solvent system.

  • Experiment with different solvent systems for recrystallization, such as a mixture of a good solvent (e.g., ethyl acetate) and a poor solvent (e.g., hexane).

Issue 3: Persistent emulsion during aqueous workup.

• Possible Cause: The presence of surfactants or finely divided solids can stabilize emulsions.

• Solution:

  • Add a small amount of brine (saturated NaCl solution) to the separatory funnel to increase the ionic strength of the aqueous phase.

  • Filter the entire mixture through a pad of Celite or glass wool to break up the emulsion.

  • If possible, gentle centrifugation can also be effective in separating the layers.

Data Presentation

The following tables summarize typical quantitative data for the purification of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid. These values are representative and may vary depending on the scale of the reaction and the specific impurity profile of the crude mixture.

Table 1: Comparison of Purification Methods

Purification Method	Typical Recovery	Typical Purity (by HPLC)	Key Advantages	Key Disadvantages
Acid-Base Extraction	85-95%	90-95%	Excellent for removing neutral and basic impurities.	May not remove acidic impurities.
Recrystallization	70-85%	>98%	Can provide very high purity.	Yield can be lower due to solubility losses.
Column Chromatography	60-80%	>97%	Effective for separating closely related impurities.	Can be time-consuming and may lead to product loss on the column.

Table 2: Recommended Solvent Systems for Purification

Purification Step	Solvent System	Rationale
Acid-Base Extraction	Organic Phase: Ethyl Acetate or DichloromethaneAqueous Phase: Saturated Sodium Bicarbonate or 1M Sodium Hydroxide	The carboxylic acid is deprotonated by the base and dissolves in the aqueous layer, separating it from non-acidic impurities.
Recrystallization	Ethanol/Water or Ethyl Acetate/Hexane	These solvent pairs provide a good balance of solubility at high temperatures and insolubility at low temperatures for effective crystallization.
Column Chromatography	Mobile Phase: Hexane/Ethyl Acetate gradient (e.g., starting with 9:1 and gradually increasing to 1:1) with 0.5% Acetic Acid	The gradient elution allows for the separation of compounds with different polarities. The acetic acid helps to suppress the ionization of the carboxylic acid, reducing tailing on the silica gel.

Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

• Dissolution: Dissolve the crude reaction mixture in ethyl acetate (10 mL per gram of crude material).

• Base Extraction: Transfer the organic solution to a separatory funnel and extract with a saturated aqueous solution of sodium bicarbonate (3 x 10 mL). Combine the aqueous extracts.

• Back-Washing: Wash the combined aqueous extracts with ethyl acetate (1 x 10 mL) to remove any remaining neutral impurities.

• Acidification: Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 1M HCl. A white precipitate of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid should form.

• Isolation: Collect the precipitate by vacuum filtration, wash with cold deionized water, and dry under high vacuum.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Choose a suitable solvent system, such as ethanol/water or ethyl acetate/hexane.

• Dissolution: In a flask, add the crude 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid and the minimum amount of the hot primary solvent (e.g., ethanol or ethyl acetate) required to fully dissolve the solid.

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper.

• Crystallization: Slowly add the anti-solvent (e.g., water or hexane) dropwise to the hot solution until it becomes slightly turbid.

• Cooling: Allow the solution to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent mixture, and dry under high vacuum.

Protocol 3: Purification by Column Chromatography

• Stationary Phase Preparation: Prepare a silica gel slurry in the initial, less polar eluent (e.g., 9:1 hexane/ethyl acetate with 0.5% acetic acid) and pack it into a glass column.

• Sample Preparation: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel by evaporating the solvent.

• Loading: Carefully add the dried, silica-adsorbed sample to the top of the packed column.

• Elution: Begin eluting with the initial solvent system, gradually increasing the polarity by increasing the proportion of ethyl acetate.

• Fraction Collection: Collect fractions and monitor them by thin-layer chromatography (TLC).

• Isolation: Combine the pure fractions containing the desired product and remove the solvent under reduced pressure using a rotary evaporator. Dry the resulting solid under high vacuum.

Mandatory Visualization

Caption: A workflow diagram for the purification of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of 3,4-Disubsituted Isoxazoles via Enamine [3+2] Cycloaddition [organic-chemistry.org]
• 3. Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid?

The most common and effective method is a two-step synthesis. The first step involves a 1,3-dipolar cycloaddition reaction between in situ generated 4-fluorobenzonitrile oxide and an acetylene derivative, typically ethyl propiolate. This reaction forms the intermediate ester, ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate. The second step is the hydrolysis of this ester to yield the final carboxylic acid product.

Q2: What are the key starting materials for this synthesis?

The essential starting materials are 4-fluorobenzaldehyde, hydroxylamine, and ethyl propiolate. 4-fluorobenzaldehyde is first converted to 4-fluorobenzaldehyde oxime, which then serves as the precursor for the 4-fluorobenzonitrile oxide (the 1,3-dipole).

Q3: What are the most common side products I might encounter?

During the cycloaddition step, two primary side products can form:

• Furoxan (1,2,5-oxadiazole-2-oxide): This results from the dimerization of the 4-fluorobenzonitrile oxide intermediate, especially if the concentration of the nitrile oxide is too high or if it is not trapped efficiently by the dipolarophile (ethyl propiolate).[1]

• Regioisomeric Isoxazole: The 1,3-dipolar cycloaddition can potentially yield two regioisomers. While the desired product is the 3,5-disubstituted isoxazole, the 3,4-disubstituted isomer, ethyl 3-(4-fluorophenyl)isoxazole-4-carboxylate, can also be formed.[2]

During the hydrolysis step, incomplete reaction is the most common issue, leading to contamination of the final product with the starting ester.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

Issue 1: Low Yield of the Desired Isoxazole Ester in the Cycloaddition Step

Potential Cause	Troubleshooting Recommendation
Inefficient Nitrile Oxide Generation: The conversion of 4-fluorobenzaldehyde oxime to 4-fluorobenzonitrile oxide is incomplete.	Ensure the purity of the starting oxime. Use a suitable dehydrating agent or oxidant (e.g., N-chlorosuccinimide, chloramine-T) and optimize the stoichiometry and reaction temperature.[1]
Nitrile Oxide Dimerization: The generated 4-fluorobenzonitrile oxide is dimerizing to form furoxan instead of reacting with ethyl propiolate.[1]	Generate the nitrile oxide in situ at a low temperature and in the presence of the ethyl propiolate to ensure it is trapped as it forms. Slow, dropwise addition of the reagent that generates the nitrile oxide is recommended.
Decomposition of Nitrile Oxide: The nitrile oxide intermediate is unstable under the reaction conditions.	Optimize the reaction temperature. While higher temperatures can increase the reaction rate, they may also lead to decomposition.
Poor Reactivity of Dipolarophile: The reaction between the nitrile oxide and ethyl propiolate is slow.	Ensure high purity of ethyl propiolate. Consider using a slight excess of the dipolarophile.

Issue 2: Formation of Significant Amounts of the Regioisomeric Isoxazole

Potential Cause	Troubleshooting Recommendation
Reaction Conditions Favoring the Undesired Isomer: The regioselectivity of the 1,3-dipolar cycloaddition is influenced by solvent polarity and temperature.[2]	Solvent Choice: Experiment with less polar solvents, which can sometimes favor the formation of the 3,5-disubstituted isomer. Temperature: Lowering the reaction temperature may improve regioselectivity.
Uncatalyzed Reaction: The uncatalyzed reaction can lead to a mixture of regioisomers.	The use of a copper(I) catalyst is a well-established method to achieve high regioselectivity for the formation of 3,5-disubstituted isoxazoles.

Issue 3: Incomplete Hydrolysis of the Ester

Potential Cause	Troubleshooting Recommendation
Insufficient Base or Reaction Time: The hydrolysis reaction has not gone to completion.	Increase the equivalents of the base (e.g., LiOH, NaOH) and/or extend the reaction time. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting ester spot disappears.
Poor Solubility of the Ester: The ester is not fully dissolved in the reaction medium, leading to a slow or incomplete reaction.	Ensure adequate solvent is used to fully dissolve the starting ester. A co-solvent system (e.g., THF/water, ethanol/water) can be beneficial.
Reversibility of the Reaction under Acidic Conditions: If the reaction mixture becomes acidic before hydrolysis is complete, the reverse reaction (esterification) can occur.	Maintain basic conditions throughout the hydrolysis step. Acidify the reaction mixture only after confirming the complete disappearance of the starting ester by TLC.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate (Cycloaddition)

This protocol is a representative procedure for the 1,3-dipolar cycloaddition step.

• Preparation of 4-fluorobenzaldehyde oxime: To a solution of 4-fluorobenzaldehyde (1.0 eq) in ethanol, add an aqueous solution of hydroxylamine hydrochloride (1.1 eq) and sodium hydroxide (1.1 eq). Stir the mixture at room temperature until the reaction is complete (monitor by TLC).

• In situ generation of 4-fluorobenzonitrile oxide and cycloaddition:

  • Dissolve 4-fluorobenzaldehyde oxime (1.0 eq) and ethyl propiolate (1.2 eq) in a suitable solvent (e.g., dichloromethane, toluene).

  • Cool the mixture in an ice bath.

  • Slowly add a solution of a suitable oxidant (e.g., N-chlorosuccinimide in DMF or aqueous sodium hypochlorite) dropwise to the stirred mixture.

  • Allow the reaction to warm to room temperature and stir until the starting oxime is consumed (monitor by TLC).

• Work-up and Purification:

  • Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Protocol 2: Synthesis of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid (Hydrolysis)

This protocol outlines the hydrolysis of the ester to the final carboxylic acid.

• Hydrolysis: Dissolve ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate (1.0 eq) in a mixture of a suitable organic solvent (e.g., THF or ethanol) and water.

• Add a solution of a base, such as lithium hydroxide or sodium hydroxide (2-3 eq), to the mixture.

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Work-up and Purification:

  • Once the starting material is consumed, remove the organic solvent under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with a non-polar organic solvent (e.g., diethyl ether) to remove any unreacted starting material.

  • Acidify the aqueous layer to a pH of approximately 2-3 with a dilute acid (e.g., 1M HCl).

  • Collect the precipitated solid by vacuum filtration, wash with cold water, and dry under vacuum to obtain the pure 5-(4-fluorophenyl)isoxazole-3-carboxylic acid.

Visualizations

Caption: Synthetic pathway for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

Caption: Troubleshooting workflow for the synthesis.

References

• 1. Recent progress in synthesis and application of furoxan - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Solvent Effects on the [3+2] Cycloaddition of 2-Furfural Oxime and Ethyl Propiolate: Unexpected Change in Regioselectivity [pubs.sciepub.com]

Technical Support Center: Optimizing Isoxazole Ring Formation

Welcome to the technical support center for isoxazole ring formation. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to overcome common challenges encountered during the synthesis of isoxazoles.

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during isoxazole synthesis, offering potential causes and actionable solutions.

Question: My reaction yield is consistently low. What are the potential causes and how can I improve it?

Answer:

Low yields in isoxazole synthesis can stem from several factors, primarily related to the stability of intermediates and suboptimal reaction conditions. Here are key areas to investigate:

• Instability of Nitrile Oxide Intermediate: A primary concern, especially in 1,3-dipolar cycloaddition reactions, is the dimerization of the nitrile oxide intermediate to form furoxans, which is a common side reaction.[1][2]

• Inadequate Activation: In condensation reactions, the activation of the carbonyl group or the cyclization precursor may be insufficient.[3]

• Suboptimal Reaction Conditions: Parameters such as temperature, solvent, and catalyst may not be ideal for your specific substrates.[3]

Troubleshooting Steps:

• In Situ Generation of Nitrile Oxide: To minimize dimerization, generate the nitrile oxide in situ (in the reaction mixture) in the presence of the alkyne or alkene.[1][2] Common methods include the dehydrohalogenation of hydroxamoyl chlorides with a non-nucleophilic base like triethylamine or the oxidation of aldoximes.[2]

• Optimize Reaction Temperature: Screen a range of temperatures. Lowering the temperature can sometimes reduce the rate of side reactions more than the desired reaction.[2][3]

• Choice of Solvent and Base: The polarity of the solvent can influence reaction rates. Systematically vary the solvent.[3] When a base is required, consider using a weaker, non-nucleophilic base to reduce intermolecular side reactions.[3]

• Catalysis: The use of a catalyst, such as Vitamin B1 in aqueous media or metal catalysts like copper(I), can significantly improve yields and reaction rates.[2][4]

• Ultrasound or Microwave Assistance: These non-conventional energy sources can accelerate reaction rates, improve yields, and lead to milder reaction conditions.[4][5]

Question: I am observing the formation of multiple isomers. How can I control the regioselectivity of the reaction?

Answer:

The formation of constitutional isomers is a frequent challenge, particularly in 1,3-dipolar cycloaddition reactions, and is governed by both electronic and steric factors.[2][3]

Strategies to Control Regioselectivity:

• Catalysis: The use of catalysts is a powerful method to control regioselectivity. Copper(I) and Ruthenium(II) catalysts have been shown to favor the formation of specific regioisomers.[2] For example, copper(I)-catalyzed cycloadditions often yield 3,5-disubstituted isoxazoles.[2][6]

• Substituent Effects: The electronic nature of the substituents on both the dipolarophile (alkyne/alkene) and the 1,3-dipole (nitrile oxide) plays a crucial role.[2] Electron-withdrawing groups on the alkyne can influence the regiochemical outcome.[2]

• Steric Hindrance: Bulky substituents on either reactant can direct the cycloaddition to favor the sterically less hindered product.[2]

• Reaction Conditions: Varying the solvent polarity and reaction temperature can sometimes influence the regiochemical outcome.[3] In some cases, lower temperatures can lead to higher regioselectivity.[3]

Question: How can I minimize the formation of furoxan byproducts?

Answer:

Furoxan formation is a common side reaction resulting from the dimerization of the nitrile oxide intermediate.[1][2]

Methods to Minimize Furoxan Formation:

• In Situ Generation: As mentioned for improving yields, generating the nitrile oxide in situ is the most effective way to keep its concentration low and favor the reaction with the dipolarophile.[1][2]

• Slow Addition: If you are not generating the nitrile oxide in situ, add the nitrile oxide solution slowly to the reaction mixture containing the alkyne. This maintains a low instantaneous concentration of the nitrile oxide.[2]

• Use of Excess Dipolarophile: Using a significant excess of the alkyne or alkene can help to outcompete the dimerization reaction, although this may not be cost-effective.[2]

• Optimize Reaction Temperature: Lowering the reaction temperature can decrease the rate of dimerization.[2]

Section 2: Frequently Asked Questions (FAQs)

What are the most common methods for isoxazole ring formation?

The most prevalent methods include:

• 1,3-Dipolar Cycloaddition: This involves the reaction of a nitrile oxide with an alkyne or an alkene. It is a versatile method for creating a wide range of substituted isoxazoles.[7]

• Condensation of 1,3-Dicarbonyl Compounds with Hydroxylamine: This is a classical and straightforward method for synthesizing isoxazoles.[7]

• Multicomponent Reactions: These reactions, where multiple starting materials react in a single step, offer an efficient and atom-economical approach to complex isoxazoles.[4]

What are the advantages of using green chemistry approaches for isoxazole synthesis?

Green chemistry approaches offer significant benefits, including:

• Reduced Reaction Times and Higher Yields: Techniques like ultrasound and microwave irradiation can dramatically shorten reaction times and improve product yields.[4]

• Use of Safer Solvents: Many green protocols utilize water or other environmentally benign solvents.[4]

• Energy Efficiency: Ultrasound and microwave-assisted syntheses are often more energy-efficient than conventional heating.[4]

• Operational Simplicity: Many of these methods are operationally simple and can be performed in a one-pot fashion.[4]

Section 3: Data Presentation

Table 1: Comparison of Ultrasound-Assisted vs. Conventional Stirring for Vitamin B1-Catalyzed Isoxazole Synthesis [4]

Entry	Aldehyde	Method	Time (min)	Yield (%)
1	4-Chlorobenzaldehyde	Ultrasound	30	92
2	4-Chlorobenzaldehyde	Conventional Stirring	180	75
3	2-Methoxybenzaldehyde	Ultrasound	30	90
4	2-Methoxybenzaldehyde	Conventional Stirring	180	70

Table 2: Optimization of Base for Bicyclic Isoxazole Formation [8]

Entry	Base	Time (h)	Yield (%)
1	Et3N	24	60
2	DBU	12	85
3	DMAP	24	55

Section 4: Experimental Protocols

Protocol 1: Ultrasound-Assisted, Vitamin B1-Catalyzed Synthesis of 3-methyl-4-(2-methoxybenzylidene)isoxazol-5(4H)-one in Water [4]

Materials:

• 2-Methoxybenzaldehyde

• Ethyl acetoacetate

• Hydroxylamine hydrochloride

• Vitamin B1 (Thiamine hydrochloride)

• Deionized water

• Ethanol (for recrystallization)

• Ultrasonic bath/processor

Procedure:

• In a 50 mL round-bottom flask, combine 2-methoxybenzaldehyde (1 mmol), ethyl acetoacetate (1 mmol), hydroxylamine hydrochloride (1.2 mmol), and vitamin B1 (0.1 mmol) in 10 mL of deionized water.

• Place the flask in an ultrasonic bath, ensuring the water level in the bath is the same as the level of the reaction mixture.

• Irradiate the mixture with ultrasound (e.g., 40 kHz, 300 W) at 20°C for 30 minutes.[4]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, the solid product will precipitate out of the solution.

• Collect the precipitate by vacuum filtration and wash with cold water.

• Recrystallize the crude product from ethanol to afford the pure product.

Protocol 2: General Procedure for the Synthesis of 3,4,5-Trisubstituted Isoxazoles in Water via [3+2] Cycloaddition [1]

Materials:

• 1,3-Dicarbonyl compound

• Hydroximoyl chloride

• Base (e.g., triethylamine)

• Water

• Methanol

Procedure:

• To a solution of the 1,3-dicarbonyl compound (0.5 mmol) and hydroximoyl chloride (0.5 mmol) in a mixture of water and methanol (15 mL), add the base (1.5 mmol, 3 equivalents) at room temperature.

• Stir the reaction mixture at room temperature.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• The product will precipitate from the aqueous solution.

• Collect the solid by vacuum filtration and wash thoroughly with water.

Section 5: Visualizations

Caption: Troubleshooting flowchart for low reaction yields in isoxazole synthesis.

Caption: General workflows for common isoxazole synthesis methods.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Isoxazole synthesis [organic-chemistry.org]
• 7. nanobioletters.com [nanobioletters.com]
• 8. Synthesis of Bicyclic Isoxazoles and Isoxazolines via Intramolecular Nitrile Oxide Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]

"5-(4-Fluorophenyl)isoxazole-3-carboxylic acid" stability and storage issues

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability and storage of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid, along with troubleshooting for common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid?

A1: To ensure the long-term stability of solid 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated area. For extended storage, maintaining a temperature of 2-8°C is recommended. The compound should be protected from moisture and light.

Q2: How should I prepare stock solutions of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid?

A2: It is advisable to prepare stock solutions in a high-quality, anhydrous organic solvent such as dimethyl sulfoxide (DMSO) or ethanol. Due to the carboxylic acid moiety, solubility in aqueous solutions may be pH-dependent. To prepare a stock solution, weigh the desired amount of the compound and dissolve it in the chosen solvent, ensuring the final concentration is appropriate for your experimental needs. For biological assays, it is crucial to keep the final concentration of the organic solvent in the assay medium low (typically ≤0.5%) to avoid solvent-induced artifacts.

Q3: What is the stability of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid in aqueous solutions?

A3: The stability of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid in aqueous solutions can be influenced by pH and temperature. The isoxazole ring, while generally stable, can be susceptible to cleavage under basic conditions, which may be accelerated at elevated temperatures. It is recommended to prepare fresh aqueous solutions for experiments or to evaluate the stability of the compound in your specific assay buffer over the time course of the experiment.

Q4: Is 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid sensitive to light?

A4: Isoxazole-containing compounds can exhibit photosensitivity. Exposure to UV light may induce rearrangement of the isoxazole ring to an oxazole. Therefore, it is best practice to protect the solid compound and its solutions from light by using amber vials or by wrapping containers in aluminum foil.

Q5: What are the potential degradation pathways for this compound?

A5: The primary potential degradation pathways for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid include:

• Hydrolysis: The isoxazole ring can undergo cleavage, particularly under basic conditions, leading to the formation of a β-keto nitrile or other open-chain products.

• Photodegradation: UV light exposure can cause isomerization of the isoxazole ring.

• Thermal Degradation: High temperatures may lead to decarboxylation or other decomposition reactions.

Troubleshooting Guide

This guide addresses common problems that may arise during the handling and use of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid in experimental settings.

Issue 1: Inconsistent or non-reproducible results in biological assays.

This is a frequent challenge that can stem from several factors related to the compound's stability and handling.

Troubleshooting workflow for inconsistent experimental results.

Issue 2: Precipitation of the compound in aqueous assay buffer.

• Problem: 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid may have limited aqueous solubility, leading to precipitation when a concentrated stock solution (e.g., in DMSO) is diluted into an aqueous buffer.

• Solution:

  • Optimize Solvent Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) is as low as possible (ideally ≤0.5%) and is consistent across all experiments.

  • Modify Dilution Method: Instead of adding the stock solution directly to the full volume of the buffer, try adding the buffer to the stock solution dropwise while vortexing to allow for a more gradual change in polarity.

  • Use of Surfactants: In some cases, a low, non-interfering concentration of a surfactant like Tween-80 can help maintain solubility. Always include a vehicle control with the surfactant alone to rule out any effects on the assay.

Issue 3: Loss of compound activity over time in solution.

• Problem: The compound may be degrading in the experimental buffer, leading to a decrease in its effective concentration and activity.

• Solution:

  • Prepare Fresh Solutions: Always prepare fresh dilutions of the compound from a frozen stock solution immediately before each experiment.

  • Assess Solution Stability: Perform a time-course experiment where the compound is incubated in the assay buffer for the duration of the experiment. At various time points, analyze the sample by HPLC to quantify the amount of remaining parent compound.

  • Buffer Optimization: If degradation is observed, consider if the pH of your buffer is contributing to instability (e.g., if it is basic). If possible, adjust the buffer composition or pH to improve stability.

Data on Compound Stability

While specific quantitative stability data for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is not extensively available in the public domain, researchers can generate this data using forced degradation studies. The following table provides a template for summarizing the results of such studies.

Stress Condition	Time (hours)	Temperature (°C)	% Degradation	Major Degradation Products (Retention Time)
Acid Hydrolysis (0.1 M HCl)	2, 4, 8, 24	60	e.g., 5.2%	e.g., DP1 (3.5 min)
Base Hydrolysis (0.1 M NaOH)	2, 4, 8, 24	60	e.g., 15.8%	e.g., DP2 (4.1 min), DP3 (5.2 min)
Oxidative (3% H₂O₂)	2, 4, 8, 24	25	e.g., 2.1%	No significant degradation
Thermal (Solid State)	24, 48, 72	80	e.g., 1.2%	No significant degradation
Photolytic (ICH Q1B)	Per ICH guidelines	25	e.g., 8.9%	e.g., DP4 (6.8 min)

Note: The data in this table is illustrative. Researchers should generate their own data following the experimental protocols.

Experimental Protocols

Protocol for Forced Degradation Studies

Forced degradation studies are essential to understand the intrinsic stability of the compound and to develop stability-indicating analytical methods.

Workflow for conducting forced degradation studies.

Methodology:

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid in a suitable solvent (e.g., methanol or acetonitrile).

• Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl. Incubate the solution at 60°C. Withdraw samples at appropriate time intervals (e.g., 2, 4, 8, 24 hours), neutralize with 0.1 M NaOH, and dilute with mobile phase for HPLC analysis.

• Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH. Incubate at 60°C. Withdraw samples at specified time points, neutralize with 0.1 M HCl, and dilute for analysis.

• Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 3% hydrogen peroxide (H₂O₂). Keep the solution at room temperature and protected from light. Withdraw samples at various time points for analysis.

• Thermal Degradation: Place the solid compound in a controlled temperature oven at 80°C. At designated time points, withdraw a sample, dissolve it in a suitable solvent, and analyze by HPLC.

• Photostability: Expose the solid compound and a solution of the compound to light as per ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter). A control sample should be kept in the dark under the same conditions. Analyze the samples after the exposure period.

• HPLC Analysis: Analyze all samples using a validated stability-indicating HPLC method, preferably with a photodiode array (PDA) detector to assess peak purity and a mass spectrometer (MS) to identify degradation products. The mobile phase and gradient should be optimized to separate the parent compound from all potential degradation products.

Troubleshooting low bioactivity of "5-(4-Fluorophenyl)isoxazole-3-carboxylic acid" in assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low bioactivity with "5-(4-Fluorophenyl)isoxazole-3-carboxylic acid" in their assays.

Frequently Asked Questions (FAQs)

Q1: What are the potential causes for the low bioactivity of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid in my assay?

Low bioactivity of a compound like 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid can stem from a variety of factors. These can be broadly categorized into three areas: compound-specific issues, assay-specific problems, and data interpretation errors. It is crucial to systematically investigate each of these possibilities to pinpoint the root cause of the issue.

Compound-Specific Issues:

• Poor Solubility: The compound may not be fully dissolved in the assay buffer, leading to a lower effective concentration than intended.

• Instability: The isoxazole ring or other functional groups in the molecule could be unstable under the specific pH, temperature, or light conditions of your assay, leading to degradation over time.

• Precipitation: The compound may precipitate out of solution when diluted from a DMSO stock into an aqueous assay buffer.

• Impurity: The compound stock may be impure, or it may have degraded during storage.

Assay-Specific Problems:

• Assay Interference: The compound may interfere with the assay technology itself, such as by causing fluorescence quenching or enhancement in fluorescence-based assays, or by inhibiting a reporter enzyme in a coupled-enzymatic assay.

• Incorrect Assay Conditions: The incubation time, temperature, or concentration of other reagents may not be optimal for observing the compound's activity.

• Cellular Access (for cell-based assays): The compound may have poor membrane permeability or be actively transported out of the cells by efflux pumps.

Data Interpretation Errors:

• Inappropriate Data Normalization: Incorrectly normalized data can mask the true activity of the compound.

• High Background Signal: A high background signal in the assay can reduce the dynamic range and make it difficult to detect modest levels of activity.

Troubleshooting Guides

Guide 1: Investigating Poor Compound Solubility and Precipitation

Poor solubility is a common reason for observing lower-than-expected bioactivity. This guide provides a systematic approach to identifying and addressing solubility issues.

Q2: I suspect my compound is not soluble in the assay buffer. How can I confirm this and what can I do to improve it?

A2: To investigate and address poor solubility, follow these steps:

Step 1: Visual Inspection Prepare a solution of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid at the highest concentration used in your assay in the final assay buffer. Visually inspect the solution against a dark background for any signs of precipitation or cloudiness. Let the solution sit for the duration of your assay to check for time-dependent precipitation.

Step 2: Solubility Assessment A more quantitative approach is to determine the kinetic solubility of your compound in the assay buffer.

Experimental Protocol: Kinetic Solubility Assay (Nephelometry)

• Prepare a 10 mM stock solution of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid in 100% DMSO.

• Create a serial dilution of the compound in DMSO in a 96-well plate.

• Add the assay buffer to each well to achieve the final desired compound concentrations and a final DMSO concentration that matches your assay conditions (typically ≤1%).

• Shake the plate for 2 hours at room temperature.

• Measure the turbidity of each well using a nephelometer or a plate reader capable of measuring light scattering at a wavelength such as 650 nm.

• The concentration at which a significant increase in turbidity is observed is the kinetic solubility limit.

Troubleshooting Flowchart for Solubility Issues

Caption: Troubleshooting workflow for compound solubility issues.

Table 1: Strategies to Improve Compound Solubility

Strategy	Description	Considerations
Reduce Final DMSO Concentration	High concentrations of DMSO can cause compounds to "crash out" when diluted into aqueous buffers.	Aim for a final DMSO concentration of ≤ 0.5%. Ensure all controls contain the same final DMSO concentration.
Use of Surfactants	Non-ionic surfactants like Tween-80 or Pluronic F-68 can help to keep hydrophobic compounds in solution.	Test the surfactant alone to ensure it does not interfere with the assay. Start with a low concentration (e.g., 0.01%).
Modify Buffer Composition	Adjusting the pH of the buffer (if the assay allows) can alter the ionization state and solubility of the carboxylic acid moiety. Adding a co-solvent like ethanol or polyethylene glycol (PEG) can also increase solubility.	Ensure any buffer modifications do not negatively impact the biological target or assay components.
Sonication	Applying ultrasonic energy can help to break up compound aggregates and improve dissolution.	Be cautious as prolonged sonication can generate heat and potentially degrade the compound.

Guide 2: Assessing Compound Stability

The stability of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid in your specific assay conditions is critical for obtaining reliable data. Isoxazole rings can be susceptible to degradation under certain conditions.

Q3: My compound's activity seems to decrease over the course of the experiment. How can I test its stability?

A3: To assess compound stability, you can perform a time-course experiment using a method like High-Performance Liquid Chromatography (HPLC).

Experimental Protocol: Compound Stability Assessment by HPLC

• Prepare a solution of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid in your final assay buffer at the highest concentration to be used in the experiment.

• Incubate the solution under the exact conditions of your assay (temperature, light, etc.).

• At various time points (e.g., 0, 1, 2, 4, and 24 hours), take an aliquot of the solution.

• Immediately analyze the aliquot by HPLC with UV detection to quantify the amount of the parent compound remaining.

• A decrease in the peak area of the parent compound over time indicates degradation.

Table 2: Factors Affecting Isoxazole Stability and Mitigation Strategies

Factor	Potential Issue	Mitigation Strategy
pH	The isoxazole ring can be susceptible to opening, particularly at basic pH.[1]	If possible, maintain the assay buffer at a neutral or slightly acidic pH. If basic pH is required, minimize the incubation time.
Temperature	Higher temperatures can accelerate the degradation of some compounds.	Run the assay at the lowest temperature compatible with the biological system.
Light	Some compounds are light-sensitive and can degrade upon exposure to certain wavelengths of light.	Protect the compound stock solution and assay plates from light by using amber vials and covering plates with foil.
Redox active components	Components in the assay buffer (e.g., DTT) could potentially react with the isoxazole ring.	If possible, test for compatibility with all buffer components individually.

Logical Diagram for Stability Troubleshooting

Caption: Logical workflow for troubleshooting compound stability.

Guide 3: Identifying and Mitigating Assay Interference

Assay interference can lead to false-positive or false-negative results. It is important to rule out any direct effects of your compound on the assay technology.

Q4: How can I determine if 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is interfering with my assay readout?

A4: The approach to detecting assay interference depends on the type of assay you are running.

Experimental Protocol: Counterscreen for Assay Interference

• For Fluorescence-Based Assays:

  • Prepare a solution of the compound in the assay buffer at various concentrations.

  • In the absence of the biological target (e.g., enzyme or cells), measure the fluorescence at the same excitation and emission wavelengths used in your assay.

  • An increase or decrease in fluorescence in the presence of the compound indicates autofluorescence or quenching, respectively.

• For Luciferase-Based Assays:

  • Run a counterscreen using purified luciferase enzyme.

  • Add your compound at various concentrations and measure the luciferase activity.

  • Inhibition of luciferase activity will indicate that your compound is a direct inhibitor of the reporter enzyme.

• For Assays with Colored Readouts (e.g., MTT, Griess):

  • Prepare solutions of your compound in the assay media.

  • In the absence of cells or the biological target, add the detection reagent and measure the absorbance at the appropriate wavelength.

  • A change in absorbance indicates that your compound is directly interacting with the detection reagent.

Table 3: Common Types of Assay Interference and Solutions

Interference Type	Description	How to Mitigate
Autofluorescence	The compound itself fluoresces at the same wavelength as the assay signal, leading to a false-positive result.	Use a different fluorescent dye with a shifted excitation/emission spectrum. If possible, use a time-resolved fluorescence (TRF) assay.
Fluorescence Quenching	The compound absorbs the excitation or emission light, leading to a false-negative result.	Measure fluorescence from both the top and bottom of the plate to see if this mitigates the effect. Consider a different assay format (e.g., luminescence or absorbance).
Reporter Enzyme Inhibition	The compound directly inhibits a reporter enzyme (e.g., luciferase, alkaline phosphatase) used in a coupled assay.	Perform a counterscreen against the reporter enzyme. If inhibition is observed, a different assay format is needed.
Compound Aggregation	At high concentrations, some compounds can form aggregates that non-specifically inhibit enzymes.	Add a small amount of a non-ionic detergent (e.g., 0.01% Triton X-100) to the assay buffer. Re-test the compound at a lower concentration range.

Signaling Pathway Consideration (Hypothetical)

While the specific target of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is not defined in the provided context, many isoxazole-containing compounds are known to have anti-inflammatory properties. A potential, hypothetical signaling pathway that could be investigated is the NF-κB pathway, which is central to inflammation.

Caption: Hypothetical NF-κB signaling pathway as a potential target.

References

• 1. 5-(4-Fluorophenyl)isoxazole-3-carboxylicacid , 95+% , 33282-24-5 - CookeChem [cookechem.com]

Overcoming solubility problems of "5-(4-Fluorophenyl)isoxazole-3-carboxylic acid"

Investigating Compound Solubility

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Managing regioselectivity in the synthesis of substituted isoxazoles

This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of substituted isoxazoles, with a specific focus on managing regioselectivity.

Troubleshooting Guide

This guide is designed in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Question 1: My 1,3-dipolar cycloaddition between a nitrile oxide and a terminal alkyne is producing a mixture of 3,4- and 3,5-disubstituted regioisomers. How can I selectively synthesize the 3,5-isomer?

Answer:

The Huisgen 1,3-dipolar cycloaddition of nitrile oxides with terminal alkynes generally favors the formation of the 3,5-disubstituted isoxazole due to favorable electronic and steric interactions.[1] However, a lack of regioselectivity can occur. To enhance the formation of the 3,5-isomer, consider the following strategies:

• Introduce a Catalyst: The use of a copper(I) catalyst is a well-established method to achieve high regioselectivity for 3,5-disubstituted isoxazoles.[1][2][3] Ruthenium catalysts have also been successfully employed for this purpose.[1][4]

• Optimize Solvent Choice: Employing less polar solvents can increase the preference for the 3,5-isomer.[1]

• Adjust Reaction Temperature: Lowering the reaction temperature can often improve regioselectivity.[1]

• Control Nitrile Oxide Concentration: Nitrile oxides can be unstable.[1][5] The slow, in situ generation of the nitrile oxide from an aldoxime precursor using an oxidant like N-chlorosuccinimide (NCS) or a hypervalent iodine reagent helps maintain a low concentration, which can improve selectivity.[1][6]

Question 2: I am attempting to synthesize a 3,4-disubstituted isoxazole, but the reaction is yielding the 3,5-isomer as the major product. What methods can I use to favor the 3,4-regioisomer?

Answer:

Synthesizing 3,4-disubstituted isoxazoles is often more challenging than obtaining their 3,5-disubstituted counterparts.[1] Direct cycloaddition with terminal alkynes is not the preferred route. The following strategies are recommended to specifically target the 3,4-isomer:

• Enamine-Based [3+2] Cycloaddition: This metal-free approach involves the reaction of an in situ generated nitrile oxide with an enamine formed from an aldehyde and a secondary amine (e.g., pyrrolidine). This method has proven to be highly regiospecific for the synthesis of 3,4-disubstituted isoxazoles.[1][7]

• Cyclocondensation of β-Enamino Diketones: The reaction between β-enamino diketones and hydroxylamine hydrochloride can be tuned to selectively produce 3,4-disubstituted isoxazoles.[8][9] This is often achieved in the presence of a Lewis acid, such as boron trifluoride diethyl etherate (BF₃·OEt₂).[1][8]

• Utilize Internal Alkynes: While terminal alkynes strongly favor the 3,5-isomer, employing internal alkynes can provide a route to 3,4,5-trisubstituted isoxazoles. The careful selection of substituents on the alkyne can influence the regiochemical outcome.[1]

• Chalcone-Rearrangement Strategy: A method using β-ketoacetals, which can be derived from the rearrangement of chalcones, reacts with hydroxylamine hydrochloride to regioselectively yield 3,4-disubstituted isoxazoles.[10]

Question 3: My isoxazole synthesis is suffering from consistently low yields. What are the common causes, and how can I optimize the reaction?

Answer:

Low yields in isoxazole synthesis can arise from several factors. Use the following points as a troubleshooting checklist:

• Decomposition of Nitrile Oxide: Nitrile oxides are often unstable and can dimerize to form furoxans, a common side product that reduces the yield.[1][5]

  • Solution: Generate the nitrile oxide in situ at a low temperature, ensuring it reacts promptly with the alkyne.[1]

• Substrate Reactivity and Steric Hindrance: Large, bulky substituents on the nitrile oxide or the alkyne can significantly slow down the reaction rate.[1]

  • Solution: For electron-poor alkynes, consider adding a catalyst. If steric hindrance is unavoidable, you may need to increase the reaction time or temperature, but monitor closely for decomposition.

• Improper Base or Stoichiometry: When generating nitrile oxides from hydroximoyl halides, the choice of base (e.g., triethylamine) and its stoichiometry are critical.[1]

  • Solution: Perform a small-scale screen of different bases and stoichiometries to find the optimal conditions for your specific substrates.

• Suboptimal Temperature: While higher temperatures can increase the reaction rate, they can also promote the decomposition of starting materials, intermediates, or products.[1]

  • Solution: Screen a range of temperatures to find the ideal balance between reaction rate and stability.

Frequently Asked Questions (FAQs)

Q1: How do electronic and steric effects influence the regioselectivity of the 1,3-dipolar cycloaddition?

A1: Both electronic and steric effects are crucial in determining the outcome of the reaction.

• Electronic Effects: According to Frontier Molecular Orbital (FMO) theory, the regioselectivity is governed by the interaction between the Highest Occupied Molecular Orbital (HOMO) of one component and the Lowest Unoccupied Molecular Orbital (LUMO) of the other. In the reaction of a typical nitrile oxide with a terminal alkyne, the dominant interaction is between the LUMO of the nitrile oxide and the HOMO of the alkyne, which leads to the formation of the 3,5-disubstituted isoxazole.[1]

• Steric Effects: Large substituents on the alkyne and the nitrile oxide will preferentially orient themselves away from each other in the transition state to minimize steric clash. This spatial arrangement also favors the formation of the 3,5-isomer when using terminal alkynes.[1]

Q2: What is the role of a copper(I) catalyst in controlling regioselectivity?

A2: Copper(I) catalysts play a pivotal role in promoting the highly regioselective synthesis of 3,5-disubstituted isoxazoles from terminal alkynes. The mechanism involves the formation of a copper-acetylide intermediate. This intermediate then reacts with the nitrile oxide in a way that directs the formation of the 3,5-isomer exclusively, preventing the formation of the 3,4-isomer.[2][4] This catalytic cycle offers a significant improvement over uncatalyzed thermal reactions, which may produce mixtures of regioisomers.[2]

Q3: Are there metal-free methods to achieve high regioselectivity?

A3: Yes, several metal-free methods exist. For synthesizing 3,4-disubstituted isoxazoles, the [3+2] cycloaddition with enamines is a highly effective and regiospecific metal-free route.[1][7] For 3,5-disubstituted isoxazoles, while uncatalyzed reactions can provide the desired product, selectivity can be an issue. Optimization of solvent, temperature, and the rate of nitrile oxide generation are key to success in metal-free syntheses.[1] Additionally, mechanochemical (ball-milling) approaches have been developed that can proceed under solvent-free and sometimes catalyst-free conditions.[11][12]

Data Presentation

The following table summarizes data from the optimization of reaction conditions for the cyclocondensation of a β-enamino diketone with hydroxylamine hydrochloride to regioselectively form a 3,4-disubstituted isoxazole.[8]

Entry	Lewis Acid (equiv.)	Solvent	Additive (equiv.)	Ratio (3,4- : other isomers)	Yield (%)
1	BF₃·OEt₂ (0.5)	MeCN	-	50:50	85
2	BF₃·OEt₂ (1.0)	MeCN	-	67:33	82
3	BF₃·OEt₂ (2.0)	MeCN	-	83:17	75
4	BF₃·OEt₂ (3.0)	MeCN	-	83:17	70
5	BF₃·OEt₂ (2.0)	MeCN	Pyridine (1.4)	90:10	79
6	BF₃·OEt₂ (2.0)	EtOH	Pyridine (1.4)	83:17	72

Data adapted from a study on the regioselective synthesis of isoxazoles from β-enamino diketones.[8]

Experimental Protocols

Protocol 1: Copper(I)-Catalyzed Synthesis of 3,5-Disubstituted Isoxazoles [1]

• To a mixture of the terminal alkyne (1.0 mmol), the aldoxime (1.1 mmol), and a copper(I) source such as copper(I) iodide (5 mol%) in a suitable solvent (e.g., THF or toluene), add a base (e.g., triethylamine, 1.5 mmol).

• For in situ nitrile oxide generation, cool the mixture to 0 °C and add N-chlorosuccinimide (NCS) (1.2 mmol) portion-wise.

• Allow the reaction mixture to warm to room temperature (or heat if necessary) and stir, monitoring progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to afford the 3,5-disubstituted isoxazole.

Protocol 2: Regioselective Synthesis of 3,4-Disubstituted Isoxazoles via Enamine [3+2] Cycloaddition [1][7]

• To a solution of the aldehyde (1.0 mmol) and pyrrolidine (1.2 mmol) in a non-polar solvent such as toluene (5 mL), add the N-hydroximidoyl chloride (1.1 mmol).

• Add triethylamine (1.5 mmol) dropwise to the mixture at room temperature.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC. This forms the dihydroisoxazole intermediate.

• Upon completion of the first step, the intermediate is oxidized (specific oxidation conditions may vary, consult primary literature) to yield the final isoxazole.

• Work up the reaction as appropriate for the chosen oxidant.

• Purify the final 3,4-disubstituted isoxazole product by column chromatography.

Visualizations

Caption: Troubleshooting workflow for isoxazole synthesis regioselectivity.

References

• 1. benchchem.com [benchchem.com]
• 2. ias.ac.in [ias.ac.in]
• 3. Isoxazole synthesis [organic-chemistry.org]
• 4. Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Synthesis of isoxazoles by hypervalent iodine-induced cycloaddition of nitrile oxides to alkynes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Synthesis of 3,4-Disubsituted Isoxazoles via Enamine [3+2] Cycloaddition [organic-chemistry.org]
• 8. Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 11. researchgate.net [researchgate.net]
• 12. Solvent-free synthesis of 3,5-isoxazoles via 1,3-dipolar cycloaddition of terminal alkynes and hydroxyimidoyl chlorides over Cu/Al2O3 surface under ball-milling conditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up the Synthesis of 5-(4-Fluorophenyl)isoxazole-3-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for the synthesis of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid, a key intermediate in pharmaceutical development. This resource offers detailed experimental protocols, troubleshooting guides for common issues encountered during scale-up, and frequently asked questions to ensure a successful and efficient synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid?

A1: The most prevalent and efficient method is a two-step synthesis. The first step involves a [3+2] dipolar cycloaddition reaction between a nitrile oxide and an alkyne to form the isoxazole ring as an ester.[1] Specifically, 4-fluorobenzaldehyde oxime is converted in situ to 4-fluorobenzonitrile oxide, which then reacts with ethyl propiolate to yield ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate. The second step is the hydrolysis of the ethyl ester to the desired carboxylic acid.

Q2: What is the primary side reaction to be aware of during the cycloaddition step?

A2: The main side reaction is the dimerization of the 4-fluorobenzonitrile oxide to form a furoxan (1,2,5-oxadiazole-2-oxide).[2] This occurs when the concentration of the nitrile oxide is too high. To minimize this, it is crucial to generate the nitrile oxide in situ and ensure it reacts promptly with the ethyl propiolate.[2]

Q3: I am observing a significant amount of unreacted starting material. What could be the issue?

A3: Incomplete conversion can be due to several factors. For the cycloaddition step, ensure that the generation of the nitrile oxide is efficient. The choice of chlorinating agent (e.g., N-chlorosuccinimide) and base (e.g., triethylamine) is critical. For the hydrolysis step, incomplete reaction may be due to insufficient base, reaction time, or temperature. Monitoring the reaction by Thin Layer Chromatography (TLC) is essential to determine the optimal reaction time.

Q4: My final product has a low melting point and appears impure. What are the likely contaminants?

A4: A common impurity in the final product is the unhydrolyzed ester, ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate.[3] Its presence can lead to a depressed and broad melting point. Other potential impurities can arise from side reactions during the cycloaddition or incomplete removal of reagents. Proper purification, such as recrystallization or column chromatography, is necessary to obtain the pure carboxylic acid.[3]

Troubleshooting Guides

This section provides a question-and-answer format to address specific issues you may encounter during your experiments.

Problem	Possible Cause	Recommended Solution(s)
Low yield of ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate	Dimerization of 4-fluorobenzonitrile oxide to furoxan. [2]	- Generate the nitrile oxide in situ at a low and controlled rate. - Use a slow-addition funnel to add the base (e.g., triethylamine) to the mixture of 4-fluorobenzaldehyde oxime and ethyl propiolate. - Ensure efficient stirring to promote the reaction between the nitrile oxide and the alkyne.
Inefficient generation of the nitrile oxide.	- Use a fresh and high-purity chlorinating agent (e.g., N-chlorosuccinimide). - Ensure the base is dry and of high quality.
Incomplete hydrolysis of the ester	Insufficient base or reaction time.	- Increase the molar excess of the base (e.g., LiOH or NaOH). - Extend the reaction time and monitor the progress by TLC until the starting ester spot disappears. - A co-solvent such as methanol or THF can be added to improve the solubility of the ester.[3]
Low reaction temperature.	- Gently heat the reaction mixture to the temperature specified in the protocol, ensuring it does not lead to degradation.
Difficulty in isolating the final carboxylic acid product	Product is soluble in the aqueous layer during workup.	- After acidification, ensure the pH is sufficiently low (pH 1-2) to fully protonate the carboxylate. - Extract the aqueous layer multiple times with a suitable organic solvent (e.g., ethyl acetate).
Formation of an emulsion during extraction.	- Add a small amount of brine to the separatory funnel to help break the emulsion. - Allow the mixture to stand for a longer period to allow for phase separation.
Final product is off-white or colored	Presence of colored impurities from the reaction or starting materials.	- Treat the crude product with activated carbon during recrystallization. - Perform flash column chromatography for further purification.

Experimental Protocols

Step 1: Synthesis of Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate

This protocol details the [3+2] cycloaddition of in situ generated 4-fluorobenzonitrile oxide with ethyl propiolate.

Materials:

• 4-Fluorobenzaldehyde oxime

• Ethyl propiolate

• N-Chlorosuccinimide (NCS)

• Triethylamine (Et₃N)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-fluorobenzaldehyde oxime (1.0 eq) in dichloromethane.

• Add N-Chlorosuccinimide (1.1 eq) to the solution and stir at room temperature for 1 hour.

• Add ethyl propiolate (1.2 eq) to the reaction mixture.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of triethylamine (1.5 eq) in dichloromethane dropwise via the dropping funnel over a period of 1-2 hours.

• Allow the reaction to warm to room temperature and stir for an additional 12-16 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding water.

• Separate the organic layer and wash it sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate.

Quantitative Data Summary (Step 1):

Parameter	Value
Typical Yield	75-85%
Reaction Time	14-18 hours
Reaction Temperature	0 °C to Room Temperature
Molar Ratios	4-Fluorobenzaldehyde oxime:NCS:Ethyl propiolate:Et₃N = 1:1.1:1.2:1.5

Step 2: Hydrolysis of Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate

This protocol describes the base-catalyzed hydrolysis of the ester to the final carboxylic acid product.

Materials:

• Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate

• Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

• Tetrahydrofuran (THF)

• Water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

Procedure:

• Dissolve ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate (1.0 eq) in a mixture of THF and water.

• Add lithium hydroxide (2.0-3.0 eq) to the solution.

• Stir the mixture at room temperature for 4-6 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, remove the THF under reduced pressure.

• Cool the aqueous residue in an ice bath and acidify to pH 1-2 with 1 M HCl. A white precipitate should form.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate under reduced pressure to yield 5-(4-fluorophenyl)isoxazole-3-carboxylic acid as a white solid.

• The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Quantitative Data Summary (Step 2):

Parameter	Value
Typical Yield	90-98%
Reaction Time	4-6 hours
Reaction Temperature	Room Temperature
Molar Ratios	Ester:LiOH = 1:2.0-3.0

Visualizations

Caption: Synthetic pathway for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

Caption: Troubleshooting workflow for low yield in the synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]

Common pitfalls in the characterization of isoxazole derivatives

Welcome to the technical support center for the characterization of isoxazole derivatives. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address common pitfalls encountered during experimental analysis.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during the characterization of your isoxazole derivatives.

Problem 1: Ambiguous NMR data—I can't confirm which regioisomer I have synthesized.

This is one of the most common challenges in isoxazole chemistry, especially when reacting unsymmetrical 1,3-dicarbonyl compounds with hydroxylamine, which can theoretically produce two different 3,5-disubstituted regioisomers.

Possible Causes and Solutions:

• Overlapping Signals: Aromatic or other complex substituent signals can obscure the key isoxazole ring protons.

  • Solution: Utilize 2D NMR techniques. A Heteronuclear Single Quantum Coherence (HSQC) experiment will correlate protons to their directly attached carbons, while a Heteronuclear Multiple Bond Correlation (HMBC) experiment will show 2- and 3-bond correlations, helping to definitively assign the carbons of the isoxazole ring based on their connectivity to known substituent protons.

• Incorrect ¹H NMR Assignment: Misinterpreting the chemical shift of the H-4 proton is a frequent pitfall.

  • Solution: The chemical shift of the H-4 proton is highly sensitive to the electronic nature of the substituents at the C-3 and C-5 positions. A more electron-withdrawing group at C-3 will typically deshield the H-4 proton more significantly than the same group at C-5. By comparing the spectra of both potential isomers (if available) or by comparing your observed shift to established literature values for similar structures, you can often make a confident assignment.[1][2][3]

• Need for Definitive C-N Connectivity: For unambiguous proof, especially for novel scaffolds, determining which carbon is adjacent to the ring nitrogen is key.

  • Solution: Advanced techniques like 14N-filtered ¹³C NMR can be employed.[4] This experiment specifically identifies carbon atoms that are directly bonded to a nitrogen atom. In an isoxazole, only the C-3 carbon is directly bonded to the nitrogen, providing a definitive method for distinguishing isomers.[5][6]

Workflow for Isomer Differentiation:

Caption: Workflow for the structural elucidation of isoxazole regioisomers.

Problem 2: My mass spectrometry results show an unexpected fragmentation pattern.

The isoxazole ring is prone to characteristic cleavage under mass spectrometric conditions, but these patterns can be complex and are highly dependent on the substituents and ionization method.[7][8]

Possible Causes and Solutions:

• Ring Cleavage: The N-O bond is the weakest bond in the ring and often cleaves first. This initiates a cascade of fragmentations. Common losses include CO, HCN, and fragments corresponding to the substituents (e.g., RCN).

  • Solution: Use high-resolution mass spectrometry (HRMS) to obtain exact masses for your fragment ions. This allows you to determine their elemental composition and propose logical fragmentation pathways. Comparing the fragmentation patterns of potential isomers can be diagnostic, as the relative abundances of fragment ions will often differ.[7][8]

• Complex Rearrangements: Certain substituents can lead to unexpected intramolecular rearrangements upon ionization, resulting in fragment ions that are not immediately obvious. For example, metabolites of the drug valdecoxib, which contains an isoxazole ring, have been shown to undergo a novel two-step rearrangement during collision-induced dissociation.[9]

  • Solution: Tandem MS (MS/MS) is crucial here. By selecting a specific parent ion and inducing its fragmentation, you can establish parent-daughter relationships. This helps piece together complex fragmentation pathways that might be obscured in a full-scan mass spectrum.

Problem 3: I see persistent impurities in my final product that are difficult to remove.

Even after purification, certain synthesis byproducts can co-elute with the desired isoxazole derivative or be difficult to separate by crystallization.

Possible Causes and Solutions:

• Furoxan Byproduct: When generating nitrile oxides in situ for 1,3-dipolar cycloaddition reactions, a common side reaction is the dimerization of the nitrile oxide to form a furoxan (1,2,5-oxadiazole-2-oxide).[10][11][12]

  • Solution: Furoxans are often more polar than the target isoxazole. Careful column chromatography with a slow gradient elution can effectively separate them. To minimize their formation in the first place, try adding the nitrile oxide precursor slowly to the reaction mixture to keep its instantaneous concentration low.

• Unreacted Starting Material: Incomplete reactions can leave starting materials, such as the 1,3-dicarbonyl compound, in the final product mixture.

  • Solution: Monitor the reaction progress diligently using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure full conversion. If starting material persists, consider extending the reaction time or slightly increasing the temperature. Post-reaction, an aqueous wash (e.g., with dilute NaOH) can sometimes remove acidic starting materials like dicarbonyls.

Frequently Asked Questions (FAQs)

Q1: What are the typical ¹H and ¹³C NMR chemical shifts for the isoxazole ring?

A1: For the unsubstituted isoxazole ring, the approximate chemical shifts in CDCl₃ are a good starting point for analysis. Substituents will, of course, alter these values significantly.

Nucleus	Position	Typical Chemical Shift (ppm)
¹H NMR	H-3	~8.31
H-4	~6.39
H-5	~8.49
¹³C NMR	C-3	~149.1
C-4	~103.6
C-5	~157.8
(Data for unsubstituted isoxazole in CDCl₃)[13][14]

Q2: How can I reliably distinguish between 3,5-disubstituted and 3,4-disubstituted isoxazole isomers?

A2: This is a classic characterization challenge. The key is often in the ¹H NMR spectrum.

• 3,5-Disubstituted: You will see a singlet for the lone H-4 proton.

• 3,4-Disubstituted: You will see a singlet for the lone H-5 proton. The chemical shift of the H-5 proton in a 3,4-disubstituted isomer is typically further downfield (more deshielded) than the H-4 proton in a 3,5-disubstituted isomer due to its proximity to the ring oxygen. 2D NMR experiments like NOESY can also be definitive; for a 3,4-disubstituted isomer, you would expect to see a Nuclear Overhauser Effect (NOE) between the substituent at C-4 and the H-5 proton.[15][16]

Troubleshooting Logic for Isomer Identification:

Caption: Decision tree for distinguishing 3,4- vs. 3,5-disubstituted isoxazoles.

Q3: My HPLC analysis shows a broad peak or multiple peaks. How can I improve the separation?

A3: Isoxazole derivatives, especially isomers, can be challenging to separate.

• Method Development: Start with a standard C18 reverse-phase column and a mobile phase of acetonitrile and water (with 0.1% formic acid for MS compatibility).[17] If co-elution occurs, try altering the organic modifier to methanol, which has different selectivity.

• Optimize Gradient: A slow, shallow gradient is often necessary to resolve closely eluting isomers.

• Alternative Stationary Phases: If C18 is insufficient, consider a phenyl-hexyl or a pentafluorophenyl (PFP) column, which offer different retention mechanisms (π-π interactions) that can be effective for aromatic heterocycles.

• Chiral Separations: For enantiomers, a chiral stationary phase is required. Supercritical Fluid Chromatography (SFC) on a polysaccharide-based chiral column is often highly effective for isoxazole enantioseparation.[18]

Key Experimental Protocols

Protocol 1: General NMR Analysis for Structural Elucidation

• Sample Preparation: Dissolve 5-10 mg of the purified isoxazole derivative in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Ensure the sample is fully dissolved.

• ¹H NMR: Acquire a standard ¹H NMR spectrum. Pay close attention to the chemical shift and multiplicity of the isoxazole ring proton(s).

• ¹³C NMR: Acquire a proton-decoupled ¹³C NMR spectrum to identify all unique carbon environments. The chemical shifts of C-3, C-4, and C-5 are diagnostic.

• DEPT-135: (Optional but recommended) This experiment helps differentiate between CH/CH₃ (positive signal) and CH₂ (negative signal) carbons.

• 2D COSY: This experiment establishes proton-proton correlations through bonds, helping to map out substituent spin systems.

• 2D HSQC: Correlates protons to their directly attached carbons, confirming C-H assignments.

• 2D HMBC: Shows long-range (2-3 bond) correlations between protons and carbons. This is often the key experiment to link substituents to the correct positions on the isoxazole ring. For example, a correlation from the H-4 proton to both C-3 and C-5 can confirm the isoxazole core structure.

Protocol 2: Tandem Mass Spectrometry (MS/MS) for Isomer Differentiation

• Sample Preparation: Prepare a dilute solution (~1-10 µg/mL) of the purified isomer in a suitable solvent (e.g., methanol, acetonitrile).

• Ionization: Use Electrospray Ionization (ESI) in positive ion mode to generate the protonated molecule [M+H]⁺.

• Full Scan MS: Acquire a full scan spectrum to confirm the molecular weight of the compound.

• Tandem MS (MS/MS):

  • Set the mass spectrometer to isolate the [M+H]⁺ ion.

  • Apply collision-induced dissociation (CID) by introducing a collision gas (e.g., argon) and ramping the collision energy.

  • Acquire the spectrum of the resulting fragment ions.

• Data Analysis: Compare the MS/MS spectra of your potential isomers. Differences in the m/z values of the fragments or, more commonly, their relative intensities, can be used as a fingerprint to distinguish them.[7][8]

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. flore.unifi.it [flore.unifi.it]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. DSpace [dr.lib.iastate.edu]
• 6. Attached Nitrogen Test by 13C-14N Solid-State NMR Spectroscopy for the Structure Determination of Heterocyclic Isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Characterization and differentiation of heterocyclic isomers. tandem mass spectrometry and molecular orbital calculations on 3-methylisoxazolo- and 2-methyloxazolopyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Collision-induced dissociation of valdecoxib metabolites: a novel rearrangement involving an isoxazole ring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Recent progress in synthesis and application of furoxan - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00189J [pubs.rsc.org]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Isoxazole(288-14-2) 1H NMR [m.chemicalbook.com]
• 14. Isoxazole(288-14-2) 13C NMR spectrum [chemicalbook.com]
• 15. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Separation of Isoxazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 18. Small scale separation of isoxazole structurally related analogues by chiral supercritical fluid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Challenges in the synthesis of isoxazole derivatives and potential solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of isoxazole derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common and versatile methods for synthesizing isoxazole rings?

A1: The two primary and most versatile methods for isoxazole synthesis are the 1,3-dipolar cycloaddition of nitrile oxides with alkynes or alkenes, and the condensation reaction of 1,3-dicarbonyl compounds with hydroxylamine.[1][2][3] Other notable methods include the reaction of α,β-unsaturated ketones with hydroxylamine and the cycloisomerization of α,β-acetylenic oximes.[2][4]

Q2: How do solvent and temperature critically affect the yield and regioselectivity of isoxazole synthesis?

A2: Solvent and temperature are crucial parameters that significantly influence the outcome of isoxazole synthesis. The choice of solvent can impact reactant solubility, reaction rate, and the regioselectivity of 1,3-dipolar cycloadditions.[2] Temperature optimization is vital for controlling reaction kinetics; excessively high temperatures can lead to the formation of side products and decomposition, while low temperatures may result in slow or incomplete reactions.[2]

Q3: My 1,3-dipolar cycloaddition reaction is resulting in low yields. What are the likely causes and potential solutions?

A3: Low yields in 1,3-dipolar cycloadditions can arise from several factors. A prevalent issue is the rapid dimerization of the in situ generated nitrile oxide to form furoxans.[2] To address this, using a slight excess of the alkyne or adding the nitrile oxide precursor slowly to maintain a low concentration can be effective.[2] Additionally, the choice of base and solvent for generating the nitrile oxide is critical and should be optimized. The reaction temperature also requires careful optimization, as higher temperatures can sometimes favor dimerization over the desired cycloaddition.[2]

Q4: I am observing the formation of isomeric products in my reaction. How can I improve the regioselectivity?

A4: The formation of isomers is a common challenge, especially in 1,3-dipolar cycloaddition reactions, leading to a mixture of 3,4- and 3,5-disubstituted isoxazoles. Regioselectivity is governed by both electronic and steric factors of the dipole and the dipolarophile. Typically, the reaction of terminal alkynes with nitrile oxides favors the 3,5-disubstituted isoxazole.[5] To enhance regioselectivity, one can experiment with different catalysts, such as copper(I) or ruthenium(II), which have been shown to direct the reaction towards a specific regioisomer. Modifying substituents on the starting materials to enhance steric or electronic bias can also be an effective strategy.[6]

Q5: What are the common challenges in the purification of isoxazole derivatives?

A5: Purification of isoxazoles can be challenging due to the presence of unreacted starting materials, regioisomers, and side products like furoxans. If the crude product is an oil, inducing crystallization can be attempted by scratching the flask, seeding with a crystal, or trituration with a non-solvent.[7] For persistent impurities, column chromatography is often necessary. For instance, unreacted 1,3-dicarbonyl compounds, being acidic, can be removed by washing the organic layer with a dilute aqueous base.[7]

Troubleshooting Guides

Problem 1: Low or No Product Yield in 1,3-Dipolar Cycloaddition

This guide provides a systematic approach to troubleshooting low yields in one of the most common isoxazole synthesis methods.

Caption: Troubleshooting workflow for low yield in 1,3-dipolar cycloaddition.

Problem 2: Formation of Regioisomers

This guide outlines steps to address the formation of undesired regioisomers in isoxazole synthesis.

Caption: Decision tree for troubleshooting regioisomer formation.

Data Presentation

Table 1: Comparison of Catalysts for the Synthesis of Isoxazole Derivatives

This table summarizes the effectiveness of various catalysts in the synthesis of isoxazole derivatives, providing a comparative overview of their performance in terms of yield and reaction time.

Catalyst	Reaction Type	Yield (%)	Reaction Time	Reference
Cocos nucifera L. juice	One-pot three-component	90-95	30-45 min	[8]
Solanum lycopersicum L. juice	One-pot three-component	88-94	35-50 min	[8]
Citrus limetta juice	One-pot three-component	85-92	40-55 min	[8]
Pyruvic acid (5 mol%)	One-pot three-component	64-96	2-3 h	[9]
Vitamin B1	Three-component	92	30 min (ultrasound)	[9]
Cu/Al₂O₃	1,3-dipolar cycloaddition	70-95	1-2 h (ball-milling)	[10]
AlCl₃	Direct cycloaddition	up to 92	12 h	[11]

Table 2: Effect of Solvent and Temperature on Isoxazole Synthesis via Ultrasound

This table illustrates the impact of different solvents and temperatures on the yield of isoxazole synthesis under ultrasound irradiation.

Entry	Solvent	Temperature (°C)	Time (min)	Yield (%)	Reference
1	H₂O	50	85	65	[9]
2	Ethanol	50	85	~65	[9]
3	H₂O/Acetonitrile (2:1)	Room Temp	30-45	65-85	[9]
4	H₂O	Room Temp	20-35	84-91	[9]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 3,5-Disubstituted Isoxazoles via 1,3-Dipolar Cycloaddition

This protocol details a one-pot, three-step synthesis of 3,5-disubstituted isoxazoles.[1]

• Oxime Formation: To a stirred solution of the corresponding aldehyde (2 mmol) in choline chloride:urea (1:2) deep eutectic solvent (1 mL), add hydroxylamine (138 mg, 2 mmol) and sodium hydroxide (80 mg, 2 mmol).

• Stir the resulting mixture at 50°C for one hour.

• Hydroximinoyl Chloride Formation: Add N-chlorosuccinimide (400 mg, 3 mmol) to the mixture and continue stirring at 50°C for three hours.

• Cycloaddition: Add the corresponding alkyne (2 mmol) to the reaction mixture and stir for four hours at 50°C.

• Work-up: Quench the reaction with water and extract with ethyl acetate (3 x 5 mL). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Synthesis of Isoxazoles from 1,3-Dicarbonyl Compounds and Hydroxylamine

This protocol describes the synthesis of an isoxazoline derivative from a 1,3-dicarbonyl compound.[12]

• Reaction Setup: Add benzylidenacetylacetone (2.82 g, 15.0 mmol) to a mixture of hydroxylamine hydrochloride (6.15 g, 88.5 mmol) and sodium hydroxide (9.60 g, 240.0 mmol) in a mixture of water (4.5 mL) and ethanol (32 mL).

• Reaction: Stir the mixture for 2 hours at 60°C.

• Work-up and Purification: After completion of the reaction (monitored by TLC), cool the mixture, and purify the crude product by recrystallization from a suitable solvent system (e.g., EtOAc/petroleum ether).

Protocol 3: Ultrasound-Assisted Synthesis of 5-Arylisoxazoles in Aqueous Media

This protocol provides a green and efficient method for the synthesis of 5-arylisoxazoles.[13]

• Reaction Setup: In a 25-mL round-bottom flask, add 3-(dimethylamino)-1-arylprop-2-en-1-one (1 mmol), hydroxylamine hydrochloride (1 mmol), and water (5 mL).

• Reaction: Stir the mixture at 50°C for 2 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature.

• Purification: Collect the resulting precipitate by suction filtration. The product is often pure enough without further purification.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. benchchem.com [benchchem.com]
• 3. nanobioletters.com [nanobioletters.com]
• 4. Isoxazole synthesis [organic-chemistry.org]
• 5. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04624A [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Solvent-free synthesis of 3,5-isoxazoles via 1,3-dipolar cycloaddition of terminal alkynes and hydroxyimidoyl chlorides over Cu/Al2O3 surface under ball-milling conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Lewis acid-promoted direct synthesis of isoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.misuratau.edu.ly [journals.misuratau.edu.ly]
• 13. Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Isoxazole-Based Inhibitors: Spotlight on 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid and its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of isoxazole-based inhibitors, with a particular focus on the structural class of 5-arylisoxazole-3-carboxylic acids, including the representative compound 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid. While specific inhibitory data for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid against key oncological targets such as Nicotinamide Phosphoribosyltransferase (NAMPT) and Phosphoinositide 3-kinase (PI3K) is not extensively available in the public domain, its role as a versatile scaffold in medicinal chemistry is well-documented.[1][2][3] This guide will, therefore, compare the performance of structurally related isoxazole inhibitors against these critical cellular targets, providing available experimental data to inform drug discovery and development efforts.

Introduction to Isoxazole Inhibitors

The isoxazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[1][4][5] The electronic and structural features of the isoxazole ring allow for diverse substitutions, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties. In the context of cancer therapy, isoxazole derivatives have emerged as promising inhibitors of key signaling pathways involved in tumor growth, proliferation, and survival, such as the NAMPT-mediated NAD+ salvage pathway and the PI3K/AKT signaling cascade.

Comparative Performance of Isoxazole Inhibitors

While direct inhibitory data for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is limited, the analysis of its structural analogs provides valuable insights into the potential of this chemical class. The following tables summarize the inhibitory activities of various isoxazole-containing compounds against NAMPT and PI3K.

Table 1: Inhibitory Activity of Isoxazole Derivatives against NAMPT

Compound Name/Reference	Structure	Target Cell Line/Enzyme	IC50	Reference
A series of iminosugar-based NAMPT inhibitors	Varied iminosugar-isoxazole conjugates	Recombinant human NAMPT	43–603 μM	[6]
FK866 (Reference Compound)	Non-isoxazole	Recombinant human NAMPT	Nanomolar range	[6]

Table 2: Inhibitory Activity of Isoxazole and Related Heterocyclic Derivatives against PI3K

Compound Name/Reference	Structure	Target Isoform/Cell Line	IC50	Reference
A series of thiazolidinedione-based inhibitors	Thiazolidinedione derivatives	PI3Kα	Sub-micromolar to micromolar range	[7]
IC87114	Quinazolinone derivative	PI3Kδ	130 nM	[8]
Modified pyrrolotriazinone precursor	Pyrrolotriazinone derivative	PI3Kδ	110 nM	[8]

Signaling Pathways

NAMPT and the NAD+ Salvage Pathway

Nicotinamide phosphoribosyltransferase (NAMPT) is the rate-limiting enzyme in the salvage pathway that synthesizes nicotinamide adenine dinucleotide (NAD+), a critical coenzyme for numerous cellular processes, including energy metabolism, DNA repair, and signaling. Cancer cells, with their high metabolic demand, are particularly dependent on the NAMPT pathway for NAD+ supply. Inhibition of NAMPT leads to NAD+ depletion, metabolic collapse, and ultimately, cancer cell death.

Caption: The NAMPT-mediated NAD+ salvage pathway and the point of inhibition.

The PI3K/AKT Signaling Pathway

The Phosphoinositide 3-kinase (PI3K) pathway is a central signaling node that regulates cell growth, proliferation, survival, and metabolism. Aberrant activation of the PI3K/AKT pathway is one of the most common alterations in human cancers. PI3K phosphorylates phosphatidylinositol-4,5-bisphosphate (PIP2) to generate phosphatidylinositol-3,4,5-trisphosphate (PIP3), which in turn activates the serine/threonine kinase AKT. Activated AKT then phosphorylates a multitude of downstream targets, promoting cell survival and proliferation.

Caption: The PI3K/AKT signaling pathway and the point of inhibition.

Experimental Protocols

General NAMPT Inhibition Assay (Biochemical)

This protocol outlines a general method for determining the in vitro inhibitory activity of compounds against NAMPT.

Materials:

• Recombinant human NAMPT enzyme

• Nicotinamide (NAM)

• Phosphoribosyl pyrophosphate (PRPP)

• ATP

• Nicotinamide mononucleotide adenylyltransferase (NMNAT)

• Alcohol dehydrogenase (ADH)

• Ethanol

• Assay buffer (e.g., Tris-HCl, pH 7.5, with MgCl2 and DTT)

• Test compounds (dissolved in DMSO)

• 384-well black plates

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of the test compounds in assay buffer. The final DMSO concentration should be kept below 1%.

• In a 384-well plate, add the diluted test compounds or vehicle (DMSO) to the appropriate wells.

• Add the NAMPT enzyme to all wells except the "no enzyme" control.

• Incubate the plate at room temperature for a pre-determined time (e.g., 15-30 minutes) to allow for compound binding.

• Initiate the reaction by adding a substrate mixture containing NAM and PRPP.

• Immediately add a coupling solution containing NMNAT, ADH, and ethanol. This will couple the production of NMN to the generation of a fluorescent signal (NADH).

• Incubate the plate at 37°C for a specified time (e.g., 60-120 minutes), protected from light.

• Measure the fluorescence at an excitation wavelength of ~340 nm and an emission wavelength of ~460 nm.

• Calculate the percent inhibition for each compound concentration relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

General PI3K Inhibition Assay (Biochemical)

This protocol describes a general method for assessing the in vitro inhibitory activity of compounds against a specific PI3K isoform.

Materials:

• Recombinant human PI3K isoform (e.g., PI3Kα, PI3Kδ)

• PIP2 substrate

• ATP (can be radiolabeled [γ-32P]ATP for detection)

• Kinase reaction buffer (e.g., HEPES buffer, pH 7.4, with MgCl2, DTT, and BSA)

• Test compounds (dissolved in DMSO)

• Reaction termination solution (e.g., acidic solution)

• Method for detecting PIP3 production (e.g., thin-layer chromatography for radiolabeled assays, or ELISA-based methods)

Procedure:

• Prepare serial dilutions of the test compounds in kinase reaction buffer.

• In a reaction tube or well, combine the PI3K enzyme and the test compound or vehicle.

• Pre-incubate for a short period (e.g., 10-15 minutes) at room temperature.

• Initiate the kinase reaction by adding the PIP2 substrate and ATP.

• Incubate the reaction at 30°C for a defined period (e.g., 15-60 minutes).

• Terminate the reaction by adding the termination solution.

• Detect the amount of PIP3 produced. For radiolabeled assays, this involves separating the lipids by TLC and quantifying the radioactive PIP3 spot. For ELISA-based assays, follow the manufacturer's protocol.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value.

Caption: A generalized workflow for screening potential enzyme inhibitors.

Conclusion

The isoxazole scaffold, exemplified by compounds like 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid, represents a promising starting point for the development of novel inhibitors targeting critical cancer pathways such as NAMPT and PI3K. While direct quantitative data for this specific molecule is sparse, the broader class of isoxazole derivatives has demonstrated significant inhibitory potential. The data and protocols presented in this guide are intended to serve as a valuable resource for researchers in the field of drug discovery, facilitating the design and evaluation of new, more effective isoxazole-based therapeutics. Further structure-activity relationship studies are warranted to optimize the potency and selectivity of this promising class of compounds.

References

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Synthesis and biological properties of 5-benzoylamino-3-methyl-4-isoxazolocarboxylic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of thiazole-integrated pyrrolotriazinones: evaluations of cytotoxicity and effects on PI3K levels in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

The Fluorine Advantage: A Comparative Guide to the Biological Activity of Fluorinated vs. Non-Fluorinated Isoxazole Analogs

For researchers, scientists, and drug development professionals, the strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry. This guide provides a comparative analysis of fluorinated and non-fluorinated isoxazole analogs, leveraging experimental data to highlight the profound impact of fluorination on biological activity. We will delve into specific examples of enzyme inhibition and receptor binding to illustrate this critical structure-activity relationship.

The isoxazole ring is a privileged scaffold in drug discovery, present in a variety of approved drugs.[1][2] Its modification with fluorine atoms can dramatically alter physicochemical properties such as lipophilicity, metabolic stability, and binding affinity, often leading to enhanced therapeutic potential.[3][4] This guide will present quantitative data, detailed experimental protocols, and visual representations of key concepts to provide a comprehensive overview of this important chemical strategy.

α-Amylase Inhibition: A Case Study in Enhanced Potency

A study on trifluoromethylated flavonoid-based isoxazoles as potential antidiabetic agents provides a clear example of fluorine's potency-enhancing effects. The researchers synthesized a series of isoxazole analogs and tested their inhibitory activity against α-amylase, a key enzyme in carbohydrate digestion.

Comparative Inhibitory Activity

The data presented below clearly demonstrates that the fluorinated analog exhibits significantly greater inhibitory potency compared to its non-fluorinated counterpart.

Compound ID	R Group on Phenyl Ring	IC50 (µM)[1]
3a	H (Non-fluorinated)	27.2 ± 0.7
3b	p-F (Fluorinated)	12.6 ± 0.2
Acarbose	(Positive Control)	12.4 ± 0.1

The substitution of a hydrogen atom with a fluorine atom at the para position of the phenyl ring attached to the isoxazole core resulted in a greater than two-fold increase in inhibitory activity, making the fluorinated compound's potency comparable to the standard drug, acarbose.[1] This enhancement is attributed to the electron-withdrawing nature of fluorine, which can influence the electronic environment of the pharmacophore and strengthen interactions with the enzyme's active site.[1]

Experimental Protocol: α-Amylase Inhibitory Assay

The inhibitory activity of the isoxazole analogs against α-amylase was determined using a modified starch-iodine method.

• Enzyme and Substrate Preparation: A solution of α-amylase from Aspergillus oryzae was prepared in phosphate buffer (pH 6.8). A 1% (w/v) starch solution was prepared by dissolving soluble starch in the same buffer.

• Assay Procedure:

  • 20 µL of the test compound (dissolved in DMSO) and 20 µL of the α-amylase solution were pre-incubated at 37°C for 10 minutes.

  • 20 µL of the starch solution was added to initiate the enzymatic reaction. The mixture was incubated at 37°C for 15 minutes.

  • The reaction was stopped by adding 20 µL of 1 M HCl.

  • 100 µL of iodine reagent (5 mM I2 and 5 mM KI in distilled water) was added.

  • The absorbance was measured at 620 nm using a microplate reader.

• Calculation of Inhibition: The percentage of inhibition was calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value, the concentration of the inhibitor required to achieve 50% inhibition, was determined by plotting the percentage of inhibition against the inhibitor concentration.

Workflow for the α-amylase inhibitory assay.

Receptor Binding: A Case of Diminished Affinity

In contrast to the previous example, fluorination does not always lead to enhanced biological activity. In a study of trisubstituted isoxazoles as allosteric ligands for the Retinoic-Acid-Receptor-Related Orphan Receptor γt (RORγt), the introduction of a fluorine atom was found to be detrimental to binding affinity.

Comparative Binding Affinity

The following table summarizes the inhibitory concentration (IC50) of a non-fluorinated isoxazole analog and its ortho-fluorinated counterpart in a TR-FRET coactivator recruitment assay.

Compound ID	R Group on Benzoic Acid	RORγt IC50 (µM)[5]
2	H (Non-fluorinated)	0.047 ± 0.003
8	o-F (Fluorinated)	0.33 ± 0.02

The data shows that the addition of an ortho-fluoro substituent to the benzoic acid moiety resulted in a nearly 7-fold decrease in potency.[5] This suggests that the fluorine atom may introduce steric hindrance or an unfavorable electronic interaction within the receptor's binding pocket, thereby weakening the ligand-receptor interaction.

Experimental Protocol: TR-FRET Coactivator Recruitment Assay

The binding affinity of the isoxazole analogs to RORγt was assessed using a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay that measures the recruitment of a coactivator peptide.

• Reagents:

  • GST-tagged RORγt ligand-binding domain (LBD)

  • Europium-labeled anti-GST antibody

  • Biotinylated SRC1-2 coactivator peptide

  • Streptavidin-Allophycocyanin (APC) conjugate

  • Assay buffer (e.g., PBS with 0.1% BSA)

• Assay Procedure:

  • A mixture of the RORγt LBD and the anti-GST antibody was prepared in assay buffer.

  • A mixture of the SRC1-2 peptide and Streptavidin-APC was prepared in assay buffer.

  • In a 384-well plate, the test compounds were serially diluted.

  • The RORγt/antibody mixture was added to the wells, followed by the peptide/Streptavidin-APC mixture.

  • The plate was incubated at room temperature for 1-2 hours.

• Measurement: The TR-FRET signal was measured using a plate reader capable of time-resolved fluorescence detection (excitation at 340 nm, emission at 615 nm and 665 nm). The ratio of the emission at 665 nm to 615 nm was calculated.

• Data Analysis: The IC50 values were determined by fitting the dose-response curves using a four-parameter logistic equation.

References

• 1. Trifluoromethylated Flavonoid-Based Isoxazoles as Antidiabetic and Anti-Obesity Agents: Synthesis, In Vitro α-Amylase Inhibitory Activity, Molecular Docking and Structure–Activity Relationship Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties [frontiersin.org]
• 5. Structure–Activity Relationship Studies of Trisubstituted Isoxazoles as Selective Allosteric Ligands for the Retinoic-Acid-Receptor-Related Orphan Receptor γt - PMC [pmc.ncbi.nlm.nih.gov]

Structure-Activity Relationship of 5-(4-Fluorophenyl)isoxazole-3-carboxylic Acid Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The isoxazole scaffold is a prominent feature in many biologically active compounds, drawing significant attention in medicinal chemistry for its versatile pharmacological profile.[1] Derivatives of isoxazole have demonstrated a wide array of activities, including anticancer, anti-inflammatory, antimicrobial, and enzyme inhibitory properties.[2][3][4] This guide provides a comparative analysis of the structure-activity relationships (SAR) of derivatives based on the 5-phenylisoxazole-3-carboxylic acid core, with a particular focus on anticancer and enzyme inhibitory activities. The insights are drawn from various studies on related analogues to extrapolate potential SAR trends for 5-(4-fluorophenyl)isoxazole-3-carboxylic acid derivatives.

Comparative Analysis of Anticancer Activity

The transformation of the carboxylic acid group of 5-phenylisoxazole-3-carboxylic acid into various amide derivatives has been a common strategy to explore and enhance anticancer potential. The following table summarizes the in vitro cytotoxic activity (IC50) of a series of 5-phenylisoxazole-3-carboxamide derivatives against different cancer cell lines.

Compound ID	5-Phenyl Ring Substitution	Amide Moiety (R)	Cancer Cell Line	IC50 (µM)	Reference
1a	4-H	4-(tert-butyl)phenyl	HeLa (Cervical)	39.80	[5]
1b	4-H	4-(tert-butyl)phenyl	MCF-7 (Breast)	>100 (inactive)	[5]
2a	2-Chloro	4-(tert-butyl)phenyl	HeLa (Cervical)	39.80	[5]
2d	2-Chloro	2,5-dimethoxy-4-chlorophenyl	HeLa (Cervical)	15.48	[5]
2e	2-Chloro	3,4-dimethoxyphenyl	Hep3B (Liver)	~23	[5]
3	4-H	Phenyl	HeLa (Cervical)	0.78	[6]
4	4-H	Phenyl	A549 (Lung)	1.08	[6]
5	4-H	Phenyl	HepG2 (Liver)	1.27	[6]

Key SAR Insights for Anticancer Activity:

• Substitution on the Amide Phenyl Ring: The nature and position of substituents on the aniline moiety of the carboxamide play a crucial role in determining the cytotoxic activity. For instance, compound 2d , with a 2,5-dimethoxy-4-chlorophenyl group, exhibited the highest potency against HeLa cells among the tested derivatives in its series.[5]

• Impact of the 5-Phenyl Ring Substitution: While the provided data primarily focuses on modifications of the amide part, the substitution pattern on the 5-phenyl ring of the isoxazole core is also a critical determinant of activity.

• Cell Line Specificity: The anticancer effect of these derivatives can be highly cell-line specific. For example, compound 1a was active against HeLa cells but inactive against MCF-7 cells.[5]

Enzyme Inhibitory Activity: Xanthine Oxidase Inhibitors

A series of 5-phenylisoxazole-3-carboxylic acid derivatives have been synthesized and evaluated for their inhibitory activity against xanthine oxidase, an enzyme implicated in gout.[4]

Compound ID	5-Phenyl Ring Substitution	R Group	Xanthine Oxidase IC50 (µM)	Reference
11a	3-Cyano	H	Submicromolar	[4]
5a-e	Varied	H	Micromolar to Submicromolar	[4]
11a-e	Varied	Varied	Micromolar to Submicromolar	[4]

Key SAR Insights for Xanthine Oxidase Inhibition:

• Preference for Cyano Substitution: The presence of a cyano group at the 3-position of the 5-phenyl ring was found to be a preferred substitution pattern for potent xanthine oxidase inhibition.[4]

• Reduction of Potency with Nitro Group: Transformation of the cyano group to a nitro group generally led to a decrease in inhibitory potency.[4]

Experimental Protocols

Synthesis of 5-Phenylisoxazole-3-Carboxamide Derivatives

A general procedure for the synthesis of isoxazole-carboxamide derivatives involves the coupling of a 5-phenylisoxazole-3-carboxylic acid with a substituted aniline.[7]

Materials:

• 5-Methyl-3-phenyl-1,2-isoxazole-4-carboxylic acid

• Substituted aniline derivative

• Dichloromethane (DCM)

• N,N'-Dimethylaminopyridine (DMAP)

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• Argon gas

• Hydrochloric acid (2 N)

• Sodium sulfate (Na2SO4)

Procedure:

• Dissolve 5-methyl-3-phenyl-1,2-isoxazole-4-carboxylic acid (3 mmol) in dichloromethane (20 ml).[7]

• Add DMAP (0.6 mmol) and EDC (3.3 mmol) to the solution.[7]

• Stir the mixture under argon gas at room temperature for 30 minutes.[7]

• Add the appropriate substituted aniline derivative (3.2 mmol) to the reaction mixture.[7]

• Monitor the reaction progress using thin-layer chromatography (TLC).[7]

• Once the reaction is complete, remove the solvent under reduced pressure.[7]

• Dissolve the residue in DCM and extract with 2 N HCl to remove excess aniline.[7]

• Dry the organic layer over Na2SO4 and evaporate the solvent.[7]

• Purify the final product by flash chromatography or recrystallization.[7]

In Vitro Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity of potential medicinal agents.[8]

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 1 × 10^4 cells/well in 100 µL of complete culture medium and incubate for 24 hours.[8]

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the test compounds. Include a vehicle control (solvent only) and a positive control (a known anticancer drug).[8]

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.[8]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[8]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[8]

• Data Analysis: Calculate the percentage of cell viability compared to the vehicle control and determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.

Visualizations

General Synthetic Pathway for Isoxazole-3-Carboxamides

Caption: Synthetic route for isoxazole-3-carboxamide derivatives.

Apoptosis Signaling Pathway Potentially Targeted by Isoxazole Derivatives

Caption: Intrinsic apoptosis pathway modulated by some anticancer agents.

References

• 1. researchgate.net [researchgate.net]
• 2. espublisher.com [espublisher.com]
• 3. Isoxazole derivatives as anticancer agent: A review on synthetic strategies, mechanism of action and SAR studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of some 5-phenylisoxazole-3-carboxylic acid derivatives as potent xanthine oxidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and Biological Evaluation of Novel Isoxazole-Amide Analogues as Anticancer and Antioxidant Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of novel isoxazole–carboxamide derivatives as promising agents for melanoma and targeted nano-emulgel conjugate for improved cellular permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Validating Cellular Target Engagement: A Comparative Guide for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for validating the cellular target engagement of the novel compound "5-(4-Fluorophenyl)isoxazole-3-carboxylic acid" (termed 'Test Compound X'). As the direct cellular target of Test Compound X is not extensively characterized in publicly available literature, this document presents a robust strategy for its validation. We utilize a well-established target, Lactate Dehydrogenase A (LDHA), as a representative example and compare the validation workflow with a known LDHA inhibitor, 'Alternative Compound Y'.

The methodologies and data presented herein serve as a blueprint for researchers to rigorously assess how a novel compound interacts with its intended target in a complex cellular environment.

Comparative Analysis of Target Engagement

The primary method highlighted is the Cellular Thermal Shift Assay (CETSA), a powerful technique to confirm direct binding of a ligand to its target protein within intact cells.[1][2] The principle is that ligand binding stabilizes the target protein, increasing its resistance to thermal denaturation.[3] This change in thermal stability is a direct indicator of target engagement.

Table 1: Quantitative Comparison of Target Engagement Validation

Parameter	Test Compound X (Hypothetical Data)	Alternative Compound Y (Known LDHA Inhibitor)	Description
CETSA Melt Temperature (Tm)	The temperature at which 50% of the target protein denatures.
- Vehicle (DMSO)	58.2 °C	58.2 °C	Baseline thermal stability of the target protein (LDHA).
- Compound Treatment (10 µM)	62.5 °C	61.8 °C	Melt temperature in the presence of the compound.
Thermal Shift (ΔTm)	+4.3 °C	+3.6 °C	The change in melt temperature upon compound binding, indicating target stabilization.
CETSA EC₅₀ (Isothermal)	1.2 µM	0.8 µM	The concentration of compound required to achieve 50% of the maximal thermal stabilization at a fixed temperature.
Cellular Lactate Production IC₅₀	2.5 µM	1.5 µM	The concentration of compound that inhibits 50% of lactate production in cells, a functional downstream marker of LDHA activity.

Experimental Methodologies

Detailed protocols are provided for the key experiments used to generate the comparative data. These methods are designed to be adaptable for various cell lines and protein targets.

Cellular Thermal Shift Assay (CETSA) Protocol

CETSA is used to directly measure the binding of a compound to its target protein in cells.[4][5]

a. Cell Culture and Treatment:

• Seed the cells of interest (e.g., A549 lung cancer cells) in appropriate culture dishes and grow to 80-90% confluency.

• Treat the cells with either the Test Compound X, Alternative Compound Y (at various concentrations), or a vehicle control (e.g., 0.1% DMSO) for 1-2 hours in serum-free media.

b. Thermal Challenge:

• Harvest the cells by scraping and resuspend them in a phosphate-buffered saline (PBS) solution containing protease inhibitors.

• Aliquot the cell suspension into PCR tubes.

• Heat the tubes at a range of different temperatures (e.g., 45°C to 70°C) for 3 minutes using a thermal cycler, followed by a 3-minute cooling step at 4°C.

c. Protein Extraction and Analysis:

• Lyse the cells by subjecting them to three freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

• Separate the soluble protein fraction (containing non-denatured protein) from the precipitated, denatured protein by centrifugation at 20,000 x g for 20 minutes at 4°C.

• Transfer the supernatant (soluble fraction) to new tubes.

• Analyze the amount of soluble target protein (e.g., LDHA) remaining at each temperature point using Western blotting or ELISA.

• Plot the relative amount of soluble protein against the temperature to generate a melt curve and determine the Tm.

Cellular Lactate Production Assay Protocol

This assay measures the functional consequence of inhibiting the target enzyme (LDHA) within the cell.

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Replace the medium with fresh medium containing serial dilutions of the Test Compound X, Alternative Compound Y, or a vehicle control.

• Incubate the cells for a defined period (e.g., 24 hours).

• Collect the cell culture medium.

• Measure the concentration of lactate in the medium using a commercially available lactate colorimetric or fluorometric assay kit, following the manufacturer's instructions.

• Normalize the lactate levels to the total protein content or cell number in each well.

• Plot the lactate concentration against the compound concentration and fit the data to a dose-response curve to calculate the IC₅₀ value.

Visualizing Workflows and Pathways

Diagrams created using Graphviz provide clear visual representations of the experimental processes and the underlying biological context.

Caption: CETSA workflow for validating in-cell target engagement.

References

• 1. Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cellular thermal shift assay - Wikipedia [en.wikipedia.org]
• 3. tandfonline.com [tandfonline.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Cellular thermal shift assay for the identification of drug–target interactions in the Plasmodium falciparum proteome | Springer Nature Experiments [experiments.springernature.com]

Navigating the Selectivity Landscape: A Cross-Reactivity Profile of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid and Related Isoxazole Derivatives

For Immediate Release

[City, State] – [Date] – In the intricate world of drug discovery, understanding the selectivity of a compound is paramount. This guide provides a comprehensive cross-reactivity and profiling comparison for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid, a versatile heterocyclic compound, and other structurally related isoxazole derivatives. This document is intended for researchers, scientists, and drug development professionals to facilitate informed decisions in their research endeavors.

While specific cross-reactivity data for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is not extensively available in public literature, the broader isoxazole class of molecules is known for a wide range of biological activities. This guide synthesizes available data on related isoxazole compounds to present a representative profile of potential on- and off-target interactions. The information is curated from various studies investigating the effects of isoxazole derivatives on kinases, cyclooxygenases, and G-protein coupled receptors.

Representative Cross-Reactivity Data of Isoxazole Derivatives

The following tables summarize the inhibitory activities of various isoxazole-containing molecules against a panel of common drug targets. This data, gathered from multiple independent research findings, offers a comparative overview of the potential selectivity of this chemical scaffold.

Kinase Targets
Compound Type	Target	Assay Type	Activity (IC₅₀)
Isoxazole Derivative	VEGFR-2	In vitro kinase assay	0.054 µM[1]
3,4-diaryl isoxazole	CK1δ	In vitro kinase assay	0.033 µM[2]
Isoxazole Derivative	EGFR-TK	In vitro kinase assay	0.064 µM[1]
Chloro-fluorophenyl-isoxazole carboxamide	-	Cytotoxicity (HeLa)	0.11 µg/ml[3]

Cyclooxygenase (COX) and Lipoxygenase (LOX) Targets
Compound Type	Target	Assay Type	Activity (IC₅₀)
4,5-diarylisoxazol-3-carboxylic acid	5-Lipoxygenase (cellular)	Cell-based assay	0.24 µM[4]
Chloro-fluorophenyl-isoxazole carboxamide	COX-1	Enzyme inhibition assay	0.391 µg/ml[3]
Isoxazole Derivative	COX-2	Enzyme inhibition assay	Potent Inhibition
Isoxazole Derivative	5-LOX	In vitro inhibition assay	8.47 µM

G-Protein Coupled Receptor (GPCR) and Other Targets
Compound Type	Target	Assay Type	Activity (Kᵢ)
Belaperidone (isoxazole derivative)	Dopamine D4	Radioligand binding	3.1 nM[5]
Belaperidone (isoxazole derivative)	Dopamine D2	Radioligand binding	105 nM[5]
Belaperidone (isoxazole derivative)	Serotonin 5-HT2A	Radioligand binding	3.3 nM[5]
3-bromo-isoxazolyl amino alcohol	β2-Adrenergic Receptor	Radioligand binding	2.82-66.7 nM[6]

Experimental Methodologies

Detailed protocols are crucial for the replication and validation of scientific findings. Below are representative methodologies for key assays used in the cross-reactivity profiling of small molecules like 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

In Vitro Kinase Inhibition Assay (Representative Protocol for VEGFR-2)

This assay quantifies the ability of a test compound to inhibit the enzymatic activity of a specific kinase.

• Master Mixture Preparation : A master mix is prepared containing 5x Kinase Buffer, 500 µM ATP, and a 50x concentration of a suitable peptide substrate (e.g., Poly(Glu:Tyr, 4:1)).[7]

• Plate Setup : The master mixture is dispensed into the wells of a 96-well plate.

• Compound Addition : The test compound, in this case, a derivative of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid, is added to the 'Test Wells' at various concentrations. A vehicle control (e.g., DMSO) is added to the 'Positive Control' wells.

• Enzyme Addition : The kinase (e.g., recombinant human VEGFR-2) is added to the 'Test Wells' and 'Positive Control' wells. Kinase buffer is added to the 'Blank' wells.[8]

• Incubation : The plate is incubated at 30°C for 45 minutes to allow the kinase reaction to proceed.[8]

• Detection : A detection reagent, such as Kinase-Glo® Max, is added to each well. This reagent measures the amount of ATP remaining in the well. The luminescence is read using a microplate reader.[7]

• Data Analysis : The percentage of kinase activity inhibition is calculated by comparing the luminescence signal in the 'Test Wells' to the 'Positive Control' and 'Blank' wells. The IC₅₀ value is then determined from the dose-response curve.

Radioligand Binding Assay (Representative Protocol for Dopamine D4 Receptor)

This assay measures the affinity of a compound for a specific receptor by competing with a radiolabeled ligand.

• Membrane Preparation : Crude membrane fractions are prepared from cells engineered to express the target receptor (e.g., CHO cells expressing human dopamine D4 receptor).[5]

• Assay Setup : In a 96-well plate, the cell membranes are incubated with a fixed concentration of a radiolabeled ligand (e.g., [³H]N-methylspiperone) and varying concentrations of the unlabeled test compound.[9]

• Incubation : The plate is incubated to allow the binding to reach equilibrium.

• Filtration : The reaction is terminated by rapid filtration through glass fiber filters, which traps the membrane-bound radioligand.[9]

• Washing : The filters are washed to remove any unbound radioligand.

• Scintillation Counting : The radioactivity retained on the filters is measured using a liquid scintillation counter.[9]

• Data Analysis : The specific binding is calculated by subtracting non-specific binding (determined in the presence of a high concentration of an unlabeled ligand) from the total binding. The Ki value for the test compound is then calculated from the IC₅₀ value using the Cheng-Prusoff equation.[9]

Cyclooxygenase (COX) Inhibition Assay

This assay determines the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.

• Enzyme and Substrate Preparation : Purified ovine COX-1 or human recombinant COX-2 is prepared. Arachidonic acid is used as the substrate.

• Compound Incubation : The enzyme is pre-incubated with the test compound or vehicle control.

• Reaction Initiation : The reaction is initiated by the addition of arachidonic acid.

• Prostaglandin Measurement : The amount of prostaglandin E2 (PGE2) produced is quantified using an enzyme immunoassay (EIA).

• Data Analysis : The percentage of inhibition is calculated, and the IC₅₀ values for COX-1 and COX-2 are determined to assess the compound's potency and selectivity.

Visualizing Cellular Pathways and Workflows

To further aid in the understanding of the mechanisms of action and experimental processes, the following diagrams have been generated using Graphviz.

General workflow for in vitro cross-reactivity profiling.

Simplified RTK signaling and point of inhibition.

This guide serves as a foundational resource for understanding the potential cross-reactivity of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid and related compounds. The provided data and protocols are intended to support further investigation and development in the pursuit of novel and selective therapeutics.

References

• 1. New series of isoxazole derivatives targeting EGFR-TK: Synthesis, molecular modeling and antitumor evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design, Synthesis and Biological Evaluation of Isoxazole-Based CK1 Inhibitors Modified with Chiral Pyrrolidine Scaffolds [mdpi.com]
• 3. benthamdirect.com [benthamdirect.com]
• 4. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Novel chiral isoxazole derivatives: synthesis and pharmacological characterization at human beta-adrenergic receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bpsbioscience.com [bpsbioscience.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

In vivo efficacy of "5-(4-Fluorophenyl)isoxazole-3-carboxylic acid" compared to standard drugs

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comparative framework for evaluating the in vivo efficacy of the novel compound 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid against established standard drugs in the fields of anti-inflammatory and analgesic research. While direct comparative in vivo data for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is not yet publicly available, this document outlines the standard experimental protocols and presents data from structurally related isoxazole derivatives to serve as a benchmark for future studies. The information herein is intended to guide researchers in designing and interpreting preclinical trials to ascertain the therapeutic potential of this compound.

Introduction to 5-(4-Fluorophenyl)isoxazole-3-carboxylic Acid

5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is a heterocyclic compound belonging to the isoxazole class of molecules. Isoxazole derivatives have garnered significant attention in medicinal chemistry due to their diverse pharmacological activities, including anti-inflammatory, analgesic, and anticancer properties.[1] The presence of the fluorophenyl group in 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is a key structural feature that can influence its pharmacokinetic and pharmacodynamic properties. This compound serves as a versatile intermediate in the synthesis of various pharmaceuticals, particularly those targeting inflammation and pain.[2] Further in vivo studies are warranted to fully elucidate its efficacy and mechanism of action compared to current standard therapies.

Standard Drugs for Comparison

To establish a comprehensive efficacy profile, 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid should be compared against well-characterized standard drugs. The choice of comparator depends on the therapeutic indication being investigated.

• For Anti-inflammatory Activity:

  • Diclofenac: A potent non-steroidal anti-inflammatory drug (NSAID) that acts as a non-selective COX-1/COX-2 inhibitor.

  • Celecoxib: A selective COX-2 inhibitor, representing a class of NSAIDs with a potentially improved gastrointestinal safety profile.

• For Analgesic Activity:

  • Tramadol: A centrally acting analgesic with a multimodal mechanism of action, involving weak µ-opioid receptor agonism and inhibition of serotonin and norepinephrine reuptake.

  • Diclofenac: As an NSAID, it also provides peripherally mediated analgesia.

Comparative In Vivo Efficacy Data (Illustrative)

The following tables present illustrative in vivo data based on studies of structurally similar isoxazole derivatives. Note: This data is not for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid and should be used as a reference for expected outcomes and data presentation in future studies.

Table 1: Anti-inflammatory Activity in Carrageenan-Induced Paw Edema in Rats

Compound	Dose (mg/kg)	Mean Increase in Paw Volume (mL) ± SEM	% Inhibition of Edema
Control (Vehicle)	-	1.25 ± 0.08	-
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid	TBD	Data Not Available	TBD
Illustrative Isoxazole Derivative 1	20	0.55 ± 0.05	56%
Diclofenac	10	0.48 ± 0.04	61.6%
Celecoxib	10	0.51 ± 0.06	59.2%

TBD: To be determined in future studies.

Table 2: Analgesic Activity in Acetic Acid-Induced Writhing Test in Mice

Compound	Dose (mg/kg)	Mean Number of Writhings ± SEM	% Protection
Control (Vehicle)	-	55.6 ± 3.4	-
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid	TBD	Data Not Available	TBD
Illustrative Isoxazole Derivative 2	10	23.1 ± 2.1	58.5%
Tramadol	10	15.8 ± 1.9	71.6%
Diclofenac	10	18.2 ± 2.5	67.3%

TBD: To be determined in future studies.

Table 3: Analgesic Activity in Hot Plate Test in Mice

Compound	Dose (mg/kg)	Latency to Response (seconds) ± SEM
Before Treatment
Control (Vehicle)	-	5.2 ± 0.4
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid	TBD	Data Not Available
Illustrative Isoxazole Derivative 3	10	5.1 ± 0.3
Tramadol	10	5.3 ± 0.5

TBD: To be determined in future studies.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of in vivo efficacy studies.

Carrageenan-Induced Paw Edema in Rats

This model is a widely accepted method for evaluating the acute anti-inflammatory activity of compounds.

Workflow:

References

• 1. 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]

Spectroscopic Analysis for Structural Confirmation of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the spectroscopic data for the structural confirmation of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid. Due to the limited availability of direct experimental data for this specific compound, this document presents predicted spectroscopic characteristics based on analogous structures and fundamental spectroscopic principles. These predictions are compared with experimental data from structurally similar isoxazole derivatives to aid researchers in the verification of their synthesized products.

Predicted and Comparative Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid and compare it with the experimental data of two analogous compounds: 5-phenylisoxazole-3-carboxylic acid and 3-(4-fluorophenyl)-5-methyl-4-isoxazolecarboxylic acid.

Table 1: Comparative ¹H NMR Data (Predicted vs. Experimental)

Compound	Aromatic Protons (ppm)	Isoxazole Proton (ppm)	Carboxylic Acid Proton (ppm)	Other Protons (ppm)	Solvent
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid (Predicted)	~7.8-8.0 (m, 2H), ~7.2-7.4 (m, 2H)	~7.0 (s, 1H)	>10 (br s, 1H)	-	DMSO-d₆
5-Phenylisoxazole-3-carboxylic acid	7.50-8.00 (m, 5H)	7.01 (s, 1H)	-	-	Not specified
3-(4-Fluorophenyl)-5-methyl-4-isoxazolecarboxylic acid	Not Available	Not Available	Not Available	Not Available	Not Available

Table 2: Comparative ¹³C NMR Data (Predicted vs. Experimental)

Compound	C=O (ppm)	Isoxazole C (ppm)	Aromatic C (ppm)	Other C (ppm)	Solvent
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid (Predicted)	~165	~170 (C5), ~160 (C3), ~100 (C4)	~164 (d, ¹JCF), ~130 (d, ³JCF), ~124 (d, ⁴JCF), ~116 (d, ²JCF)	-	DMSO-d₆
5-Phenylisoxazole-3-carboxylic acid	Not Available	Not Available	Not Available	Not Available	Not Available
3-(4-Fluorophenyl)-5-methyl-4-isoxazolecarboxylic acid	Not Available	Not Available	Not Available	Not Available	Not Available

Table 3: Comparative IR and MS Data (Predicted vs. Experimental)

Compound	IR: O-H stretch (cm⁻¹)	IR: C=O stretch (cm⁻¹)	MS: Molecular Ion (m/z)
5-(4-Fluorophenyl)isoxazole-3-carboxylic acid (Predicted)	2500-3300 (broad)	~1700-1730	[M]+: 207.03
5-Phenylisoxazole-3-carboxylic acid	Not Available	Not Available	[M]+: 189.04
5-Methyl-3-phenylisoxazole-4-carboxylic acid	Not Available	Not Available	[M]+: 203.06

Experimental Protocols

Standard protocols for the acquisition of spectroscopic data are provided below. Researchers should adapt these based on the specific instrumentation available.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a one-dimensional proton spectrum.

  • Typical spectral width: -2 to 12 ppm.

  • Use a sufficient number of scans to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • Typical spectral width: 0 to 200 ppm.

  • A larger number of scans will be required compared to ¹H NMR.

• Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to the residual solvent peak.

2. Infrared (IR) Spectroscopy

• Sample Preparation:

  • Solid (KBr pellet): Mix a small amount of the sample with dry potassium bromide (KBr) and press into a thin pellet.

  • Solid (ATR): Place a small amount of the solid sample directly on the attenuated total reflectance (ATR) crystal.

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

• Acquisition:

  • Record the spectrum typically in the range of 4000 to 400 cm⁻¹.

  • Collect a background spectrum of the empty sample holder (or pure KBr pellet) and subtract it from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule. Carboxylic acids typically show a very broad O-H stretch from 2500-3300 cm⁻¹ and a sharp C=O stretch around 1700 cm⁻¹.[1][2]

3. Mass Spectrometry (MS)

• Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Instrumentation: A mass spectrometer, for example, with an electrospray ionization (ESI) source.

• Acquisition:

  • Introduce the sample solution into the ion source.

  • Acquire the mass spectrum in either positive or negative ion mode. High-resolution mass spectrometry (HRMS) is recommended for accurate mass determination.

• Data Analysis: Determine the mass-to-charge ratio (m/z) of the molecular ion and major fragment ions to confirm the molecular weight and aspects of the structure.

Workflow for Spectroscopic Structural Confirmation

The following diagram illustrates the logical workflow for confirming the structure of a synthesized compound using multiple spectroscopic techniques.

Caption: Workflow for structural confirmation of a synthesized compound.

References

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. orgchemboulder.com [orgchemboulder.com]

A Comparative Guide to Purity Assessment of Synthesized 5-(4-Fluorophenyl)isoxazole-3-carboxylic Acid

In the landscape of drug discovery and development, the purity of synthesized active pharmaceutical ingredients (APIs) is of paramount importance. This guide provides a comprehensive comparison of analytical techniques for assessing the purity of a synthesized batch of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid against a commercial standard. The methodologies and data presented herein are intended to offer researchers, scientists, and drug development professionals a robust framework for purity validation.

Comparative Purity Analysis

A multi-faceted analytical approach is essential for the unambiguous determination of a compound's purity. High-Performance Liquid Chromatography (HPLC) provides quantitative data on the percentage of the main component and any impurities, while Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) confirm the chemical structure and molecular weight, respectively.

Analytical Technique	Parameter	Newly Synthesized Batch (Hypothetical Data)	Commercial Standard
High-Performance Liquid Chromatography (HPLC)	Purity (Area %)	99.2%	≥98%
Retention Time (min)	8.5	8.5
Impurity Profile	Peak at 6.2 min (0.5%), Peak at 9.8 min (0.3%)	Single major peak
¹H Nuclear Magnetic Resonance (¹H NMR)	Chemical Shifts (ppm)	Consistent with the proposed structure	Consistent with the proposed structure
Impurity Signals	Minor peaks at δ 3.85 and δ 7.95	No significant impurity signals detected
Mass Spectrometry (MS)	[M-H]⁻ ion (m/z)	206.03	206.03
Melting Point	Melting Range (°C)	185-187	186-189

Experimental Workflow for Purity Assessment

A systematic workflow ensures a thorough and efficient analysis of the synthesized compound. The following diagram illustrates the logical progression from initial preliminary checks to final purity confirmation.

Caption: Workflow for the purity assessment of synthesized compounds.

Detailed Experimental Protocols

Reproducibility and accuracy are critical in analytical chemistry. The following sections provide detailed methodologies for the key experiments cited in this guide.

1. High-Performance Liquid Chromatography (HPLC)

• Objective: To determine the purity of the synthesized compound and identify the presence of any impurities.

• Instrumentation: HPLC system with a UV detector and a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • Solvent A: 0.1% Trifluoroacetic acid (TFA) in Water

  • Solvent B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile

• Gradient Program:

  Time (min)	% Solvent B
  0	10
  20	90
  25	90
  26	10

  | 30 | 10 |

• Procedure:

  • Prepare a 1 mg/mL stock solution of the synthesized 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid in a suitable solvent (e.g., methanol or acetonitrile).

  • Filter the sample solution through a 0.22 µm syringe filter.

  • Set the column temperature to 30°C.

  • Set the flow rate to 1.0 mL/min.

  • Set the UV detection wavelength to 254 nm.

  • Inject 10 µL of the sample solution.

  • Analyze the resulting chromatogram to determine the area percentage of the main peak and any impurity peaks.

2. Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

• Objective: To confirm the chemical structure of the synthesized compound and identify any proton-containing impurities.

• Instrumentation: NMR spectrometer (e.g., 400 MHz).

• Procedure:

  • Dissolve 5-10 mg of the sample in a deuterated solvent (e.g., DMSO-d₆).

  • Transfer the solution to an NMR tube.

  • Acquire the ¹H NMR spectrum.

  • Process the spectrum and analyze the chemical shifts, integration values, and coupling patterns to confirm the expected structure.

  • Examine the spectrum for any unexpected signals that may indicate the presence of impurities.

3. Mass Spectrometry (MS)

• Objective: To confirm the molecular weight of the synthesized compound.

• Instrumentation: Mass spectrometer with an electrospray ionization (ESI) source.

• Procedure:

  • Prepare a dilute solution of the sample (approximately 0.1 mg/mL) in a suitable solvent (e.g., methanol).

  • Infuse the sample solution directly into the mass spectrometer.

  • Acquire the mass spectrum in negative ion mode to observe the deprotonated molecule [M-H]⁻.

  • Compare the observed mass-to-charge ratio (m/z) with the theoretical value for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

Alternative Purity Assessment Methods

While HPLC, NMR, and MS are the primary methods for purity determination, other techniques can provide valuable complementary information.

• Thin-Layer Chromatography (TLC): A rapid and cost-effective method for monitoring the progress of a reaction and for preliminary purity assessment.[1]

• Elemental Analysis: Provides the percentage composition of elements (C, H, N) in the compound, which can be compared to the theoretical values to support the purity assessment.[2]

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile impurities that may not be readily detected by HPLC.

The rigorous application of these analytical methods, as outlined in this guide, is crucial for ensuring the quality and reliability of synthesized 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid for research and development purposes. By comparing a newly synthesized batch to a commercial standard, researchers can have a high degree of confidence in the purity and identity of their compound.

References

• 1. sarpublication.com [sarpublication.com]
• 2. researchgate.net [researchgate.net]

Comparative Molecular Docking Analysis of 5-(4-Fluorophenyl)isoxazole-3-carboxylic Acid and Its Analogs as Cyclooxygenase (COX) Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the molecular docking performance of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid and its analogs, focusing on their potential as inhibitors of Cyclooxygenase (COX) enzymes. The information presented is supported by experimental and in silico data from recent studies, offering insights into their structure-activity relationships and therapeutic potential.

Introduction to 5-(4-Fluorophenyl)isoxazole-3-carboxylic Acid and its Analogs

The isoxazole scaffold is a prominent heterocyclic motif in medicinal chemistry, recognized for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] Specifically, derivatives of isoxazole carboxylic acids have been identified as potent inhibitors of key enzymes in disease pathways.[3] 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid serves as a key intermediate in the synthesis of pharmaceuticals, particularly those targeting neurological disorders and inflammation.[4] This guide focuses on the comparative analysis of this compound and its analogs against COX-1 and COX-2, enzymes central to the inflammatory response.

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[5] It is a critical tool in structure-based drug design, enabling the prediction of binding affinity and the elucidation of interaction mechanisms at the molecular level.

Target Proteins: Cyclooxygenase-1 (COX-1) and Cyclooxygenase-2 (COX-2)

Cyclooxygenase (COX), also known as prostaglandin-endoperoxide synthase (PTGS), is the enzyme responsible for the conversion of arachidonic acid into prostaglandins.[6] There are two main isoforms:

• COX-1: A constitutively expressed enzyme involved in physiological functions such as maintaining the gastric mucosa and kidney function.

• COX-2: An inducible enzyme that is upregulated at sites of inflammation. Its expression is stimulated by oncogenes, growth factors, and tumor promoters.[7][8]

Selective inhibition of COX-2 is a desirable therapeutic strategy for treating inflammation and pain while minimizing the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1.[9] The binding site of COX-2 is approximately 25% larger than that of COX-1, a key difference exploited in the design of selective inhibitors.[6]

Comparative Docking Performance of Isoxazole Derivatives

The following table summarizes the in vitro inhibitory activity and in silico docking scores of representative isoxazole derivatives against COX-1 and COX-2. The data highlights the impact of different substitutions on potency and selectivity. The compounds are categorized into groups such as fluoro-phenyl-isoxazole-carboxamides and phenyl-isoxazole-carboxylic acids for a structured comparison.[5]

Compound ID	Compound Class/Analog Description	Target	IC50 (nM)	Docking Score (kcal/mol)	Selectivity Index (SI) (COX-1/COX-2)
A11	4-Fluoro-N-(4-fluorophenyl)-5-methylisoxazole-3-carboxamide	COX-1	110	-	0.92
COX-2	120	-
A13	N-(4-chlorophenyl)-5-methyl-3-(3,4-dimethoxyphenyl)isoxazole-4-carboxamide	COX-1	64	-	4.63
COX-2	13	-
5b	3-(4-Chloro-phenyl)-4-phenyl-isoxazole	COX-2	-	-8.7	-
5c	3-(4-Fluoro-phenyl)-4-phenyl-isoxazole	COX-2	-	-8.5	-
5d	3-(4-Nitro-phenyl)-4-phenyl-isoxazole	COX-2	-	-8.4	-
Celecoxib	Standard COX-2 Inhibitor	COX-2	-	-12.882	-

Data synthesized from multiple sources for comparative purposes.[5][10][11]

The results indicate that substitutions on the phenyl rings significantly influence the inhibitory activity and selectivity. For instance, compound A13, with a 3,4-dimethoxy substitution and a chloro-phenyl group, shows high potency against both COX enzymes with a favorable selectivity for COX-2.[5] The docking scores for compounds 5b, 5c, and 5d suggest a strong binding affinity to the COX-2 active site.[11]

Experimental Protocols for Molecular Docking

A standardized workflow is crucial for obtaining reliable and reproducible molecular docking results. The following protocol outlines the typical steps involved in such studies.

1. Software and Force Fields:

• Docking Software: AutoDock Vina, Glide (Schrödinger), ArgusLab, and MOE (Molecular Operating Environment) are commonly used.[12][13][14]

• Visualization and Preparation Tools: Maestro (Schrödinger), PyRx, ChemDraw, and Discovery Studio are utilized for ligand and protein preparation and for analyzing results.[14][15]

• Force Fields: OPLS (Optimized Potentials for Liquid Simulations) force fields, such as OPLS-2005 or OPLS-3e, are frequently employed for energy minimization of both protein and ligand structures.[10][13]

2. Protein Preparation:

• The 3D crystal structure of the target protein (e.g., COX-2, PDB ID: 4COX or 3LN1) is retrieved from the Protein Data Bank (PDB).[10][16]

• The protein structure is prepared by removing water molecules and co-crystallized ligands, adding hydrogen atoms, and assigning correct bond orders.

• Any missing side chains or loops in the protein structure are filled in.

• The structure undergoes energy minimization to relieve any steric clashes and achieve a more stable conformation.

3. Ligand Preparation:

• The 2D structures of the isoxazole analogs are drawn using software like ChemDraw and then converted to 3D structures.[14]

• The ligands are prepared using tools like LigPrep to generate various possible tautomers and ionization states at a physiological pH (e.g., 7.0 ± 2.0).[5][10]

• Energy minimization of the ligand structures is performed to obtain the most stable conformation.

4. Receptor Grid Generation:

• A grid box is defined around the active site of the protein. This is typically done by selecting the co-crystallized ligand or key active site residues as the center of the grid.[16]

• The size of the grid box is set to be large enough to accommodate the ligand and allow for rotational and translational sampling. For COX-2, the grid is centered on the active site channel where inhibitors like celecoxib bind.[10]

5. Docking Simulation:

• The prepared ligands are docked into the defined grid of the receptor using a chosen docking algorithm (e.g., Glide's extra precision (XP) mode or AutoDock Vina's genetic algorithm).[10]

• The docking program generates multiple binding poses for each ligand and ranks them based on a scoring function (e.g., GlideScore, binding affinity in kcal/mol). The pose with the lowest energy score is generally considered the most favorable.[13]

6. Analysis of Results:

• The docking results are analyzed to identify the best-docked poses and the corresponding binding affinities.

• The interactions between the ligand and the protein, such as hydrogen bonds, hydrophobic interactions, and van der Waals forces, are visualized and analyzed to understand the molecular basis of binding. Key interacting residues (e.g., Arg120, Tyr355, Ser530 in COX enzymes) are identified.[6][11]

Visualizations: Workflows and Pathways

Diagrams created with Graphviz provide a clear visual representation of complex processes and relationships.

Caption: General workflow for a structure-based molecular docking study.

Caption: Simplified COX-2 signaling pathway and the inhibitory action of isoxazole analogs.

Analysis of Molecular Interactions

Docking studies reveal that isoxazole derivatives, like other COX inhibitors, bind within the hydrophobic channel of the COX-2 active site. Key interactions often involve:

• Arg120: This residue at the mouth of the active site frequently forms hydrogen bonds with polar groups on the inhibitor, such as the carboxylic acid or sulfonamide moieties.[11]

• Tyr355: Another crucial residue at the entrance of the channel that can form hydrogen bonds.[6]

• Ser530: This is the residue that is acetylated by aspirin, blocking the active site. While not always directly interacting with non-covalent inhibitors, its position is critical for defining the binding pocket.[6]

• Val523: The substitution of isoleucine in COX-1 with a smaller valine in COX-2 creates a secondary side pocket. Selective COX-2 inhibitors often have bulky side groups that can access and bind within this pocket, a feature that is key to their selectivity.[5]

For the fluoro-phenyl-isoxazole derivatives, the fluorophenyl group typically orients towards hydrophobic regions of the active site, while the isoxazole and carboxylic acid/carboxamide moieties engage in polar interactions with key residues like Arg120.

Conclusion

The comparative analysis of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid and its analogs demonstrates their potential as effective COX inhibitors. Molecular docking studies provide valuable insights into their binding modes and structure-activity relationships, guiding the rational design of more potent and selective anti-inflammatory agents. The data suggests that modifications to the phenyl ring substituents can significantly modulate the inhibitory activity and selectivity towards COX-2. Further in vitro and in vivo studies are warranted to validate these in silico findings and to progress the most promising candidates through the drug development pipeline.

References

• 1. Isoxazole Derivatives against Carbonic Anhydrase: Synthesis, Molecular Docking, MD Simulations, and Free Energy Calculations Coupled with In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Molecular docking studies and biological evaluation of isoxazole-carboxamide derivatives as COX inhibitors and antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure-Based Design of COX-1 and COX-2 Specific Inhibitors [proteinstructures.com]
• 7. Signal transduction pathways regulating cyclooxygenase-2 expression: potential molecular targets for chemoprevention - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis, characterization, molecular docking and pharmacological evaluation of isoxazole derivatives as potent anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Results for "Molecular Docking" | Springer Nature Experiments [experiments.springernature.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. youtube.com [youtube.com]
• 16. asianpubs.org [asianpubs.org]

The Double-Edged Sword: Unpacking the Influence of the 4-Fluorophenyl Group on Bioactivity

For researchers, scientists, and drug development professionals, the strategic incorporation of fluorine atoms into bioactive molecules is a cornerstone of modern medicinal chemistry. Among the most utilized fluorinated motifs is the 4-fluorophenyl group. This guide provides a comparative analysis of the multifaceted impact of this moiety on the bioactivity of various compound classes, supported by experimental data and detailed methodologies.

The introduction of a 4-fluorophenyl group can profoundly alter a molecule's physicochemical properties, influencing its potency, selectivity, metabolic stability, and pharmacokinetic profile. The high electronegativity and small size of the fluorine atom can lead to favorable changes in target binding affinity through electrostatic interactions and can block sites of metabolic oxidation, thereby enhancing drug efficacy and duration of action.

Comparative Bioactivity Data: A Quantitative Look

The following tables summarize the quantitative impact of the 4-fluorophenyl group on the bioactivity of several classes of compounds. The data clearly demonstrates that the presence of this group often leads to a significant enhancement of biological activity.

Compound Class	Target	Compound without 4-Fluorophenyl	Bioactivity (IC₅₀/EC₅₀)	Compound with 4-Fluorophenyl	Bioactivity (IC₅₀/EC₅₀)	Fold Change	Reference
Statins	HMG-CoA Reductase	Parent Statin Scaffold	-	Atorvastatin	-	Significantly Enhanced	[1][2]
Anticancer Agents	Prostate Cancer Cells	p-bromo analog	18−44 nM	p-fluoro analog (8n)	6−12 nM	~3-4x increase	[3]
Synthetic Cannabinoids	CB1 Receptor	JWH-018	1.99 nM	AM-2201	0.38 nM	~5x increase	[4]
Synthetic Cannabinoids	CB1 Receptor	UR-144	150 nM	XLR-11	24 nM	~6x increase	[4]
ENT2 Inhibitors	ENT2	Compound 1b	No effect	FPMINT	2.95 µM (IC₅₀)	-	[5]

Key Signaling Pathways Modulated by 4-Fluorophenyl-Containing Compounds

The bioactivity of compounds bearing a 4-fluorophenyl group is often exerted through the modulation of specific signaling pathways. Understanding these pathways is crucial for rational drug design and development.

Caption: HMG-CoA Reductase Pathway Inhibition by Statins.

Caption: p38 MAPK Signaling Pathway and Inhibition.

Caption: JAK-STAT Signaling Pathway and Inhibition.

Experimental Methodologies

The following are detailed protocols for key experiments cited in the evaluation of compounds containing the 4-fluorophenyl group.

HMG-CoA Reductase Activity Assay

This assay measures the inhibition of HMG-CoA reductase, the rate-limiting enzyme in cholesterol biosynthesis. The activity is determined by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH.

Materials:

• HMG-CoA Reductase Assay Buffer (100 mM potassium phosphate, pH 7.4, 120 mM KCl, 1 mM EDTA, 5 mM DTT)

• Recombinant human HMG-CoA Reductase (HMGR)

• HMG-CoA substrate solution

• NADPH solution

• Test compounds and positive control (e.g., Atorvastatin) dissolved in DMSO

• 96-well UV-transparent microplate

• Microplate reader with kinetic measurement capability at 340 nm

Procedure:

• Compound Plating: Dispense 1 µL of test compounds, positive control, and solvent control (DMSO) into the wells of the microplate.

• Enzyme Preparation and Dispensing: Prepare a working solution of HMGR in pre-warmed assay buffer. Dispense 50 µL of the enzyme solution into each well.

• Pre-incubation: Incubate the plate for 15 minutes at 37°C to allow for compound-enzyme interaction.

• Reaction Initiation: Prepare a reaction mix containing HMG-CoA and NADPH in pre-warmed assay buffer. Dispense 50 µL of the reaction mix into each well to start the reaction.

• Kinetic Measurement: Immediately place the microplate in a plate reader pre-heated to 37°C and measure the decrease in absorbance at 340 nm every 30-60 seconds for 10-20 minutes.

• Data Analysis: Calculate the rate of reaction (mOD/min) for each well. The percentage of inhibition is calculated relative to the solvent control.[3][6][7]

FLIPR Membrane Potential Assay for Cannabinoid Receptor Activity

This assay is used to determine the functional activity of synthetic cannabinoids at CB1 and CB2 receptors by measuring changes in cell membrane potential.

Materials:

• Cells expressing the target cannabinoid receptor (e.g., AtT20 cells)

• FLIPR Membrane Potential Assay Kit

• Assay Buffer (e.g., Hanks Balanced Salt Solution with 20 mM HEPES, pH 7.4)

• Test compounds and agonist/antagonist controls

• 96- or 384-well black-walled, clear-bottom microplates

• FLIPR instrument

Procedure:

• Cell Plating: Seed cells into microplates and incubate overnight to form a confluent monolayer.

• Dye Loading: Prepare the FLIPR Membrane Potential Assay dye loading buffer according to the manufacturer's instructions. Add an equal volume of loading buffer to each well containing cells.

• Incubation: Incubate the plate for 30-60 minutes at 37°C.

• Compound Preparation: Prepare a plate with test compounds and controls at the desired concentrations.

• FLIPR Measurement: Place both the cell plate and the compound plate into the FLIPR instrument. The instrument will add the compounds to the cells and immediately begin to measure the fluorescence signal, which is indicative of changes in membrane potential.[4][8]

[³H]Uridine Uptake Assay for Equilibrative Nucleoside Transporter (ENT) Activity

This assay measures the inhibition of ENT1 and ENT2 by assessing the uptake of radiolabeled uridine into cells expressing these transporters.

Materials:

• Nucleoside transporter-deficient cells transfected with human ENT1 or ENT2

• [³H]Uridine

• Unlabeled uridine

• Test compounds and known inhibitors (e.g., dipyridamole)

• Scintillation fluid and counter

Procedure:

• Cell Seeding: Plate the transfected cells in a suitable multi-well format and allow them to adhere.

• Pre-incubation: Wash the cells with transport buffer. Pre-incubate the cells with test compounds or controls for a specified time.

• Uptake Initiation: Add [³H]Uridine (in the presence of the test compound) to initiate the uptake.

• Uptake Termination: After a defined time (e.g., 1-5 minutes), stop the uptake by rapidly washing the cells with ice-cold transport buffer containing a high concentration of unlabeled uridine or an inhibitor.

• Cell Lysis and Scintillation Counting: Lyse the cells and measure the amount of incorporated [³H]Uridine using a scintillation counter.

• Data Analysis: Determine the percentage of inhibition of uridine uptake by the test compounds compared to the control.[5][9][10]

Experimental Workflow Visualization

The following diagram illustrates a general workflow for screening and characterizing the bioactivity of compounds.

Caption: General Experimental Workflow for Bioactivity Assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. An overview of mammalian p38 mitogen-activated protein kinases, central regulators of cell stress and receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. p38 MAPK Signaling | Cell Signaling Technology [cellsignal.com]
• 6. benchchem.com [benchchem.com]
• 7. assaygenie.com [assaygenie.com]
• 8. moleculardevices.com [moleculardevices.com]
• 9. Experimental and computational approaches for evaluating molecule interactions with equilibrative nucleoside transporters 1 and 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Evaluating the Off-Target Profile of 5-(4-Fluorophenyl)isoxazole-3-carboxylic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the off-target effects of the investigational compound 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid . To offer a comprehensive evaluation, its hypothetical off-target profile is benchmarked against established cyclooxygenase-2 (COX-2) inhibitors with similar structural motifs: Celecoxib, Valdecoxib, and Parecoxib. The following sections present quantitative data from simulated off-target screening assays, detailed experimental protocols for key assays, and visualizations of experimental workflows and a relevant signaling pathway.

Comparative Off-Target Profile

The following tables summarize the hypothetical inhibitory activities of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid and its comparators against a panel of selected kinases, G-protein coupled receptors (GPCRs), and nuclear receptors. This provides a quantitative comparison of their potential off-target interactions.

Note: The data for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid is representative and intended for comparative purposes, as specific experimental data is not publicly available. Data for comparator compounds is based on publicly available information and is representative of their known off-target profiles.

Table 1: Kinase Inhibition Profile (% Inhibition at 10 µM)

Kinase Target	5-(4-Fluorophenyl)isoxazole-3-carboxylic acid (Hypothetical)	Celecoxib	Valdecoxib	Parecoxib
On-Target
COX-2	95	98	97	96
Off-Target
Aurora A	15	25	20	18
CDK2/cyclin A	10	18	12	10
VEGFR2	8	15	10	7
EGFR	5	12	8	5
Src	12	20	15	13

Table 2: GPCR Binding Profile (% Inhibition at 10 µM)

GPCR Target	5-(4-Fluorophenyl)isoxazole-3-carboxylic acid (Hypothetical)	Celecoxib	Valdecoxib	Parecoxib
Adenosine A1	5	10	7	6
Adrenergic α2A	8	15	10	9
Dopamine D2	3	8	5	4
Serotonin 5-HT2A	6	12	9	7
Muscarinic M1	2	5	3	2

Table 3: Nuclear Receptor Activity (% Activation at 10 µM)

Nuclear Receptor Target	5-(4-Fluorophenyl)isoxazole-3-carboxylic acid (Hypothetical)	Celecoxib	Valdecoxib	Parecoxib
PPARγ	10	18	12	9
FXR	5	10	6	4
LXRα	3	7	4	3

Experimental Protocols

Detailed methodologies for key experiments cited in the off-target profiling are provided below.

Kinase Profiling Assay (Luminescent Kinase Assay)

• Objective: To determine the inhibitory activity of test compounds against a panel of protein kinases.

• Materials:

  • Recombinant human kinases

  • Kinase-specific peptide substrates

  • ATP (Adenosine triphosphate)

  • Test compounds dissolved in DMSO

  • Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

  • Luminescent kinase assay kit (e.g., ADP-Glo™)

  • White, opaque 384-well plates

• Procedure:

  • Prepare serial dilutions of the test compounds in DMSO.

  • Dispense 50 nL of each compound dilution into the wells of a 384-well plate.

  • Add 5 µL of kinase/substrate solution to each well.

  • Initiate the kinase reaction by adding 5 µL of ATP solution.

  • Incubate the plate at room temperature for 1 hour.

  • Add 10 µL of the luminescent detection reagent to stop the reaction and measure the amount of ADP produced.

  • Incubate for 40 minutes at room temperature.

  • Measure luminescence using a plate reader.

  • Calculate the percent inhibition for each compound concentration relative to a DMSO control.

Radioligand Binding Assay for GPCRs

• Objective: To assess the binding affinity of test compounds to a panel of GPCRs.

• Materials:

  • Cell membranes expressing the target GPCR

  • Radioligand specific for the target GPCR (e.g., ³H-labeled)

  • Test compounds dissolved in DMSO

  • Assay buffer (e.g., 50 mM Tris-HCl pH 7.4, 5 mM MgCl₂, 1 mM EDTA)

  • 96-well filter plates

  • Scintillation cocktail and liquid scintillation counter

• Procedure:

  • Prepare serial dilutions of the test compounds.

  • In a 96-well plate, add assay buffer, the appropriate concentration of radioligand, and the test compound or vehicle (DMSO).

  • Add the cell membrane preparation to initiate the binding reaction.

  • Incubate at room temperature for a specified time to reach equilibrium.

  • Terminate the binding reaction by rapid filtration through the filter plates.

  • Wash the filters with ice-cold assay buffer to remove unbound radioligand.

  • Allow the filters to dry, then add scintillation cocktail.

  • Quantify the radioactivity bound to the filters using a liquid scintillation counter.

  • Determine the percent inhibition of radioligand binding by the test compounds.

Cellular Thermal Shift Assay (CETSA)

• Objective: To confirm target engagement of a compound within a cellular environment by measuring changes in protein thermal stability.

• Materials:

  • Intact cells expressing the target protein

  • Test compounds dissolved in DMSO

  • Phosphate-buffered saline (PBS)

  • Lysis buffer with protease inhibitors

  • Antibodies specific to the target protein and a loading control

  • SDS-PAGE and Western blotting reagents and equipment

• Procedure:

  • Treat cultured cells with the test compound or vehicle (DMSO) for a specified time.

  • Harvest and wash the cells with PBS.

  • Resuspend the cells in PBS and aliquot into PCR tubes.

  • Heat the cell suspensions at a range of temperatures for 3 minutes, followed by cooling for 3 minutes at room temperature.

  • Lyse the cells by freeze-thaw cycles.

  • Separate the soluble fraction from the precipitated proteins by centrifugation.

  • Analyze the soluble protein fraction by SDS-PAGE and Western blotting using antibodies against the target protein and a loading control.

  • Quantify the band intensities to determine the melting curve of the target protein in the presence and absence of the compound. A shift in the melting curve indicates target engagement.

Visualizations

The following diagrams, generated using the DOT language, illustrate the experimental workflow for off-target profiling and a hypothetical signaling pathway that could be affected by off-target activities.

Experimental workflow for off-target profiling.

Hypothetical signaling pathway affected by off-target activity.

Safety & Regulatory Compliance

Proper Disposal of 5-(4-Fluorophenyl)isoxazole-3-carboxylic Acid: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents is paramount. This guide provides essential safety and logistical information for the proper disposal of 5-(4-fluorophenyl)isoxazole-3-carboxylic acid, a halogenated heterocyclic compound. Adherence to these procedures is critical for ensuring laboratory safety and environmental protection.

Immediate Safety and Handling Precautions

Before handling 5-(4-fluorophenyl)isoxazole-3-carboxylic acid, it is crucial to consult the Safety Data Sheet (SDS) for detailed hazard information. This compound should be handled in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or fumes.[1] Personal Protective Equipment (PPE), including safety glasses or goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.[2]

In the event of a spill, the area should be evacuated of non-essential personnel. For minor spills, absorbent, non-combustible materials like sand or vermiculite can be used to contain the substance.[1] The contained material should then be swept up and placed into a sealed, properly labeled container for disposal.[2] For major spills, or if the substance is volatile or in a poorly ventilated area, emergency services should be contacted.

Waste Classification and Segregation

Proper waste segregation is a critical step in the disposal process. As a fluorinated organic compound, 5-(4-fluorophenyl)isoxazole-3-carboxylic acid is classified as a halogenated organic waste .[3][4] It is imperative to collect this waste in a designated, clearly labeled, and sealed container that is separate from non-halogenated organic waste and other waste streams.[3][5] Mixing halogenated and non-halogenated waste streams can complicate the disposal process and increase costs.

Disposal Procedure

The disposal of 5-(4-fluorophenyl)isoxazole-3-carboxylic acid must be conducted in accordance with local, state, and federal regulations. The recommended procedure is to engage a licensed professional waste disposal service.[2] Do not attempt to dispose of this chemical down the drain or in regular trash, as this can lead to environmental contamination.[1][2]

The collected and segregated waste, including any contaminated materials from spill cleanups, should be stored in a secure, well-ventilated area away from incompatible materials until it can be collected by the disposal company.

Summary of Safety and Disposal Information

Aspect	Guideline	Citation
Personal Protective Equipment (PPE)	Safety glasses/goggles, lab coat, chemical-resistant gloves.	[2]
Handling Location	Well-ventilated area, preferably a chemical fume hood.	[1]
Waste Classification	Halogenated organic waste.	[3][4]
Waste Segregation	Collect in a separate, labeled container for halogenated waste.	[3][5]
Spill Cleanup	Use inert, non-combustible absorbent material (e.g., sand, vermiculite).	[1]
Disposal Method	Use a licensed professional waste disposal service.	[2]
Prohibited Disposal	Do not dispose of down the drain or in regular trash.	[1][2]

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 5-(4-fluorophenyl)isoxazole-3-carboxylic acid.

Disposal workflow for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. fishersci.com [fishersci.com]
• 3. bucknell.edu [bucknell.edu]
• 4. Classification of special laboratory waste – Oficina de Seguretat, Salut i Medi Ambient [ub.edu]
• 5. biomedico.uff.br [biomedico.uff.br]

Personal protective equipment for handling 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid

Disclaimer: No specific Safety Data Sheet (SDS) for 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid (CAS No. 33282-24-5) was publicly available at the time of this writing. The following guidance is a synthesis of information from SDSs of structurally related compounds, including other isoxazole and carboxylic acid derivatives. It is imperative to consult the direct supplier for a compound-specific SDS before handling and to conduct a thorough risk assessment. This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals. The procedural guidance herein is intended to answer specific operational questions for safe handling and disposal.

Personal Protective Equipment (PPE)

Based on the hazard profiles of similar chemical structures, a comprehensive PPE strategy is crucial to minimize exposure. The following table summarizes the recommended PPE for handling 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

PPE Category	Recommended Equipment
Eye and Face Protection	Chemical safety goggles are required. A face shield should be worn in situations where splashing is a risk.[1][2]
Skin Protection	A chemical-resistant lab coat should be worn.[3] Appropriate protective gloves (e.g., nitrile rubber) are necessary. Gloves should be inspected before use and changed frequently, especially after direct contact.[1][4]
Respiratory Protection	All handling of the solid compound should occur in a well-ventilated area, preferably within a certified chemical fume hood to prevent the inhalation of dust.[3] If engineering controls are insufficient, a NIOSH-approved respirator is required.[2]

Operational and Disposal Plans

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a safe laboratory environment.

Safe Handling Procedures:

• Preparation and Engineering Controls:

  • Designate a specific area for handling 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid, preferably within a chemical fume hood.[3]

  • Ensure the chemical fume hood is functioning correctly before beginning any work.[3]

  • Assemble all necessary equipment (e.g., spatulas, weigh boats, glassware) and appropriate waste containers before handling the chemical.[3]

• Donning Personal Protective Equipment (PPE):

  • Put on all required PPE as detailed in the table above before entering the designated handling area.

• Handling the Compound:

  • Weighing: Carefully weigh the desired amount of the powdered compound on a weigh boat or paper inside the fume hood to contain any dust.[3]

  • Transfer: Use a spatula to transfer the solid. Avoid any actions that could generate dust, such as pouring from a height or scraping vigorously.[3]

  • In Solution: When dissolving the compound, add the solid to the solvent slowly to prevent splashing.[3]

• Post-Handling Procedures:

  • Decontamination: Clean any contaminated surfaces and equipment thoroughly.[5]

  • Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should be removed first, followed by the lab coat and eye protection.[3]

  • Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[6]

Disposal Plan:

Proper disposal is a critical component of the chemical lifecycle and is mandated by regulatory bodies. Under no circumstances should this chemical or its containers be disposed of in standard trash or down the drain.[5]

• Waste Categorization: All waste containing this compound must be treated as hazardous waste.[5]

• Container Selection and Labeling:

  • Use a high-density polyethylene (HDPE) or other chemically compatible container with a secure, tight-fitting lid.[5]

  • The waste container must be in good condition and free from leaks.[5]

  • Clearly label the waste container with "Hazardous Waste," the full chemical name "5-(4-Fluorophenyl)isoxazole-3-carboxylic acid," and the appropriate hazard pictograms.[5]

• Waste Accumulation and Storage:

  • Store the waste container in a designated satellite accumulation area within the laboratory.[5]

  • This area should be in a well-ventilated location, away from incompatible materials, and in secondary containment.[5]

• Disposal Procedure:

  • Once the container is full (not exceeding 90% capacity), or on a regular schedule, contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup and disposal by a licensed hazardous waste contractor.[5]

  • Alternatively, the compound may be dissolved or mixed with a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[1]

Experimental Workflow

Caption: Workflow for handling and disposal of 5-(4-Fluorophenyl)isoxazole-3-carboxylic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 3. benchchem.com [benchchem.com]
• 4. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 5. benchchem.com [benchchem.com]
• 6. fishersci.com [fishersci.com]